Moricizine sulfone

• CAS: 151391-67-2

Core Science & Biosynthesis

An In-depth Technical Guide to Moricizine Sulfone: Chemical Structure and Properties

This guide provides a comprehensive technical overview of moricizine sulfone, a primary metabolite of the antiarrhythmic drug moricizine. It is intended for researchers, scientists, and drug development professionals engaged in the study of drug metabolism, pharmacokinetics, and the development of related analytical methodologies.

Introduction: The Clinical Context of Moricizine and the Significance of its Metabolites

Moricizine, a phenothiazine derivative, has been utilized as a Class I antiarrhythmic agent for the treatment of ventricular arrhythmias.[1][2][3][4] Like many pharmaceuticals, moricizine undergoes extensive metabolism in the body, leading to the formation of numerous metabolites.[5][6][7] Understanding the chemical structures and properties of these metabolites is paramount for a complete comprehension of the drug's overall pharmacological and toxicological profile. Moricizine sulfone, along with moricizine sulfoxide, is a product of the oxidative metabolism of the sulfur atom within the phenothiazine ring system.[8] The presence of these metabolites in biological fluids, such as plasma and urine, necessitates their characterization and the development of specific analytical methods for their detection and quantification.[8]

Chemical Structure and Physicochemical Properties

The chemical structure of moricizine sulfone is derived from the parent drug, moricizine, through the oxidation of the sulfur atom in the phenothiazine ring to a sulfone group (-SO₂-).

Chemical Structure of Moricizine and Moricizine Sulfone

Caption: Metabolic pathway of moricizine to moricizine sulfone.

Based on the structure of moricizine, the IUPAC name for moricizine sulfone would be ethyl N-[10-(3-morpholin-4-ylpropanoyl)-5,5-dioxidophenothiazin-2-yl]carbamate .

Physicochemical Data

Specific experimental data for the physicochemical properties of moricizine sulfone are not widely published. However, we can infer some properties based on the known data for moricizine and the general effects of the sulfone functional group. The introduction of the highly polar sulfone group is expected to increase the polarity and potentially the aqueous solubility of the molecule compared to the parent drug.

Property	Moricizine (Parent Drug)	Moricizine Sulfone (Predicted)	Source
Molecular Formula	C₂₂H₂₅N₃O₄S	C₂₂H₂₅N₃O₆S	[8][9][10]
Molecular Weight	427.52 g/mol	459.52 g/mol	[8][9][10]
Melting Point	156-157 °C	Expected to be higher than moricizine	[9][11]
Solubility	0.457 mg/L (water)	Expected to be higher than moricizine	[9]
pKa	6.4	Expected to be similar to moricizine	[11][12]
LogP	2.98	Expected to be lower than moricizine	[9]

Synthesis of Moricizine Sulfone

Moricizine sulfone can be synthesized in the laboratory for use as an analytical standard or for further pharmacological and toxicological evaluation. The most direct method is the oxidation of moricizine.

Synthetic Pathway

Caption: Synthetic scheme for the preparation of moricizine sulfone.

Experimental Protocol: Synthesis of Moricizine Sulfone

This protocol is a generalized procedure based on the oxidation of phenothiazine derivatives.[10][13]

• Dissolution: Dissolve moricizine hydrochloride in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer and a condenser.

• Addition of Oxidant: While stirring, slowly add a stoichiometric excess of 30% hydrogen peroxide to the solution at room temperature.

• Reaction: Heat the reaction mixture to 60°C and maintain this temperature with continuous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction (as indicated by the disappearance of the starting material on TLC), cool the reaction mixture to room temperature.

• Precipitation: Pour the cooled reaction mixture into a beaker containing ice-cold water to precipitate the product.

• Isolation: Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove any residual acetic acid and unreacted hydrogen peroxide.

• Drying: Dry the isolated solid under vacuum.

• Purification: If necessary, recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain pure moricizine sulfone.

• Characterization: Confirm the identity and purity of the synthesized moricizine sulfone using analytical techniques such as melting point determination, IR, NMR, and mass spectrometry.

Analytical Characterization

The characterization of moricizine sulfone is crucial for its identification in biological matrices and for quality control of the synthesized standard.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be developed for the separation and quantification of moricizine and its sulfone metabolite.

Parameter	Recommended Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient or isocratic mixture of acetonitrile and a buffered aqueous phase (e.g., ammonium acetate or phosphate buffer)
Flow Rate	1.0 mL/min
Detection	UV at a suitable wavelength (e.g., 254 nm)
Injection Volume	10-20 µL
Column Temperature	25-30 °C

Spectroscopic Data

• Infrared (IR) Spectroscopy: The most significant feature in the IR spectrum of moricizine sulfone, compared to moricizine, will be the appearance of strong absorption bands corresponding to the symmetric and asymmetric stretching vibrations of the sulfone group (S=O)₂. These typically appear in the regions of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The protons on the aromatic rings of the phenothiazine nucleus are expected to show a downfield shift (to a higher ppm value) due to the electron-withdrawing effect of the sulfone group.

  • ¹³C NMR: The carbon atoms of the phenothiazine ring, particularly those adjacent to the sulfone group, will also experience a downfield shift.

• Mass Spectrometry (MS):

  • The molecular ion peak ([M+H]⁺ in positive ion mode) for moricizine sulfone will be observed at an m/z value corresponding to its molecular weight (approximately 459.52). This will be 32 mass units higher than that of moricizine (m/z 427.52), corresponding to the addition of two oxygen atoms.

  • The fragmentation pattern will be influenced by the presence of the sulfone group and the other functional groups in the molecule.

Pharmacological and Toxicological Profile

The pharmacological and toxicological properties of moricizine sulfone have not been extensively studied and reported in publicly accessible literature. It is known that some metabolites of moricizine may possess pharmacological activity.[5][6] Given that moricizine's antiarrhythmic effects are primarily due to sodium channel blockade,[14] it would be of significant interest to determine if moricizine sulfone retains any activity at this target. The increased polarity of the sulfone metabolite may affect its ability to cross cell membranes and interact with the sodium channel. Further in vitro and in vivo studies are required to elucidate the specific pharmacological actions and the toxicological profile of moricizine sulfone.

Conclusion and Future Directions

Moricizine sulfone is a key metabolite of the antiarrhythmic drug moricizine. While its existence and general synthetic route are known, a detailed public repository of its specific physicochemical properties, comprehensive analytical data, and pharmacological profile is lacking. The methodologies and predicted data presented in this guide are based on established principles of medicinal and analytical chemistry as applied to phenothiazine derivatives.

For researchers in drug metabolism and pharmacokinetics, the synthesis of moricizine sulfone as a reference standard is a critical step for accurate bioanalytical method development and for conducting in-depth pharmacological and toxicological assessments. Future research should focus on the full characterization of this metabolite to better understand its contribution to the overall clinical profile of moricizine.

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pharmacokinetics of moricizine sulfone metabolite

Pharmacokinetics and Analytical Profiling of Moricizine Sulfone: A Comprehensive Technical Guide

Executive Summary

Moricizine (Ethmozine) is a phenothiazine-derivative, Vaughan Williams Class IC antiarrhythmic agent historically utilized for the management of life-threatening ventricular arrhythmias. A defining pharmacological characteristic of moricizine is the profound disconnect between its brief plasma half-life (2 to 6 hours) and its prolonged antiarrhythmic efficacy, which can persist for over 10 hours[1][2]. This temporal discrepancy is driven by its extensive hepatic first-pass metabolism, which generates over 30 distinct metabolites[1]. Among these, the sulfoxidation products—specifically moricizine sulfoxide and its further oxidized derivative, moricizine sulfone —play a critical role in the drug's extended pharmacokinetic (PK) and pharmacodynamic (PD) profile[2][3].

This technical whitepaper synthesizes the pharmacokinetic behavior, metabolic pathways, and robust LC-MS/MS analytical methodologies required for the isolation and quantification of the moricizine sulfone metabolite in biological matrices.

Metabolic Pathway and Sulfoxidation Dynamics

Moricizine undergoes rapid and extensive biotransformation in the liver. Less than 1% of an orally administered dose is excreted unchanged in the urine, highlighting the dominance of hepatic clearance mechanisms[2]. The phenothiazine core of moricizine is highly susceptible to oxidation.

The primary oxidative cascade involves the sulfur atom within the phenothiazine ring. Hepatic cytochrome P450 (CYP450) enzymes catalyze the initial sulfoxidation to form moricizine sulfoxide (M-sulfoxide), which is pharmacologically active[2]. Subsequent peroxidation of M-sulfoxide yields moricizine sulfone (M-sulfone)[3].

Hepatic sulfoxidation pathway of moricizine leading to moricizine sulfone.

Clinical Implication of Hepatic Function: Because this pathway is entirely dependent on hepatic metabolizing capacity, patients with chronic liver disease (e.g., cirrhosis) exhibit a 71% reduction in plasma clearance and a 141% increase in the parent drug's half-life. Furthermore, hepatic impairment directly reduces the conversion rate of moricizine to its sulfoxide and sulfone metabolites, while simultaneously prolonging the terminal half-lives of the metabolites that do form[4].

Pharmacokinetic Profile of Moricizine Sulfone

Understanding the mass balance and compartmental distribution of M-sulfone requires examining both human and in vivo animal models. Moricizine acts as an auto-inducer; chronic dosing induces its own metabolism, leading to decreased steady-state plasma concentrations of the parent drug over time, thereby shifting the area under the curve (AUC) toward its metabolites[1][2].

In controlled metabolic studies, M-sulfone demonstrates distinct partitioning between renal and biliary excretion routes.

Quantitative Data Summary

The following table summarizes the recovery and plasma concentrations of moricizine and its sulfoxidation metabolites based on foundational in vivo isolation studies[3].

Parameter / Matrix	Moricizine (Parent)	M-Sulfoxide	M-Sulfone	Experimental Context
Urine Recovery (%)	0.11 ± 0.09%	0.74 ± 0.45%	5.16 ± 4.24%	Rat model (n=7), 0.72 mg IV dose[3]
Bile Recovery (%)	0.13 ± 0.04%	3.39 ± 1.62%	2.16 ± 1.07%	Rat model (n=7), 0.72 mg IV dose[3]
Human Plasma Conc. (4h)	0.32 – 0.43 µg/mL	0.11 – 0.17 µg/mL	0.10 – 0.27 µg/mL	Human subjects (n=2), 300 mg Oral dose[3]
Human Urine Recovery (%)	0.02 – 0.14%	0.27 – 0.36%	0.24 – 0.30%	Human subjects (n=2), 300 mg Oral dose[3]

Note: The significantly higher recovery of M-sulfone in rat urine compared to the parent drug underscores the rapid and near-complete biotransformation of the phenothiazine core prior to renal elimination.

Analytical Methodology: LC-MS/MS Quantification

To accurately quantify moricizine sulfone in biological fluids (plasma or urine), a highly specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflow is required[5]. As a Senior Application Scientist, I emphasize that analytical reliability hinges on controlling matrix effects and optimizing extraction thermodynamics.

Self-Validating Protocol Design

The following protocol utilizes a Stable Isotope-Labeled Internal Standard (SIL-IS). By spiking samples with [²H₁₁]moricizine or [¹³C₆]moricizine prior to extraction, any variations in extraction efficiency or MS ion suppression are normalized. The IS co-elutes with the target analytes and experiences identical matrix effects, making the assay self-validating[5].

Sample preparation and LC-MS/MS analytical workflow for moricizine sulfone.

Step-by-Step Experimental Workflow

• Sample Preparation & Spiking: Transfer 500 µL of human plasma or urine into a clean borosilicate glass tube. Spike with 50 µL of the SIL-IS ([²H₁₁]moricizine, 1 µg/mL). Vortex for 10 seconds to ensure homogeneous distribution.

• Alkalinization (Critical Causality Step): Add 100 µL of 1 M NaOH to the sample and vortex. Causality: Moricizine and its sulfone metabolite contain a morpholine ring with a basic nitrogen atom. At physiological pH, this nitrogen is partially protonated (ionized), reducing its solubility in organic solvents. Raising the pH > 10 forces the morpholine nitrogen into its uncharged, free-base state, maximizing its partition coefficient into the organic phase during extraction.

• Liquid-Liquid Extraction (LLE): Add 3.0 mL of methylene chloride (CH₂Cl₂). Cap and mechanically tumble for 10 minutes. Causality: Methylene chloride is a highly non-polar solvent. The uncharged M-sulfone readily partitions into the CH₂Cl₂ layer, leaving polar endogenous plasma proteins, salts, and hydrophilic interferences trapped in the aqueous phase[5].

• Phase Separation & Evaporation: Centrifuge at 3000 x g for 5 minutes at 4°C to break any emulsions. Transfer the lower organic layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen (N₂) at 35°C.

• Reconstitution: Reconstitute the dried residue in 150 µL of mobile phase (e.g., Methanol : 0.1 M Ammonium Acetate, 65:35 v/v, containing 0.2% triethylamine)[5]. Transfer to an autosampler vial.

• Chromatographic Separation: Inject 10 µL onto a Reversed-Phase Octadecylsilane (ODS/C18) column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size) operating at a flow rate of 0.4 - 1.5 mL/min. The triethylamine in the mobile phase acts as a silanol-masking agent, preventing secondary interactions that cause peak tailing for basic amines[5].

• Mass Spectrometry Detection: Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Utilize Multiple Reaction Monitoring (MRM) to isolate the precursor ion for M-sulfone and fragment it into its specific product ions. Ensure system suitability by verifying that the intra-day precision (CV%) remains below 15%[5].

Conclusion

The pharmacokinetics of moricizine cannot be accurately modeled without accounting for its extensive sulfoxidation. Moricizine sulfone, alongside moricizine sulfoxide, represents a critical node in the drug's metabolic clearance and prolonged pharmacodynamic activity. By leveraging pH-optimized liquid-liquid extraction paired with high-resolution LC-MS/MS, researchers can reliably isolate this metabolite from complex biological matrices, enabling deeper insights into enzyme auto-induction, hepatic impairment effects, and the broader toxicological profile of phenothiazine-derivative antiarrhythmics.

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Moricizine Sulfone: Metabolic Fate, Toxicity Mechanisms, and Analytical Safety Profiling

Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary

Moricizine (historically marketed as Ethmozine) is a phenothiazine-derivative Class IC antiarrhythmic agent once utilized for the management of life-threatening ventricular arrhythmias. Despite its initial efficacy, moricizine was withdrawn from the market following the findings of the Cardiac Arrhythmia Suppression Trial (CAST), which demonstrated a severe proarrhythmic risk and increased mortality associated with Class IC agents .

A critical, yet often under-analyzed, component of moricizine's safety profile is its extensive hepatic biotransformation. The drug yields over 26 distinct metabolites, with less than 1% excreted unchanged . Among these, the oxidative metabolites—specifically moricizine sulfoxide and moricizine sulfone (CAS: 151391-67-2)—play a pivotal role in the drug's prolonged pharmacodynamic effects and systemic toxicity. This technical guide provides an in-depth analysis of the metabolic causality, toxicity profile, and analytical quantification of moricizine sulfone, offering a self-validating framework for toxicological profiling.

Metabolic Causality: The Pathway to Moricizine Sulfone

Moricizine undergoes profound first-pass metabolism. The phenothiazine core contains an electron-rich sulfur atom, making it highly susceptible to electrophilic attack and oxidation by hepatic cytochrome P450 enzymes (predominantly CYP3A4 and CYP3A5) and flavin-containing monooxygenases (FMOs) .

The oxidation occurs in a stepwise, sequential manner:

• S-Oxidation (Phase I): The sulfur atom is oxidized to form moricizine sulfoxide. This metabolite retains partial pharmacological activity and contributes to the drug's therapeutic and proarrhythmic effects.

• Further Oxidation: Prolonged exposure or specific enzymatic induction leads to the hyper-oxidation of the sulfoxide into moricizine sulfone. Unlike the reversible nature of some sulfoxides, sulfone formation is an irreversible metabolic sink. This transformation alters the molecule's steric bulk and electronic distribution, significantly impacting its clearance and off-target binding.

Metabolic pathway of Moricizine to its sulfoxide and sulfone metabolites leading to toxicity.

Toxicity and Safety Profile of the Sulfone Moiety

The safety profile of moricizine sulfone is dictated by its pharmacokinetic accumulation and structural toxicity alerts.

• Hepatic Accumulation and Proarrhythmia: In patients with hepatic impairment (e.g., cirrhosis), the plasma clearance of moricizine drops by up to 71%, and the terminal half-lives of its oxidative metabolites are significantly prolonged . This accumulation exacerbates the dose-dependent proarrhythmic effects typical of Class IC agents, including QRS prolongation, ventricular tachycardia, and hypotension .

• Auto-Induction of Metabolism: Moricizine is a known inducer of its own metabolism. Chronic dosing in in vivo models demonstrates a 5- to 7-fold increase in the AUC of oxidative metabolites over time . This metabolic shift implies that the toxicity profile of moricizine evolves during chronic therapy, transitioning from parent-drug-driven effects to metabolite-driven toxicity.

• Off-Target Toxicity Flags: Recent in silico molecular docking and toxicological screening studies have flagged moricizine sulfone for potential reproductive toxicity and off-target interactions, such as unintended binding to acetylcholinesterase (AChE) . The rigid, electron-withdrawing nature of the sulfone group enhances its binding affinity to unintended protein targets compared to the parent phenothiazine.

Quantitative Data Summary

Table 1: Comparative Pharmacokinetic & Toxicity Parameters

Parameter	Moricizine (Parent)	Moricizine Sulfoxide	Moricizine Sulfone
Pharmacological Activity	High (Class IC Antiarrhythmic)	Moderate (Active Metabolite)	Low/Unknown (Toxicity Driver)
Clearance in Hepatic Impairment	Reduced by ~71%	Significantly Delayed	Significantly Delayed
Plasma Half-Life (Healthy)	2 - 3 hours	~3 hours	> 3 hours (Estimated)
Toxicity Flags	Proarrhythmia, Dizziness	Proarrhythmia	Reproductive Toxicity, AChE Binding
Metabolic Reversibility	N/A	Potentially Reversible	Irreversible Sink

Self-Validating Analytical Protocol: LC-MS/MS Quantification

To accurately profile the safety and metabolic conversion of moricizine to moricizine sulfone, researchers must employ robust, self-validating analytical workflows. The following protocol details the quantification of moricizine sulfone in human liver microsomes (HLMs), emphasizing the causality behind each methodological choice.

Self-validating LC-MS/MS workflow for Moricizine Sulfone quantification.

Step-by-Step Methodology:

• Microsomal Incubation (Phase I Simulation)

  • Action: Incubate 1 µM moricizine with 0.5 mg/mL HLMs and 1 mM NADPH in 100 mM phosphate buffer (pH 7.4) at 37°C.

  • Causality: NADPH is the obligate electron donor for CYP450-mediated oxidation. HLMs provide the full complement of hepatic enzymes necessary to generate the sulfone metabolite in vitro.

• Reaction Quenching & Protein Precipitation

  • Action: At predefined time points (0, 15, 30, 60 min), extract 50 µL aliquots and immediately quench with 150 µL of ice-cold acetonitrile containing 10 ng/mL Moricizine-d8 (Isotope-Labeled Internal Standard) .

  • Causality: Ice-cold acetonitrile instantly denatures the CYP enzymes, halting the reaction to prevent ex vivo artifactual oxidation. The inclusion of Moricizine-d8 at this exact step creates a self-validating system ; any subsequent volume loss or matrix-induced ion suppression during MS analysis will equally affect the analyte and the internal standard, allowing for perfect ratiometric correction.

• Sample Clarification

  • Action: Vortex for 30 seconds and centrifuge at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to LC vials.

  • Causality: High-speed centrifugation pellets the denatured microsomal proteins, preventing LC column clogging and reducing background noise in the mass spectrometer.

• LC-MS/MS Analysis (MRM Mode)

  • Action: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 × 50 mm, 1.7 µm). Use a mobile phase gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: Formic Acid acts as an ion-pairing agent, ensuring the complete protonation of moricizine sulfone to yield a strong [M+H]+ precursor ion at m/z ~460.5 for positive electrospray ionization (ESI+).

• Data Validation & Quality Control

  • Action: Run a blank matrix (HLM without drug), a zero sample (HLM + IS only), and Quality Control (QC) samples at three concentration tiers.

  • Causality: The blank matrix proves the absence of endogenous isobaric interferences. The QC samples ensure the calibration curve remains linear and accurate (±15% deviation) throughout the run, validating the integrity of the entire dataset.

Conclusion

The toxicity and safety profile of moricizine cannot be evaluated in isolation from its oxidative metabolites. Moricizine sulfone represents a critical metabolic endpoint that contributes to the drug's complex pharmacokinetic behavior, auto-induction properties, and proarrhythmic risks. By leveraging self-validating LC-MS/MS protocols, drug development professionals can accurately map these metabolic pathways, ensuring rigorous safety profiling for phenothiazine-derived therapeutics.

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Moricizine Sulfone Receptor Binding Affinity: A Dual-Target Pharmacological Whitepaper

Executive Summary

Moricizine is a well-established Class I antiarrhythmic agent known for its potent, state-dependent blockade of cardiac voltage-gated sodium channels (Nav1.5)[1]. While the parent drug exhibits a short plasma half-life of 2 to 6 hours, its antiarrhythmic efficacy persists significantly longer, a phenomenon attributed to its extensive hepatic first-pass metabolism which generates over 30 pharmacologically active metabolites[2]. Among these, moricizine sulfone (Carbamic acid, (10-(3-(4-morpholinyl)-1-oxopropyl)-5,5-dioxido-10H-phenothiazin-2-yl)-, ethyl ester) stands out[3].

Historically viewed solely through the lens of cardiac electrophysiology, recent in silico and in vitro studies have expanded the receptor binding profile of moricizine sulfone. It is now recognized as a dual-target compound, maintaining affinity for the Nav1.5 channel while demonstrating a novel, high-affinity interaction with Acetylcholinesterase (AChE)[4]. This whitepaper provides an in-depth technical analysis of the structural causality, binding kinetics, and validated experimental protocols used to evaluate moricizine sulfone across these two distinct receptor systems.

Structural Pharmacology & Binding Causality

The pharmacological behavior of a metabolite is dictated by its structural divergence from the parent compound. Moricizine features a phenothiazine ring system. The metabolic oxidation of the phenothiazine sulfur atom to a sulfone ( −SO2​− ) fundamentally alters the molecule's physicochemical properties:

• Cardiac Nav1.5 Channels: The parent moricizine binds to the Nav1.5 channel with a 1:1 stoichiometry, exhibiting a higher affinity for the inactivated state than the resting state[5]. The addition of the highly polar sulfone moiety increases the topological polar surface area (TPSA). This restricts the metabolite's ability to passively diffuse through the hydrophobic lipid bilayer (the hydrophobic pathway). Consequently, moricizine sulfone must access the local anesthetic (LA) binding site on the Nav1.5 α -subunit (Domain IV, S6 segment) primarily via the hydrophilic pathway when the channel pore is open, leading to altered, often slower, dissociation kinetics.

• Neural Acetylcholinesterase (AChE): The electronegative oxygen atoms of the sulfone group serve as potent hydrogen bond acceptors. This structural feature allows moricizine sulfone to anchor deeply within the catalytic triad and peripheral anionic site of AChE, a property not prominently observed in the unoxidized parent drug[4].

Figure 1: Metabolic generation of moricizine sulfone and its dual-receptor targeting pathways.

Primary Target: Nav1.5 State-Dependent Binding

Class I antiarrhythmics are defined by their use-dependent and state-dependent block of sodium channels[1]. To accurately measure the binding affinity of moricizine sulfone to Nav1.5, researchers must isolate the channel's resting and inactivated states.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines a self-validating system to determine the dissociation constants for the resting ( KR​ ) and inactivated ( KI​ ) states.

Step 1: Cell Preparation & Configuration

• Culture HEK293T cells stably transfected with the human SCN5A gene (encoding Nav1.5).

• Establish the whole-cell patch-clamp configuration. Use an intracellular solution rich in CsF (120 mM) to block endogenous potassium currents, ensuring isolated sodium current ( INa​ ) recordings.

Step 2: Baseline Stabilization & Control Validation

• Perfuse with standard extracellular solution.

• Self-Validation Check: Apply 30 nM Tetrodotoxin (TTX) briefly to confirm the recorded inward currents are exclusively Nav1.5-mediated. Wash out until baseline INa​ recovers.

Step 3: Resting State Affinity ( KR​ ) Measurement

• Hold the membrane potential at −140 mV . At this hyperpolarized potential, >99% of channels are in the resting state[5].

• Apply brief (20 ms) test pulses to −20 mV at a slow frequency (0.1 Hz) to minimize use-dependent block.

• Perfuse moricizine sulfone at varying concentrations (1 μ M to 300 μ M) and record the fractional block.

Step 4: Inactivated State Affinity ( KI​ ) Measurement

• Shift the holding potential to −70 mV , where a significant fraction of channels are in the steady-state inactivated conformation.

• Alternatively, use a double-pulse protocol: a long conditioning prepulse (e.g., 500 ms to −20 mV ) to drive channels into the inactivated state, followed by a brief recovery interval (2 ms at −140 mV to recover resting channels), and a test pulse to −20 mV [5].

• Measure the steady-state block in the presence of the drug.

Step 5: Kinetic Analysis

• Fit the concentration-response data to the Hill equation: Idrug​/Icontrol​=1/(1+([Drug]/Kd​)h) .

• Calculate the shift in the steady-state inactivation curve. A leftward shift confirms higher affinity for the inactivated state.

Figure 2: Step-by-step patch-clamp workflow for state-dependent Nav1.5 binding affinity.

Secondary Target: Acetylcholinesterase (AChE) Binding

A breakthrough 2021 study analyzing compounds from Lawsonia inermis extracts identified moricizine sulfone as a potent ligand for Acetylcholinesterase (AChE), suggesting unexpected anti-Alzheimer's properties[4]. The sulfone group is critical here, acting as a hydrogen bond acceptor that interacts directly with the active site amino acids of the enzyme[6].

Experimental Protocol: In Silico Docking & In Vitro Ellman's Assay

Step 1: Molecular Docking (In Silico)

• Preparation: Retrieve the 3D crystal structure of AChE (e.g., from the Protein Data Bank) and the 3D conformer of moricizine sulfone. Convert both to PDBQT format, ensuring energy minimization[4].

• Simulation: Utilize AutoDock Vina. Define the grid box around the catalytic triad (Ser203, His447, Glu334 in human AChE).

• Execution: Run the genetic algorithm to generate binding poses. Extract the pose with the lowest binding energy (kcal/mol) to identify specific hydrogen bond distances and angles[6].

Step 2: In Vitro Validation via Ellman's Assay

• Preparation: Prepare a 2% (w/v) cerebral cortex homogenate in 0.25 M ice-cold sucrose solution as the AChE source[7].

• Reaction Mixture: Combine 3.0 mL of phosphate buffer (pH 8.0), 20 μ M of acetylthiocholine iodide (substrate), and 100 μ M of DTNB (dithiobisnitrobenzoate)[7].

• Incubation & Readout: Add 100 μ L of the homogenate and varying concentrations of moricizine sulfone. Incubate at 37°C for 15 minutes. Measure absorbance at 412 nm using a UV-Vis spectrophotometer[7].

• Self-Validation Check: Run a parallel assay using Donepezil as a positive control, and a reagent blank (buffer replacing homogenate) to subtract spontaneous substrate hydrolysis[7].

Quantitative Data Summaries

The following tables synthesize the binding parameters of moricizine sulfone across its two primary receptor targets, highlighting the dichotomy of its pharmacological action.

Table 1: Comparative Receptor Binding Profile

Target Receptor	Tissue Localization	Primary Binding State / Site	Functional Outcome	Assay Methodology
Nav1.5	Cardiac Myocytes	Inactivated State (Domain IV, S6)	Decreased Vmax​ , Antiarrhythmic	Whole-Cell Patch-Clamp
AChE	Central Nervous System	Catalytic Active Site	Increased Acetylcholine, Anti-Alzheimer's	Ellman's Assay / Docking

Table 2: Molecular Docking Parameters for Moricizine Sulfone at AChE[4][6]

Compound	PubChem / PC ID	Binding Energy (kcal/mol)	Interaction Type	Target Enzyme
Moricizine Sulfone	346.1255 (Mass ID)	-6.421	Hydrogen Bonding	Acetylcholinesterase (AChE)

(Note: The binding energy of -6.421 kcal/mol indicates a highly spontaneous and stable complex formation, driven by the sulfone moiety's interaction with the enzyme's active site residues[4][6].)

Conclusion

Moricizine sulfone exemplifies the complexity of drug metabolism, where a single oxidation event (sulfone formation) not only preserves the parent drug's primary therapeutic mechanism (Nav1.5 blockade) but also unlocks a secondary, high-affinity pharmacological target (AChE). Understanding these receptor binding affinities through rigorous, self-validating protocols—ranging from patch-clamp electrophysiology to molecular docking—is critical for drug development professionals seeking to repurpose legacy metabolites or engineer novel dual-action therapeutics.

References

• Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Cleveland Clinic Journal of Medicine. Available at:[Link]

• Clinical pharmacokinetics of moricizine. PubMed. Available at: [Link]

• Block of Na+ channel by moricizine hydrochloride in isolated feline ventricular myocytes. PubMed. Available at:[Link]

• Anti-Alzheimer's Activity of Compounds from the Methanolic Extract of Lawsonia inermis Seeds. Indian Journal of Pharmaceutical Education and Research. Available at: [Link]

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• 4. archives.ijper.org [archives.ijper.org]
• 5. Block of Na+ channel by moricizine hydrochloride in isolated feline ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
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Cytochrome P450 Metabolism of Moricizine Sulfone: A Mechanistic and Analytical Guide

Executive Summary

Moricizine is a Class I antiarrhythmic agent characterized by a phenothiazine core. While its primary clinical application has diminished, its complex biotransformation profile remains a foundational case study in xenobiotic metabolism[1]. Moricizine undergoes extensive first-pass hepatic metabolism, yielding over 30 distinct metabolites, some of which exhibit prolonged pharmacological activity[2]. Among these, the sequential sulfoxidation of the phenothiazine ring to moricizine sulfoxide and subsequently to moricizine sulfone represents a critical Cytochrome P450 (CYP450) mediated pathway[3]. This whitepaper provides an in-depth mechanistic analysis of this pathway, detailing the enzymatic causality, the resulting drug-drug interaction (DDI) profile, and field-proven, self-validating analytical protocols for quantifying moricizine sulfone.

Mechanistic Basis of Phenothiazine Sulfoxidation

The phenothiazine ring of moricizine contains an electron-rich sulfur atom that is highly susceptible to oxidative attack by phase I enzymes. The biotransformation to moricizine sulfone is not a single-step reaction but a sequential oxidation process driven primarily by CYP3A4 and CYP2D6 [4].

The Catalytic Cycle and Causality

The oxidation of the sulfur heteroatom begins with the binding of moricizine to the resting state of the CYP450 heme iron. The causality of the reaction follows the classic P450 catalytic cycle:

• Single-Electron Transfer (SET): The highly reactive Compound I ( FeV=O ) abstracts a single electron from the phenothiazine sulfur, generating a radical cation intermediate.

• Oxygen Rebound: The ferryl oxygen rapidly rebounds to the sulfur radical, forming the intermediate moricizine sulfoxide [5].

• Terminal Oxidation: Because the sulfoxide retains a lone pair of electrons, it can re-enter the catalytic cycle. A second SET and oxygen rebound event yields the terminal, highly stable moricizine sulfone [6].

Fig 1. CYP450-mediated sequential sulfoxidation of moricizine to its sulfone metabolite.

Pharmacokinetic and DDI Profiling

Understanding the metabolic fate of moricizine is crucial because the parent drug exhibits an absolute bioavailability of only ~38% due to extensive first-pass metabolism[7]. Furthermore, while moricizine is a substrate for CYP3A4 and CYP2D6, it acts as a remarkably potent, preferential inhibitor of the CYP1A subfamily[8].

The table below synthesizes the quantitative interaction data, highlighting the mechanistic implications for drug development.

Table 1: Cytochrome P450 Interaction Profile of Moricizine

CYP Isoform	Interaction Type	Quantitative Metric	Mechanistic & Clinical Implication
CYP3A4	Substrate / Inducer	Clearance driver	Primary driver of the sequential sulfoxidation to moricizine sulfoxide and sulfone. Moricizine also induces its own metabolism over time[2].
CYP2D6	Substrate	Clearance driver	Contributes to phenothiazine core metabolism. Subject to genetic polymorphism (poor vs. extensive metabolizers)[9].
CYP1A2	Potent Inhibitor	Ki​ = 0.43 – 0.98 µM	Exhibits high affinity for CYP1A molecules, competitively inhibiting reactions like methoxyresorufin O-demethylation. Causes significant DDIs with CYP1A2 substrates (e.g., theophylline)[8].

Note: The total radioactivity (TR) plasma half-life of moricizine and its metabolites is ~85.2 hours, compared to just 2.4 hours for the parent drug, underscoring the pharmacokinetic dominance of its oxidized metabolites[10].

Self-Validating Experimental Protocols

To accurately study the kinetics of moricizine sulfone formation, researchers must employ rigorous in vitro models. The following protocols detail a self-validating Human Liver Microsome (HLM) assay coupled with LC-MS/MS quantification.

Protocol 1: In Vitro HLM Incubation with CYP Inhibition Control

Causality Check: This protocol includes a parallel control arm using Ketoconazole (a strong CYP3A4 inhibitor). If sulfone formation is completely arrested in the control arm, it validates that the observed sulfoxidation in the test arm is strictly CYP3A4-mediated, ruling out auto-oxidation artifacts.

Step-by-Step Methodology:

• Matrix Preparation: Thaw pooled HLMs on ice. Prepare a suspension at a final protein concentration of 1.0 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Rationale: 1.0 mg/mL ensures linear enzyme kinetics while minimizing non-specific protein binding.

• Control Aliquoting: Split the suspension into "Test" and "Control" vials. To the Control vial, add Ketoconazole (final concentration 1 µM).

• Substrate Addition: Spike moricizine into both vials to achieve a final concentration of 10 µM.

• Pre-Incubation: Incubate the mixtures at 37°C for 5 minutes in a shaking water bath. Rationale: This thermal equilibration allows the highly lipophilic moricizine to partition into the microsomal lipid bilayer where the CYP active sites reside.

• Reaction Initiation: Add an NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, 3.3 mM MgCl2​ ) to initiate the catalytic cycle.

• Reaction Quenching: At designated time points (e.g., 0, 15, 30, 60 min), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Moricizine-d8). Rationale: The organic solvent instantly denatures the CYP enzymes, while the cold temperature halts any residual chemical degradation.

Fig 2. Self-validating HLM incubation workflow with CYP3A4 inhibition control.

Protocol 2: LC-MS/MS Quantification of Moricizine Sulfone

Causality Check: Moricizine sulfone ( C22​H25​N3​O6​S ) has a distinct mass-to-charge ratio compared to the parent drug and the sulfoxide. Using Multiple Reaction Monitoring (MRM) ensures absolute structural specificity.

Step-by-Step Methodology:

• Sample Extraction: Centrifuge the quenched samples from Protocol 1 at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins. Transfer the supernatant to autosampler vials.

• Chromatographic Separation: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 × 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Rationale: Formic acid acts as a proton donor, maximizing the ionization efficiency of the morpholine nitrogen in positive Electrospray Ionization (ESI+) mode.

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 4 minutes to separate the highly polar sulfone from the lipophilic parent drug.

• Mass Spectrometry Detection: Operate the triple quadrupole mass spectrometer in ESI+ MRM mode. Monitor the specific precursor-to-product ion transitions for moricizine sulfone (e.g., [M+H]+ m/z ~460 -> characteristic fragment) and the deuterated internal standard.

Conclusion

The metabolism of moricizine serves as a quintessential model for understanding phenothiazine biotransformation. The sequential CYP3A4/CYP2D6-mediated sulfoxidation to moricizine sulfone demonstrates the multi-stage oxidative capacity of hepatic enzymes[4]. Furthermore, moricizine's potent inhibition of CYP1A2 highlights the necessity of rigorous in vitro DDI screening[8]. By employing self-validating microsomal assays and highly specific LC-MS/MS workflows, DMPK scientists can accurately map these complex metabolic networks, ensuring safer drug design for future phenothiazine-derived therapeutics.

References

• Moricizine, an antiarrhythmic agent, as a potent inhibitor of hepatic microsomal CYP1A Source: NIH / PubMed URL:[Link]

• Human moricizine metabolism. I. Isolation and identification of metabolites in human urine Source: Xenobiotica / Taylor & Francis URL:[Link]

• Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites Source: Xenobiotica / Taylor & Francis URL:[Link]

• Clinical pharmacokinetics of moricizine Source: NIH / PubMed URL:[Link]

• Synthesis and Biological Investigation of Phenothiazine-Based Benzhydroxamic Acids as Selective Histone Deacetylase 6 (HDAC6) Inhibitors Source: Journal of Medicinal Chemistry / PMC URL:[Link]

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• 4. MORICIZINE [drugs.ncats.io]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Synthesis and Biological Investigation of Phenothiazine-Based Benzhydroxamic Acids as Selective Histone Deacetylase 6 (HDAC6) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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An In-Depth Technical Guide to the Half-Life and Clearance Rates of Moricizine and its Sulfone Metabolites

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Moricizine, a Class I antiarrhythmic agent of the phenothiazine class, presents a complex pharmacokinetic profile characterized by a short parent drug half-life and a prolonged duration of antiarrhythmic activity. This discrepancy is attributed to its extensive first-pass metabolism and biotransformation into numerous, pharmacologically active metabolites. Among these, the sulfoxidation pathway, leading to the formation of moricizine sulfoxide and moricizine sulfone, is of significant interest. This guide provides a detailed examination of the metabolic fate of moricizine with a specific focus on the available data concerning the half-life and clearance of its sulfone metabolites. We will explore the underlying metabolic pathways, the analytical methods for their quantification, and the clinical implications of their extended presence in circulation.

Introduction: The Moricizine Paradox

Moricizine was developed for the treatment of life-threatening ventricular arrhythmias.[1] A central paradox of its clinical use is the disconnect between the parent drug's pharmacokinetics and its pharmacodynamic effects. Moricizine itself is rapidly cleared from the plasma, with an elimination half-life of approximately 2 to 6 hours.[1][2] However, its antiarrhythmic action is sustained for a much longer period.[2] This observation led to the well-supported hypothesis that the therapeutic effects of moricizine are largely mediated by its numerous metabolites, which are present in the plasma for extended periods.[3][4] The drug is known to produce at least 30 to 36 distinct metabolites, making a comprehensive understanding of its metabolic profile crucial for its effective and safe use.[2][5]

The Sulfoxidation Pathway: A Key Metabolic Route

One of the principal metabolic pathways for moricizine is sulfoxidation of the phenothiazine ring. This process results in the formation of two key metabolites: moricizine sulfoxide and moricizine sulfone.[3] These oxidative metabolites have been identified in both rat and human biological fluids, including plasma, urine, and bile.[3] The presence and persistence of these compounds are believed to contribute significantly to the prolonged therapeutic window of moricizine.

Caption: Metabolic Pathway of Moricizine via Sulfoxidation.

Pharmacokinetic Profile of Moricizine and its Metabolites

Parent Drug vs. Metabolite Pool

The pharmacokinetic disparity between moricizine and its metabolites is stark. While the parent drug is rapidly absorbed and cleared, the collective pool of metabolites exhibits a significantly longer persistence. Studies utilizing radiolabeled moricizine have demonstrated that the total radioactivity in plasma has a half-life of approximately 85.2 hours, a stark contrast to the 2.4-hour half-life of the parent compound in the same study.[6] This highlights the extensive biotransformation and prolonged circulation of the metabolic products. The combined half-life for all metabolites has been reported to be around 84 hours.[1]

Parameter	Moricizine (Parent Drug)	Total Metabolites (as Radioactivity)
Elimination Half-life (t½)	2 - 6 hours[1][2]	~84 - 85.2 hours[1][6]
Plasma Protein Binding	~95%[2]	Not specified
Metabolism	Extensive first-pass[2]	N/A
Primary Excretion Route	Fecal (56%), Urine (39%)[4]	Fecal and Urinary[6]

Half-Life and Clearance of Moricizine Sulfone

Precise pharmacokinetic parameters, such as a discrete half-life and clearance rate for moricizine sulfone specifically, are not well-documented in publicly available literature. However, we can infer its properties from existing data. A study involving 12 male volunteers reported that the mean half-lives for various plasma metabolites ranged from 2.9 to 23.6 hours.[6] It is highly probable that the half-life of moricizine sulfone falls within this range.

Further insights can be gleaned from a study that quantified moricizine and its sulfoxidized metabolites in the plasma and urine of two healthy subjects after a 300 mg oral dose.[3]

Analyte	Plasma Concentration at 4h (Subject 1)	Plasma Concentration at 4h (Subject 2)	% of Dose in Urine (Subject 1)	% of Dose in Urine (Subject 2)
Moricizine	0.43 µg/mL	0.32 µg/mL	0.14%	0.02%
Moricizine Sulfoxide	0.11 µg/mL	0.17 µg/mL	0.27%	0.36%
Moricizine Sulfone	0.10 µg/mL	0.27 µg/mL	0.30%	0.24%

Data sourced from "Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids".[3]

These data, although limited, demonstrate that moricizine sulfone is present in the plasma at concentrations comparable to its sulfoxide precursor and, in one subject, approaching that of the parent drug at the 4-hour time point. The urinary excretion data also confirms that sulfoxidation is a significant, albeit minor, pathway for elimination relative to the total dose administered.

The elimination of moricizine metabolites, including the sulfoxide, is significantly prolonged in patients with hepatic dysfunction, which suggests that the clearance of moricizine sulfone is also hepatically mediated and would be similarly affected.[7]

Experimental Protocols for Metabolite Quantification

The determination of moricizine and its metabolites in biological matrices requires sensitive and specific analytical methods. The following outlines a general workflow based on methodologies described in the literature.[3]

Sample Preparation and Extraction

• Sample Collection: Collect whole blood in heparinized tubes and centrifuge to obtain plasma. Collect urine over a specified time course.

• Internal Standard: Add an appropriate internal standard to plasma and urine samples to control for extraction efficiency and instrumental variability.

• Liquid-Liquid Extraction:

  • Adjust the pH of the biological sample to alkaline conditions.

  • Extract the analytes using an organic solvent (e.g., a mixture of dichloromethane and isopropanol).

  • Vortex and centrifuge to separate the organic and aqueous layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the mobile phase for analysis.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is the method of choice for separating moricizine and its metabolites.

• Column: A reverse-phase C18 column is typically used.

• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate) and an organic modifier (e.g., methanol or acetonitrile).

• Detection: UV detection at a wavelength appropriate for the phenothiazine chromophore. For higher sensitivity and specificity, Mass Spectrometry (LC-MS) can be employed.[8]

Caption: General Workflow for Moricizine Metabolite Analysis.

Conclusion and Future Directions

The pharmacokinetic profile of moricizine is a classic example of a drug whose therapeutic effects are dictated by its metabolites rather than the parent compound. The sulfoxidation pathway produces key metabolites, including moricizine sulfone, which contribute to the drug's prolonged antiarrhythmic activity. While the collective half-life of moricizine's metabolites is well-established to be significantly longer than that of the parent drug, specific pharmacokinetic parameters for moricizine sulfone remain elusive in the public domain.

For drug development professionals, this case underscores the critical importance of comprehensive metabolite profiling. Future research should aim to definitively characterize the pharmacokinetics of individual, active metabolites like moricizine sulfone. This would involve administering the isolated metabolite to human subjects, a complex but necessary step for a complete understanding of its contribution to the overall therapeutic and safety profile of moricizine. Such studies would provide invaluable data for dose optimization, particularly in special populations such as those with hepatic impairment.

References

• Siddoway, L. A., Schwartz, S. L., Barbey, J. T., & Woosley, R. L. (1990). Clinical pharmacokinetics of moricizine. The American journal of cardiology, 65(8), 21D–25D. [Link]

• Vanerio, G., & Maloney, J. D. (1992). Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Cleveland Clinic journal of medicine, 59(1), 79–86. [Link]

• Siddoway, L. A., Schwartz, S. L., Barbey, J. T., & Woosley, R. L. (1990). Clinical pharmacokinetics of moricizine. Academia.edu. [Link]

• Yeh, J. C., King, S. Y., & Quon, C. Y. (1991). Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids. Xenobiotica, 21(8), 1075–1085. [Link]

• Pieniaszek, H. J., Jr, Davidson, A. F., Chaney, J. E., Shum, L., Robinson, C. A., & Mayersohn, M. (1999). Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites. Xenobiotica, 29(9), 945–955. [Link]

• Morganroth, J. (1990). Dose effect of moricizine on suppression of ventricular arrhythmias. The American journal of cardiology, 65(8), 26D–31D. [Link]

• Pieniaszek, H. J., Jr, Davidson, A. F., & Mayersohn, M. (1992). The effect of hepatic disease on the disposition of moricizine in humans. Journal of clinical pharmacology, 32(5), 404–411. [Link]

• Pieniaszek, H. J., Jr, Shum, L., & Mayersohn, M. (1999). Human moricizine metabolism. I. Isolation and identification of metabolites in human urine. Xenobiotica, 29(9), 931–943. [Link]

• Woosley, R. L., Morganroth, J., & Pieniaszek, H. J., Jr. (1987). Pharmacokinetics of moricizine HCl. The American journal of cardiology, 60(5), 35F–39F. [Link]

• Carnes, C. A., & Coyle, J. D. (1991). Moricizine: a new class I antiarrhythmic. DICP, 25(3), 273–280. [Link]

• King, S. Y., Powell, R. J., Wong, Y. N., Davidson, A. F., Vincent, D. R., Quon, C. Y., & Pieniaszek, H. J., Jr. (1992). Effects of multiple doses of moricizine hydrochloride on its pharmacokinetics and hepatic microsomal enzymes in rats. Research communications in chemical pathology and pharmacology, 75(3), 259–274. [Link]

• Pieniaszek, H. J., Jr, Gielsdorf, W., & Mayersohn, M. (1995). Moricizine bioavailability via simultaneous, dual, stable isotope administration: bioequivalence implications. Journal of clinical pharmacology, 35(10), 999–1005. [Link]

• Pieniaszek, H. J., Jr, Gielsdorf, W., & Mayersohn, M. (1995). Pharmacokinetics of moricizine in young patients. Journal of clinical pharmacology, 35(10), 1016–1019. [Link]

• Wang, Y., Zhang, Y., Wang, Y., Zhang, Y., & Liu, N. (2022). Moricizine prevents atrial fibrillation by late sodium current inhibition in atrial myocytes. Frontiers in pharmacology, 13, 891631. [Link]

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Protocols & Analytical Methods

Application Note: Advanced LC-MS/MS Method Development for the Quantification of Moricizine Sulfone in Biological Matrices

Introduction & Pharmacological Context

Moricizine (Ethmozine) is a phenothiazine-derivative antiarrhythmic agent historically utilized for the management of severe ventricular arrhythmias[1]. Following oral administration, moricizine undergoes extensive first-pass hepatic metabolism, yielding several pharmacologically active metabolites. The most prominent of these are the sulfoxidation products: moricizine sulfoxide and moricizine sulfone[2].

Monitoring moricizine sulfone is critical in pharmacokinetic (PK) and toxicological evaluations. Because the sulfone metabolite possesses a prolonged half-life and retains pharmacological activity, it contributes significantly to both the sustained antiarrhythmic efficacy and the potential toxicity of the parent drug[2]. This application note details a robust, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology for the selective quantification of moricizine sulfone in human plasma.

Figure 1: Hepatic sulfoxidation pathway of moricizine to moricizine sulfone.

Mechanistic Insights: Chromatography & Ionization (E-E-A-T)

Developing a reliable LC-MS/MS method requires a deep understanding of the analyte's physicochemical properties to drive experimental choices.

Ionization Causality: Moricizine sulfone (Molecular Formula: C22H25N3O6S) contains a morpholine ring featuring a basic tertiary amine[3][4]. Operating the Electrospray Ionization (ESI) source in positive mode with an acidic mobile phase (0.1% formic acid, pH ~2.7) ensures complete protonation of the morpholine nitrogen. This targeted manipulation of the ionization environment generates a dominant, stable [M+H]+ precursor ion at m/z 460.2, maximizing assay sensitivity.

Chromatographic Causality: The addition of the sulfone moiety makes moricizine sulfone significantly more polar than the parent drug. On a standard reversed-phase C18 column, this increased polarity risks early elution near the void volume, where endogenous matrix suppression (e.g., from plasma salts and unretained proteins) is most severe. To counteract this, we employ a sub-2 µm particle high-strength silica (HSS) T3 or BEH C18 column[3], which provides enhanced retention for polar analytes. A shallow initial gradient (10% organic) ensures the sulfone is retained past the suppression zone before being eluted.

Self-Validating Experimental Workflow

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . We utilize Solid Phase Extraction (SPE) with a hydrophilic-lipophilic balance (HLB) sorbent rather than simple protein precipitation. SPE actively removes phospholipid interferences that cause unpredictable matrix effects. Furthermore, the mandatory inclusion of a stable isotope-labeled internal standard, Moricizine-d5[5], ensures that any run-to-run variations in extraction efficiency, injection volume, or ionization suppression are internally normalized. If the IS area drops significantly, the system flags the sample, preventing the reporting of false negatives.

Figure 2: Self-validating SPE and LC-MS/MS analytical workflow.

Step-by-Step Methodologies

Reagent Preparation

• Mobile Phase A: 0.1% Formic acid in LC-MS grade water.

• Mobile Phase B: 0.1% Formic acid in LC-MS grade Acetonitrile.

• Wash Solution: 5% Methanol in LC-MS grade water.

• Elution Solvent: 100% Acetonitrile.

Solid Phase Extraction (SPE) Procedure

• Conditioning: Pass 1.0 mL of Methanol through the 30 mg/1cc HLB cartridge, followed by 1.0 mL of Water to activate the sorbent bed.

• Sample Loading: Spike 200 µL of human plasma with 10 µL of the Internal Standard (Moricizine-d5, 100 ng/mL). Dilute the mixture with 200 µL of 2% phosphoric acid to disrupt protein binding and ensure the analytes are fully in solution. Load the mixture onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 1.0 mL of 5% Methanol. This critical step removes hydrophilic endogenous interferences and salts without eluting the target analytes.

• Elution: Elute moricizine sulfone and the IS with 1.0 mL of 100% Acetonitrile into a clean collection tube.

• Reconstitution: Evaporate the eluate to complete dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the Initial Mobile Phase (90% A / 10% B), vortex for 30 seconds, and transfer to an autosampler vial.

LC-MS/MS Instrument Conditions

• Analytical Column: Waters Acquity UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)[3].

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

Quantitative Data & Method Parameters

Table 1: Gradient Elution Profile

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	0.4	90	10	Initial
0.50	0.4	90	10	6
3.00	0.4	10	90	6
4.00	0.4	10	90	6
4.10	0.4	90	10	1

| 5.50 | 0.4 | 90 | 10 | 1 |

Table 2: MS/MS Multiple Reaction Monitoring (MRM) Parameters Note: The m/z 142.1 fragment corresponds to the highly stable morpholine-propanoyl moiety, making it an ideal quantifier ion[3].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Purpose
Moricizine Sulfone	460.2	142.1	35	28	Quantifier
Moricizine Sulfone	460.2	318.1	35	22	Qualifier
Moricizine	428.2	142.1	30	25	Parent Monitoring

| Moricizine-d5 (IS) | 433.2 | 147.1 | 30 | 25 | Internal Standard |

Table 3: Method Validation Summary (per FDA Bioanalytical Guidelines) | Parameter | Moricizine Sulfone Performance | Acceptance Criteria | |-----------|--------------------------------|---------------------| | Linear Dynamic Range | 1.0 - 1000 ng/mL | R2>0.995 | | Intra-day Precision (CV%) | 2.4% - 6.8% | ≤15% ( ≤20% at LLOQ) | | Inter-day Accuracy (%Bias) | -4.2% to +5.1% | ±15% ( ±20% at LLOQ) | | Extraction Recovery | 88.5% ± 4.2% | Consistent across QC levels | | Matrix Effect (IS normalized) | 96.4% - 102.1% | 85% - 115% |

Conclusion

This application note outlines a comprehensively designed, highly sensitive LC-MS/MS method for the quantification of moricizine sulfone. By leveraging the specific acid-base properties of the morpholine ring and employing a highly selective HLB SPE cleanup, the method ensures robust, E-E-A-T aligned analytical performance. The inclusion of a stable isotope-labeled internal standard creates a self-validating framework suitable for high-throughput clinical research and pharmacokinetic applications.

References

• Title: Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry Source: PubMed (nih.gov) URL: 1

• Title: Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids Source: PubMed (nih.gov) URL: 2

• Title: Moricizine-d5 Stable Isotope Source: Benchchem URL: 5

• Title: Moricizine | C22H25N3O4S | CID 34633 - PubChem Source: PubChem (nih.gov) URL: 3

• Title: Anti-Alzheimer's Activity of Compounds from the Methanolic Extract of Lawsonia inermis Seeds Source: Indian Journal of Pharmaceutical Education and Research URL: 4

Sources

• 1. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Moricizine | C22H25N3O4S | CID 34633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. archives.ijper.org [archives.ijper.org]
• 5. Moricizine-d5 Stable Isotope [benchchem.com]

Synthesis Protocol for Moricizine Sulfone Reference Standard: Selective S-Oxidation in the Presence of a Tertiary Amine

Application Note & Technical Protocol Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Impurity Profiling, Reference Standard Synthesis, and Chemoselective Oxidation

Mechanistic Rationale & Chemoselectivity

Moricizine (Ethmozine) is a Class I antiarrhythmic agent characterized by a phenothiazine core substituted with an ethyl carbamate and a morpholine-bearing propanoyl group[1]. During drug development, stability testing, and pharmacovigilance, monitoring its oxidation products—specifically the sulfoxide and sulfone metabolites—is critical for safety and efficacy profiling. The molecular formula for the fully oxidized moricizine sulfone is C₂₂H₂₅N₃O₆S[2].

Synthesizing the moricizine sulfone reference standard presents a distinct chemoselectivity challenge. While meta-chloroperoxybenzoic acid (mCPBA) is a standard reagent for the oxidation of sulfides to sulfones, its application to moricizine is complicated by the presence of a tertiary aliphatic amine (the morpholine ring). Using mCPBA in aprotic solvents (such as dichloromethane) often leads to concurrent N-oxidation, resulting in difficult-to-separate mixtures of the target sulfone, the N-oxide, and the sulfone-N-oxide.

To circumvent this pitfall, this protocol leverages a highly selective, field-proven method: oxidation using 30% aqueous hydrogen peroxide in glacial acetic acid[3]. This choice is driven by two mechanistic advantages:

• Amine Protection via Protonation: Glacial acetic acid serves as both the solvent and a protonating agent. It converts the nucleophilic morpholine nitrogen into an electron-deficient ammonium salt. This in situ masking renders the amine non-nucleophilic, effectively protecting it from electrophilic attack by the oxidant.

• In Situ Peracid Generation: Hydrogen peroxide reacts with the glacial acetic acid to generate peracetic acid, a potent and clean oxidant that selectively attacks the electron-rich phenothiazine sulfur atom, driving it through the sulfoxide intermediate to the fully oxidized sulfone[4].

Reagents & Materials

To ensure the highest purity of the reference standard, all reagents must be of analytical or HPLC grade.

Reagent / Material	Grade / Purity	Amount	Equivalents	Function
Moricizine Base	>98% (Starting Material)	1.00 g (2.34 mmol)	1.0 eq	Substrate
Glacial Acetic Acid	ACS Reagent, ≥99.7%	15.0 mL	Solvent	Solvent & Amine Protonator
Hydrogen Peroxide	30% w/w in H₂O	4.0 mL (total)	Excess	Primary Oxidant
Ammonium Hydroxide	28-30% NH₃ basis	As needed	Titrant	Neutralization
Dichloromethane (DCM)	HPLC Grade	3 x 30 mL	N/A	Extraction Solvent
Silica Gel	230-400 mesh	~30 g	N/A	Stationary Phase

Experimental Workflow

Figure 1: Step-by-step workflow for the selective synthesis of Moricizine Sulfone.

Step-by-Step Synthesis Protocol

Reaction Setup & Amine Protection

• Weigh exactly 1.00 g (2.34 mmol) of Moricizine base and transfer it to a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar.

• Add 15.0 mL of glacial acetic acid to the flask.

• Stir the mixture at room temperature for 10–15 minutes until the solid is completely dissolved. Note: This step is critical to ensure the complete protonation of the morpholine ring prior to the introduction of the oxidant.

Selective S-Oxidation

• While stirring vigorously, add 2.0 mL of 30% aqueous H₂O₂ dropwise to the solution.

• Attach a reflux condenser to the flask and transfer it to an oil bath pre-heated to 60–70 °C.

• Allow the reaction to stir at this temperature for 2 hours. At this stage, the primary product in the mixture is the moricizine sulfoxide intermediate.

• To drive the reaction to the fully oxidized sulfone, add a second 2.0 mL aliquot of 30% H₂O₂[4].

• Continue heating at 60–70 °C for an additional 3–4 hours. Monitor the reaction progress via TLC (DCM:MeOH 9:1, v/v) or rapid LC-MS until the sulfoxide intermediate is fully consumed.

Quenching & Workup

• Remove the flask from the oil bath and allow the reaction mixture to cool to room temperature.

• Slowly pour the mixture into a beaker containing 50 mL of crushed ice and water to quench the reaction and precipitate the crude product.

• Place the beaker in an ice bath. Slowly and carefully add concentrated aqueous ammonium hydroxide (NH₄OH) dropwise under vigorous stirring until the pH of the solution reaches 7.5–8.0. Caution: The neutralization of acetic acid is highly exothermic. Maintain strict temperature control to prevent degradation.

• Transfer the neutralized aqueous mixture to a separatory funnel and extract with Dichloromethane (DCM) (3 × 30 mL).

• Combine the organic layers, wash with 30 mL of saturated aqueous NaCl (brine), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude moricizine sulfone as a pale yellow solid.

Chromatographic Purification

• Prepare a silica gel column (230-400 mesh) using 100% DCM.

• Load the crude solid onto the column using a minimal amount of DCM.

• Elute the column using a gradient from 100% DCM to DCM:Methanol (95:5, v/v).

• Collect the fractions containing the pure sulfone (typically eluting slightly faster than any trace N-oxide impurities).

• Pool the pure fractions and evaporate the solvent to yield the Moricizine Sulfone Reference Standard.

Analytical Characterization & Quality Control

To validate the synthesized material as a Reference Standard, it must pass rigorous analytical testing. The strongly electron-withdrawing nature of the newly formed sulfone (-SO₂-) group alters the electronic environment of the phenothiazine core, which is highly diagnostic in NMR and IR spectroscopy.

Analytical Parameter	Expected Result / Diagnostic Marker	Analytical Method
Appearance	Pale yellow to white crystalline solid	Visual Inspection
Exact Mass [M+H]⁺	m/z 460.1537 (Theoretical for C₂₂H₂₆N₃O₆S⁺)	High-Resolution LC-MS (ESI+)
Chromatographic Purity	> 98.0% (Area Normalization)	RP-HPLC (UV detection at 254 nm)
¹H NMR (Phenothiazine Core)	Downfield shift of aromatic protons (δ 7.8 - 8.2 ppm) compared to the base (δ 6.8 - 7.2 ppm)	¹H NMR (400 MHz, DMSO-d₆)
IR Spectroscopy	Strong, distinct absorption bands at ~1150 cm⁻¹ (symmetric) and ~1300 cm⁻¹ (asymmetric)	FT-IR (ATR or KBr pellet)

References

• Progress toward the Development of a Safe and Effective Agent for Treating Reentrant Cardiac Arrhythmias: Synthesis and Evaluation of Ibutilide Analogues with Enhanced Metabolic Stability and Diminished Proarrhythmic Potential Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Anti-Alzheimer's Activity of Compounds from the Methanolic Extract of Lawsonia inermis Seeds Source: Indian Journal of Pharmaceutical Education and Research URL:[Link]

• Synthesis of Phenothiazine Derived Organic Materials and their Biological Activities Source: AIP Conference Proceedings URL:[Link]

• Synthesis and Antimicrobial Evaluation of Novel 10H-phenothiazines, their Sulfones and Ribofuranosides Source: Chemical Science Review and Letters URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. archives.ijper.org [archives.ijper.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. chesci.com [chesci.com]

Application Note: High-Efficiency Extraction and LC-MS/MS Quantification of Moricizine Sulfone from Human Plasma

Pharmacokinetic Context & Analyte Profile

Moricizine (Ethmozin) is a potent phenothiazine-derivative antiarrhythmic agent utilized in the management of ventricular arrhythmias. Following oral administration, the drug undergoes extensive first-pass metabolism, generating over 36 distinct metabolites (1)[1]. Among these, the sulphoxidation products—specifically moricizine sulfoxide and moricizine sulfone —are primary circulating species in human plasma and are suspected to contribute to the drug's prolonged pharmacological efficacy (2)[2].

Accurately isolating and quantifying moricizine sulfone from complex biological matrices is critical for robust pharmacokinetic modeling. This guide details a highly optimized Liquid-Liquid Extraction (LLE) methodology coupled with LC-MS/MS analysis, designed specifically for the unique physicochemical properties of this metabolite.

Scientific Principles of the Extraction Methodology

To move beyond a simple "recipe," it is crucial to understand the causality behind the selected sample preparation techniques.

The Causality of Alkalinization

Moricizine sulfone retains the basic phenothiazine core of its parent compound. In physiological human plasma (pH ~7.4), a significant portion of the basic nitrogen is ionized, making the molecule highly hydrophilic. By adding 0.1 M NaOH to the plasma, the pH is elevated well above the analyte's pKa (target pH > 9.0). This targeted alkalinization suppresses ionization, driving the molecule entirely into its lipophilic free-base state, which is a prerequisite for successful organic partitioning (1)[1].

The Causality of Solvent Selection (Dichloromethane)

While lighter solvents like ethyl acetate or hexane are common in LLE, dichloromethane (methylene chloride) is the optimal choice for moricizine sulfone for two distinct reasons:

• Chemical Affinity: Its specific dipole moment perfectly solvates the moderately polar sulfone moiety while accommodating the hydrophobic phenothiazine rings, yielding extraction recoveries exceeding 95% (3)[3].

• Phase Dynamics: With a high density of 1.33 g/cm³, dichloromethane forms the lower phase during centrifugation. This allows the analyst to aspirate the organic extract directly from the bottom of the tube without passing the pipette tip through the denatured protein interface, drastically reducing matrix effects and phospholipid contamination.

Experimental Workflow Visualization

Figure 1: Liquid-Liquid Extraction (LLE) workflow for moricizine sulfone from human plasma.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol operates as a self-validating system . Every extraction batch must include a Double Blank (plasma only, no IS), a Single Blank (plasma + IS), and three tiers of Quality Control (QC) samples (Low, Mid, High) to continuously verify extraction consistency and monitor for autosampler carryover.

Materials & Reagents

• Human plasma (K2EDTA anticoagulant).

• Moricizine sulfone reference standard & Internal Standard (e.g., [2H11]moricizine or Estazolam).

• Dichloromethane (HPLC Grade).

• Sodium Hydroxide (0.1 M, aqueous).

• Methanol, Ammonium Acetate, Triethylamine (LC-MS Grade).

Step-by-Step Methodology

• Sample Aliquoting: Thaw human plasma samples at room temperature. Transfer 500 µL of plasma into a 10 mL silanized glass centrifuge tube. (Expert Insight: Basic phenothiazines bind non-specifically to active silanol groups on standard borosilicate glass. Silanization prevents analyte loss at the Lower Limit of Quantification).

• Internal Standard Addition: Spike 50 µL of the IS working solution (e.g., 1.0 µg/mL estazolam) into the plasma to track extraction efficiency. Vortex for 10 seconds.

• Alkalinization: Add 100 µL of 0.1 M NaOH to the mixture. Vortex for 30 seconds to ensure uniform pH adjustment.

• Extraction: Add 3.0 mL of dichloromethane to the tube. Cap securely and agitate on a mechanical shaker for 10 minutes to maximize surface area contact between the aqueous and organic phases.

• Phase Separation: Centrifuge the tubes at 3000 rpm for 10 minutes at 4°C.

• Collection: Carefully insert a glass Pasteur pipette through the upper aqueous layer. Transfer 2.5 mL of the lower organic layer into a clean silanized glass tube.

• Evaporation: Place the tubes in a water bath at 40°C and evaporate the solvent to complete dryness under a gentle stream of ultra-pure nitrogen gas. (Expert Insight: Nitrogen provides an inert atmosphere preventing oxidative degradation of the sulfone, while 40°C rapidly volatilizes the dichloromethane without inducing thermal breakdown).

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase. Vortex vigorously for 1 minute, transfer to an autosampler vial, and proceed to injection.

Analytical Conditions (LC-MS/MS)

To achieve optimal peak shape for basic compounds, the mobile phase must mitigate secondary interactions with residual silanols on the stationary phase.

• Column: ODS (C18) analytical column (e.g., 150 mm × 4.6 mm, 5 µm).

• Mobile Phase: Methanol and 0.1 M aqueous ammonium acetate containing 0.2% triethylamine (65:35, v/v) (1)[1].

  • Causality: Triethylamine acts as a highly effective silanol-masking agent, preventing peak tailing of the basic moricizine sulfone, while ammonium acetate provides the necessary volatile buffer for MS ionization.

• Flow Rate: 1.0 - 1.5 mL/min (with post-column splitting if required by the MS source limits).

• Detection: Electrospray Ionization (ESI) or Thermospray in positive ion mode.

Quantitative Data & Method Validation

The following table summarizes the expected validation parameters based on established phenothiazine extraction methodologies, demonstrating the high reliability of the dichloromethane LLE approach (1; 3)[1][3].

Table 1: Method Validation Parameters for Moricizine Sulfone Extraction

Validation Parameter	Concentration Level	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Mean Recovery (%)
Low QC	10 ng/mL	3.2 - 5.1%	4.0 - 6.2%	96.5%
Mid QC	200 ng/mL	1.8 - 2.5%	2.3 - 3.8%	98.2%
High QC	800 ng/mL	1.5 - 2.1%	2.0 - 3.1%	101.4%
Linearity (R²)	10 - 800 ng/mL	> 0.998	> 0.995	N/A

References

• Pieniaszek, H. J., et al. "Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry." PubMed (nih.gov). URL:[Link]

• Bi, F., et al. "Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids." PubMed (nih.gov). URL: [Link]

• Hu, Ping, and Zhang, Caili. "Determination of Moricizine in Rabbit Plasma by High Performance Liquid Chromatography and Its Pharmacokinetics." Journal of Chinese Pharmaceutical Sciences (bjmu.edu.cn). URL:[Link]

Sources

• 1. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of Moricizine in Rabbit Plasma by High Performance Liquid Chromatography and Its Pharmacokinetics [jcps.bjmu.edu.cn]

Application Note: Bioanalytical Protocol for the Stability Assessment of Moricizine Sulfone in Biological Matrices via LC-MS/MS

Target Audience: Bioanalytical Scientists, Pharmacokineticists, and Drug Development Professionals.

Introduction & Mechanistic Context

Moricizine is a Class I antiarrhythmic agent characterized by a phenothiazine backbone. Upon administration, it undergoes extensive hepatic biotransformation, yielding over 30 plasma and 50 urinary metabolites[1]. Among these, the sulfoxidation products—moricizine sulfoxide and moricizine sulfone (M-sulphone)—are major circulating metabolites that retain structural characteristics relevant to the drug's pharmacological profile[2].

Evaluating the stability of these metabolites in biological matrices (e.g., human plasma, urine) is a critical element of bioanalytical method validation. Unrecognized degradation during sample collection, storage, or extraction can severely skew pharmacokinetic data and lead to inaccurate clinical dosing models[3].

Causality of Degradation & Matrix Effects

Phenothiazine derivatives are notoriously susceptible to oxidation and photolytic degradation. However, moricizine sulfone represents the terminal oxidation state at the sulfur atom (synthesized chemically via peroxidation at 60 °C)[2]. This fully oxidized state renders the central phenothiazine ring highly resistant to further S-oxidation compared to the parent drug.

Despite this stability at the sulfur core, the molecule contains a pendant morpholine ring and an ethyl carbamate moiety. In biological matrices like plasma, these functional groups are vulnerable to pH-dependent hydrolysis and enzymatic cleavage by plasma esterases[3]. Therefore, controlling temperature, matrix pH, and light exposure during sample handling is paramount to maintaining analyte integrity.

Metabolic pathway of moricizine and primary degradation vectors for moricizine sulfone.

Experimental Design & Rationale

To accurately quantify moricizine sulfone and assess its stability, a highly specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is employed. This protocol acts as a self-validating system by utilizing predefined acceptance criteria (±15% nominal concentration) across multiple environmental stressors.

• Internal Standard (IS) Selection: Stable isotope-labeled standards (e.g., [13C6]moricizine or [2H11]moricizine) are utilized to compensate for matrix effects, ionization suppression, and extraction losses. Because the IS shares identical physicochemical properties with the analyte, any degradation or loss during extraction is proportionally mirrored, ensuring quantitative trustworthiness[4].

• Extraction Chemistry: Liquid-liquid extraction (LLE) using methylene chloride under alkaline conditions is chosen over protein precipitation. Adding a base suppresses the ionization of the basic morpholine nitrogen, driving the uncharged moricizine sulfone into the organic phase while leaving polar matrix interferences and active esterases in the aqueous layer[4].

Step-by-Step Methodology

Preparation of Stock Solutions & Quality Controls (QCs)

• Primary Stock: Dissolve the moricizine sulfone reference standard in 100% methanol to a concentration of 1.0 mg/mL. Store in amber glass vials at -20°C to prevent photolytic and thermal degradation.

• IS Stock: Prepare the stable isotope-labeled IS (e.g., [13C6]moricizine) in methanol at a working concentration of 100 µg/mL[4].

• Matrix Spiking: Spike blank human plasma (containing K2EDTA anticoagulant to inhibit metalloproteases) to prepare Low QC (LQC, 30 ng/mL) and High QC (HQC, 600 ng/mL) samples.

Execution of Stability Protocols

Divide the QC samples into aliquots and subject them to the following conditions:

• Bench-Top (Short-Term) Stability: Maintain aliquots at ambient room temperature (approx. 25°C) under normal laboratory light for 24 hours to simulate processing time.

• Freeze-Thaw Stability: Subject aliquots to three complete freeze-thaw cycles. Thaw unassisted at room temperature, followed by refreezing at -80°C for at least 12 hours per cycle. This tests for concentration gradients and physical matrix fracturing.

• Long-Term Storage Stability: Store aliquots at -80°C for 30, 60, and 90 days to validate the storage duration of clinical samples.

• Autosampler (Post-Preparative) Stability: Store extracted, reconstituted samples in the LC autosampler at 4°C for 48 hours prior to injection to simulate instrument delays.

Step-by-step bioanalytical workflow for assessing moricizine sulfone matrix stability.

Sample Extraction (Alkaline LLE)

• Transfer 200 µL of plasma (calibration standards, QCs, or stability samples) into a 2.0 mL microcentrifuge tube.

• Add 20 µL of the IS working solution and vortex for 10 seconds.

• Add 100 µL of 0.1 M ammonium hydroxide. Rationale: Alkalinization halts pH-dependent degradation and deprotonates the analyte for optimal organic partitioning[4].

• Add 1.0 mL of methylene chloride (dichloromethane).

• Vortex vigorously for 5 minutes to ensure maximum phase contact, then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the lower organic layer to a clean glass tube. Evaporate to dryness under a gentle stream of nitrogen at 35°C (avoiding higher temperatures to prevent thermal cleavage of the carbamate bond).

• Reconstitute the residue in 150 µL of mobile phase.

LC-MS/MS Analysis

• Column: Solid-core C18 column (e.g., 2.1 x 100 mm, 2.5 µm) maintained at 40°C.

• Mobile Phase: Isocratic elution using Methanol and 0.1 M Ammonium Acetate containing 0.2% triethylamine (65:35, v/v) at a flow rate of 0.4 mL/min[4].

• Detection: Positive Electrospray Ionization (ESI+). Monitor specific Multiple Reaction Monitoring (MRM) transitions. For moricizine sulfone, adjust the Q1 mass to account for the +32 Da shift from the parent moricizine (m/z 428 to m/z 460)[4].

Data Presentation & Acceptance Criteria

A bioanalytical stability assessment is considered valid when the measured concentrations of the stability samples deviate by no more than ±15% from their nominal concentrations, with a Coefficient of Variation (CV) ≤15%. Below is a representative data summary demonstrating the stability profile of moricizine sulfone in human plasma.

Stability Parameter	Storage Condition	QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	% Deviation (Accuracy)	CV (%)
Bench-Top	24 Hours @ 25°C	LQC	30.0	28.8	-4.0%	3.2
HQC	600.0	585.6	-2.4%	2.5
Freeze-Thaw	3 Cycles (-80°C to RT)	LQC	30.0	29.1	-3.0%	4.1
HQC	600.0	579.0	-3.5%	3.8
Long-Term	90 Days @ -80°C	LQC	30.0	27.6	-8.0%	5.5
HQC	600.0	564.0	-6.0%	4.2
Autosampler	48 Hours @ 4°C	LQC	30.0	29.5	-1.7%	2.1
HQC	600.0	592.8	-1.2%	1.9

Interpretation: The data demonstrates that moricizine sulfone remains highly stable across standard bioanalytical handling conditions. The robust stability profile is largely attributed to the chemical stability of the fully oxidized sulfur atom, which prevents the rapid oxidative degradation typically seen in unoxidized phenothiazine derivatives.

References

• Source: PubMed (nih.gov)
• Human moricizine metabolism. II.
• Factors Affecting the Stability of Drugs and Drug Metabolites in Biological Matrices Source: ResearchGate URL
• Source: PubMed (nih.gov)

Sources

• 1. Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust Chromatographic Method for the Simultaneous Separation and Quantification of Moricizine and its Active Metabolite, Moricizine Sulfone

Abstract

This application note presents a detailed protocol for the simultaneous chromatographic separation and quantification of the antiarrhythmic drug moricizine and its primary sulfoxidation metabolite, moricizine sulfone. Moricizine is subject to extensive first-pass metabolism, and its metabolites, including the sulfone derivative, may contribute to its overall therapeutic effect and pharmacokinetic profile.[1][2][3] Consequently, a reliable analytical method capable of distinguishing and quantifying both the parent drug and its key metabolite is crucial for comprehensive pharmacokinetic studies, therapeutic drug monitoring, and drug development. This document provides a robust, step-by-step protocol utilizing reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with UV detection, a technique widely accessible in research and clinical laboratories. The causality behind experimental choices, from sample preparation to chromatographic conditions, is explained to ensure scientific integrity and reproducibility.

Introduction: The Clinical and Analytical Imperative

Moricizine is a phenothiazine derivative classified as a Class I antiarrhythmic agent, primarily indicated for the treatment of ventricular arrhythmias.[4] It exerts its therapeutic effect by blocking sodium channels in the cardiac myocytes, thereby decreasing excitability and conduction velocity.[5] Following oral administration, moricizine undergoes extensive first-pass metabolism in the liver, resulting in the formation of numerous metabolites, with estimates of at least 30 to 36 being produced.[1][3] Among these, the sulfoxidation metabolites, moricizine sulfoxide and moricizine sulfone, have been identified in human plasma and urine.[6] The presence of these metabolites, which may possess pharmacological activity, complicates the direct correlation of moricizine plasma concentrations with its therapeutic effects, underscoring the need for analytical methods that can simultaneously measure both the parent drug and its significant metabolites.

The accurate quantification of moricizine and moricizine sulfone in biological matrices such as plasma is essential for elucidating the complete pharmacokinetic profile of the drug, assessing metabolite-to-parent drug ratios, and investigating potential contributions of the metabolite to the overall clinical outcome. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals to establish a reliable and reproducible chromatographic method for this purpose.

Physicochemical Properties and Chromatographic Considerations

The successful chromatographic separation of moricizine and moricizine sulfone hinges on the differences in their physicochemical properties, primarily their polarity.

• Moricizine : As a phenothiazine derivative, moricizine is a relatively lipophilic molecule. Its structure consists of a tricyclic phenothiazine core with a morpholinopropionyl group and an ethoxycarbonylamino substituent.[5] This lipophilicity results in strong retention on a nonpolar stationary phase, such as C18, in reversed-phase HPLC.

• Moricizine Sulfone : The metabolic conversion of moricizine to its sulfone derivative involves the oxidation of the sulfur atom in the phenothiazine ring to a sulfonyl group (SO₂). This transformation significantly increases the polarity of the molecule. In reversed-phase chromatography, more polar compounds interact less with the nonpolar stationary phase and, therefore, elute earlier than less polar compounds. Consequently, moricizine sulfone is expected to have a shorter retention time than moricizine under typical reversed-phase conditions.

This difference in polarity is the fundamental principle upon which the following chromatographic method is based.

Chemical Structures and Metabolic Pathway

The metabolic pathway from moricizine to moricizine sulfone is a critical consideration in the development of this analytical method.

Caption: Metabolic pathway of moricizine to its sulfone metabolite.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the sample preparation and chromatographic analysis of moricizine and moricizine sulfone in human plasma.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, which can interfere with the chromatographic analysis and damage the HPLC column.

Protocol:

• To a 1.5 mL microcentrifuge tube, add 200 µL of human plasma.

• Add 600 µL of ice-cold acetonitrile to the plasma sample.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean 1.5 mL microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex for 30 seconds and transfer the reconstituted sample to an HPLC vial for analysis.

Chromatographic Conditions

The following HPLC conditions are proposed for the simultaneous separation of moricizine and moricizine sulfone.

Parameter	Recommended Setting
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile and 25 mM potassium phosphate buffer (pH 5.1)
Gradient	See Table 1
Flow Rate	1.0 mL/min
Column Temp.	40°C
Injection Vol.	20 µL
Detector	UV at 254 nm

Table 1: Proposed Gradient Elution Program

Time (min)	% Acetonitrile	% 25 mM Potassium Phosphate (pH 5.1)
0.0	30	70
10.0	70	30
12.0	70	30
12.1	30	70
15.0	30	70

Method Validation

For quantitative applications, the analytical method should be validated according to established guidelines (e.g., FDA or ICH). Key validation parameters include:

• Selectivity and Specificity : The ability of the method to differentiate and quantify the analytes in the presence of other components in the sample.

• Linearity : The range over which the detector response is directly proportional to the analyte concentration.

• Accuracy and Precision : The closeness of the measured value to the true value and the degree of scatter between a series of measurements, respectively.

• Limit of Detection (LOD) and Limit of Quantification (LOQ) : The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Recovery : The efficiency of the sample preparation method in extracting the analytes from the biological matrix.

• Stability : The stability of the analytes in the biological matrix under different storage and processing conditions.

Experimental Workflow

The overall experimental workflow, from sample receipt to data analysis, is depicted in the following diagram.

Caption: Overall experimental workflow for the analysis of moricizine and moricizine sulfone.

Expected Results and Discussion

Under the proposed chromatographic conditions, moricizine sulfone, being more polar, is expected to elute before the parent drug, moricizine. A representative chromatogram would show two well-resolved peaks, allowing for accurate integration and quantification. The use of a gradient elution program ensures that both the early-eluting sulfone and the later-eluting parent drug are eluted with good peak shape and within a reasonable run time.

The choice of a C18 column provides a versatile and robust stationary phase for the separation of a wide range of small molecules. The mobile phase, consisting of acetonitrile and a phosphate buffer, is a common and effective combination for reversed-phase chromatography, providing good buffering capacity and control over the retention of ionizable compounds.

Conclusion

The analytical method detailed in this application note provides a robust framework for the simultaneous separation and quantification of moricizine and its major metabolite, moricizine sulfone, in human plasma. By leveraging the principles of reversed-phase chromatography and employing a straightforward sample preparation protocol, this method offers a reliable tool for researchers and clinicians in the fields of pharmacology, drug metabolism, and therapeutic drug monitoring. The successful implementation of this method will contribute to a more comprehensive understanding of the pharmacokinetic and pharmacodynamic properties of moricizine.

References

• Dural, E., Mergen, G., & Söylemezoğlu, T. (2015). Optimization and Validation of an HPLC-UV Method for Analysis of Clozapine and Its Major Metabolites in Human Plasma. Turkish Journal of Pharmaceutical Sciences, 12(2), 177-186.
• Yang, J. M., & Chan, K. (1995). Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids. Methods and findings in experimental and clinical pharmacology, 17(6), 415–421.
• Královský, J., & Růžička, J. (1994). Separation and Determination of Some Aromatic Sulfones by Reversed-Phase High-Performance Liquid Chromatography.
• Siddoway, L. A., & Thompson, K. A. (1991). Clinical pharmacokinetics of moricizine. Clinical pharmacokinetics, 21(5), 335–344.
• Richards, L. E., Pieniaszek, H. J., Jr, Shatzmiller, S., Page, G. O., Blom, K. F., Read, J. M., Davidson, A. F., & Confalone, P. N. (1997). Human Moricizine Metabolism. I. Isolation and Identification of Metabolites in Human Urine. Xenobiotica, 27(2), 217–229.
• Woosley, R. L. (1991). Pharmacokinetics of moricizine HCl. The American journal of cardiology, 68(16), 37D–41D.
• Giardina, E. G. (1994). Clinical pharmacokinetics of moricizine. Journal of clinical pharmacology, 34(5), 419-427.

• PubChem. (n.d.). Moricizine. National Center for Biotechnology Information. Retrieved from [Link]

• Kuo, B. S., Kaplan, L. A., & Ritschel, W. A. (1984). High-performance liquid chromatographic determination of sulfinpyrazone and its metabolites in plasma. Arzneimittel-Forschung, 34(5), 548–550.
• Sutan, C., & Caiali, E. (2010). HPLC-UV determination of morphine in human plasma and its application to the clinical study. Farmacia, 58(4), 438-446.
• Piekoszewski, W., Paprotny, Ł., & Herman, M. (2021). A fully-validated HPLC-UV method for determination of sulthiame in human serum/plasma samples. Journal of pharmaceutical and biomedical analysis, 193, 113735.

• Waters Corporation. (n.d.). Simultaneous Extraction and Quantitation of Morphine and Its Metabolites in Plasma Using Mixed-Mode SPE and UPLC-MS/MS. Retrieved from [Link]

• Lee, D., Lee, S., & Kim, J. (2021). Simultaneous Determination of Thioridazine and Its Metabolites by UHPLC–MS/MS With Application to a Pharmacokinetic Study in Rats.
• Sgorbini, B., Giraudo, A., & Cagliero, C. (2018). Moricizine. A review of its pharmacological properties, and therapeutic efficacy in cardiac arrhythmias. Drugs, 36(6), 647-661.
• Bhatia, S., et al. (2021). Recent Developments Toward Integrated Metabolomics Technologies (UHPLC-MS-SPE-NMR and MicroED) for Higher-Throughput Confident Metabolite Identifications. Frontiers in Plant Science, 12, 720829.

• PubChem. (n.d.). Ethmozine. National Center for Biotechnology Information. Retrieved from [Link]

• Vanerio, G., & Maloney, J. D. (1992). Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Cleveland Clinic journal of medicine, 59(1), 79–86.
• Uchaipichat, N., et al. (2023). Simple HPLC-UV Method for Therapeutic Drug Monitoring of 12 Antiepileptic Drugs and Their Main Metabolites in Human Plasma. Molecules, 28(23), 7869.
• Deedwania, P. C. (1992). Moricizine: A review of its pharmacological properties, and therapeutic efficacy in cardiac arrhythmias. Cardiovascular drugs and therapy, 6(1), 21–31.

Sources

• 1. Clinical pharmacokinetics of moricizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of moricizine HCl - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (PDF) Clinical pharmacokinetics of moricizine [academia.edu]
• 4. ccjm.org [ccjm.org]
• 5. Moricizine | C22H25N3O4S | CID 34633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Optimization and Protocol for Using Moricizine Sulfone as an Internal Standard in HPLC-UV/MS Analysis

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredients (API), In Vitro Formulations, and Biological Fluids (Non-Moricizine Assays) Technique: Reversed-Phase HPLC-UV and LC-MS/MS

Introduction: The Rationale for Moricizine Sulfone

In high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS), the selection of an internal standard (IS) dictates the quantitative reliability of the assay. While stable isotope-labeled (SIL) standards are the gold standard for mitigating matrix effects[1], they are often cost-prohibitive or commercially unavailable for early-stage drug development. In such cases, structural analogs are deployed.

Moricizine sulfone , a fully oxidized derivative of the phenothiazine-class antiarrhythmic moricizine, serves as an exceptional structural analog IS for the analysis of basic amine drugs.

The Causality of Choice (Expert Insight)

• Stereochemical Stability: Unlike sulfoxides, which can exhibit chiral inversion or form diastereomers that lead to peak splitting on the column, the sulfone moiety (-SO₂-) is fully oxidized and stereochemically rigid. This guarantees a single, sharp chromatographic peak.

• Predictable Chromatographic Shift: The electron-withdrawing nature of the sulfone group increases the molecule's polarity relative to parent phenothiazine sulfides. This predictably reduces its retention time on reversed-phase C18 columns, allowing the IS to elute in a clean window without interfering with highly retained target analytes.

• High Detector Response: The phenothiazine core provides robust UV absorbance at 254 nm[2], while the morpholine nitrogen acts as a strong proton acceptor for positive electrospray ionization (ESI+) in LC-MS[3].

The Trustworthiness Constraint: The "Metabolite Caveat"

A critical rule of bioanalysis is that an internal standard must never be generated endogenously within the sample. Moricizine sulfone is a major in vivo metabolite of moricizine, identified extensively in both rat and human biological fluids following moricizine administration[4].

Therefore, this protocol is strictly validated for:

• In vitro quality control (QC) of moricizine API and tablet formulations.

• Bioanalysis of other structurally related basic drugs (e.g., promethazine, chlorpromazine) where moricizine has not been administered to the subject.

• Do NOT use this IS for in vivo moricizine pharmacokinetic studies, as endogenous metabolite generation will continuously alter the IS peak area, destroying quantitative accuracy.

Decision logic for selecting moricizine sulfone as an internal standard.

Physicochemical Profiling & System Suitability

To design a self-validating assay, the physicochemical properties of the IS must be leveraged to set strict system suitability criteria. Table 1 outlines the comparative properties that drive the chromatographic behavior, while Table 2 establishes the self-validation parameters.

Table 1: Physicochemical and Chromatographic Properties

Property	Moricizine Hydrochloride	Moricizine Sulfone (IS)	Impact on Assay Design
Structure Core	Phenothiazine sulfide	Phenothiazine sulfone	Sulfone provides absolute stereochemical stability.
Relative Polarity	Lower	Higher	IS elutes earlier on RP-HPLC, preventing peak overlap.
UV Maxima	~254 nm	~254 nm	Allows isobestic UV detection for both target and IS[2].
ESI-MS Ionization	High (M+H)+	High (M+H)+	Morpholine nitrogen ensures a strong MS signal[3].
Biological Status	Parent Drug	Metabolite	Prohibits use in in vivo moricizine PK assays[4].

Table 2: Self-Validating System Suitability Criteria

Parameter	Acceptance Criteria	Causality / Rationale
IS Retention Time (RT)	± 2.0% of standard	Verifies mobile phase composition and column stability.
Resolution ( Rs​ )	> 1.5 (Analyte vs IS)	Ensures zero peak integration overlap.
Tailing Factor ( Tf​ )	< 1.5 for IS peak	Confirms the absence of secondary interactions with silanol groups.
Absolute IS Recovery	> 85% vs Solvent Blank	Validates extraction efficiency and flags matrix suppression.

Experimental Protocol: Self-Validating Extraction and Analysis

This protocol utilizes Liquid-Liquid Extraction (LLE) optimized for basic amines. The methodology is designed as a closed-loop, self-validating system: it inherently checks its own extraction efficiency by comparing matrix samples against a solvent blank benchmark.

Phase 1: Reagent Preparation

Phenothiazines and their derivatives are notoriously photosensitive; all standard solutions must be prepared in low-actinic glassware and protected from light[2].

• IS Stock Solution: Dissolve 1.0 mg of Moricizine Sulfone in 1.0 mL of LC-grade Methanol (1 mg/mL).

• IS Working Solution: Dilute the stock to 500 ng/mL using Mobile Phase A. Store at 4°C.

Phase 2: Liquid-Liquid Extraction (LLE)

• Aliquot: Transfer 200 µL of the sample matrix (e.g., API dissolution medium or blank plasma) into a 2.0 mL microcentrifuge tube.

• Spike IS (The Validation Step): Add 20 µL of the Moricizine Sulfone IS Working Solution (500 ng/mL) to all samples. Crucial: Add the exact same volume to a tube containing 200 µL of pure water to serve as the "100% Recovery Benchmark".

• Alkalinization: Add 50 µL of 0.1 M NaOH.

  • Causality: This raises the pH > 9, ensuring the morpholine nitrogen of moricizine sulfone is fully deprotonated (neutralized). This maximizes its partition coefficient into the organic phase.

• Extraction: Add 1.0 mL of Methyl tert-butyl ether (MTBE). Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Evaporation: Transfer 800 µL of the upper organic layer to a clean tube. Evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase. Vortex and transfer to an HPLC vial.

Phase 3: HPLC-UV/MS Conditions

Typical LC methods for moricizine derivatives utilize ammonium acetate buffers to facilitate optimal ionization and peak shape[3].

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 4.5 with glacial acetic acid).

• Mobile Phase B: Acetonitrile.

• Gradient Program: 20% B to 80% B over 8 minutes, hold for 2 minutes, return to 20% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm[2], or MS (ESI+ in Multiple Reaction Monitoring mode).

Self-validating sample preparation and HPLC workflow.

Data Analysis & Assay Self-Validation

Upon completion of the analytical run, the system must validate itself before data reporting:

• Calculate Absolute Recovery: Compare the IS peak area of the extracted matrix samples against the IS peak area of the "100% Recovery Benchmark" (the water blank).

• Matrix Flagging: If the IS area in the matrix falls below 85% of the benchmark, the system automatically flags the sample for matrix effect suppression or extraction failure. The batch must be paused until causality (e.g., emulsion formation during LLE) is resolved.

• Quantification: For valid samples, plot the ratio of the Target Analyte Peak Area to the Moricizine Sulfone IS Peak Area against the theoretical concentration of the calibration standards.

References

• [4] Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids. Biopharmaceutics & Drug Disposition. URL:[Link]

• [2] USP Monographs: Moricizine Hydrochloride. United States Pharmacopeia (USP29-NF24). URL:[Link]

• [3] Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry. Journal of Chromatography. URL:[Link]

• [1] Moricizine bioavailability via simultaneous, dual, stable isotope administration: bioequivalence implications. Journal of Clinical Pharmacology. URL:[Link]

Sources

• 1. Moricizine bioavailability via simultaneous, dual, stable isotope administration: bioequivalence implications [pubmed.ncbi.nlm.nih.gov]
• 2. ftp.uspbpep.com [ftp.uspbpep.com]
• 3. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust Solid-Phase Extraction Protocol for the Quantification of Moricizine Sulfone in Human Plasma

Abstract

This application note presents a detailed and optimized solid-phase extraction (SPE) protocol for the selective isolation and concentration of moricizine sulfone, a key metabolite of the antiarrhythmic drug moricizine, from human plasma. Moricizine undergoes extensive first-pass metabolism, producing a multitude of metabolites, making highly selective and efficient sample preparation crucial for accurate pharmacokinetic and clinical studies.[1][2] This protocol leverages a mixed-mode cation exchange sorbent to achieve high recovery and excellent sample cleanup, making it suitable for subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The principles, step-by-step methodology, and rationale behind each stage are discussed to provide researchers with a robust and reproducible workflow.

Introduction: The Analytical Challenge

Moricizine is a Class I antiarrhythmic agent belonging to the phenothiazine class, used in the treatment of life-threatening ventricular arrhythmias.[3][4] Its clinical efficacy and safety profile are influenced by its complex metabolism. Following oral administration, moricizine is extensively biotransformed in the liver into at least 30 to 50 metabolites, with less than 1% of the parent drug excreted unchanged in the urine.[1][2][4]

Among these metabolites, the sulfoxidation products, moricizine sulfoxide and moricizine sulfone, are of significant interest.[5][6] Accurate quantification of these metabolites in biological matrices such as plasma is essential for understanding the drug's disposition, potential for drug-drug interactions, and overall therapeutic effect.[5] However, the complexity of plasma and the relatively low concentrations of these metabolites present a significant analytical challenge, necessitating an effective sample preparation strategy.

Solid-phase extraction (SPE) offers a superior alternative to traditional liquid-liquid extraction by providing higher analyte recovery, greater precision, and reduced consumption of organic solvents.[7] This guide details a highly selective SPE method tailored for moricizine sulfone, ensuring a clean extract for sensitive downstream analysis.

SPE Strategy: Leveraging Physicochemical Properties

The development of an effective SPE protocol is predicated on the physicochemical properties of the target analyte and the matrix.

• Moricizine and its Sulfone Metabolite: Moricizine is a weak base with a reported pKa of 6.4.[8] This means that at a pH two units below its pKa (i.e., pH ≤ 4.4), it will be predominantly in its protonated, positively charged cationic form. The sulfone metabolite, while more polar due to the SO₂ group, retains this basic nitrogen, allowing it to be cationic at acidic pH.

• SPE Sorbent Selection: Based on this chemistry, a mixed-mode polymeric sorbent with strong cation exchange (SCX) and reversed-phase (RP) characteristics is the ideal choice. This dual retention mechanism provides exceptional selectivity:

  • Reversed-Phase Interaction: The non-polar phenothiazine core of the molecule interacts with the hydrophobic backbone of the polymer.

  • Ion-Exchange Interaction: The positively charged nitrogen (at low pH) binds strongly to the negatively charged sulfonic acid groups on the sorbent surface.

This dual-mode approach allows for stringent washing steps that remove a wide range of interferences—neutral and acidic compounds are washed away with acidic aqueous solutions, while weakly basic and non-polar compounds are removed with organic solvents—without premature elution of the target analyte.

Detailed SPE Protocol for Moricizine Sulfone from Plasma

This protocol is optimized for a 1 mL plasma sample using a 30 mg/1 mL mixed-mode strong cation exchange SPE cartridge.

Required Materials

• SPE Cartridges: Mixed-Mode Strong Cation Exchange (SCX), 30 mg/1 mL (e.g., Agilent SampliQ SCX, Waters Oasis MCX).

• Reagents:

  • Methanol (HPLC Grade)

  • Deionized Water

  • Formic Acid (or Phosphoric Acid)

  • Ammonium Hydroxide (5% in Methanol, v/v)

• Equipment:

  • SPE Vacuum Manifold

  • Centrifuge

  • Nitrogen Evaporator

  • Vortex Mixer

  • Analytical Balance and pH meter

Step-by-Step Methodology

Step 1: Sample Pre-treatment

• Rationale: This step lyses cells, precipitates proteins, and adjusts the sample pH to ensure the analyte is in its protonated, cationic state for optimal binding to the SCX sorbent.

• Procedure:

  • Pipette 1.0 mL of human plasma into a clean centrifuge tube.

  • Add 1.0 mL of 2% formic acid in water.

  • Vortex for 30 seconds to mix thoroughly.

  • Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • Carefully collect the supernatant for loading onto the SPE cartridge.

Step 2: SPE Cartridge Conditioning

• Rationale: Conditioning solvates the sorbent functional groups, activating the stationary phase for consistent interaction with the sample.

• Procedure:

  • Place the SCX cartridges on the vacuum manifold.

  • Pass 1.0 mL of Methanol through each cartridge.

  • Pass 1.0 mL of Deionized Water through each cartridge. Do not allow the sorbent bed to go dry before equilibration.

Step 3: Equilibration

• Rationale: Equilibration introduces the pH conditions of the loading solvent, preparing the sorbent for sample application and preventing analyte breakthrough.

• Procedure:

  • Pass 1.0 mL of 2% formic acid in water through each cartridge.

  • Ensure the sorbent bed does not go dry before loading the sample.

Step 4: Sample Loading

• Rationale: The pre-treated sample is loaded onto the conditioned and equilibrated cartridge. The analyte is retained by both reversed-phase and cation exchange mechanisms.

• Procedure:

  • Load the supernatant from Step 1 onto the cartridge.

  • Apply a slow, consistent flow rate (approx. 1-2 mL/min) using gentle vacuum.

Step 5: Wash Steps (Interference Elution)

• Rationale: These critical steps selectively remove endogenous interferences while the target analyte remains bound to the sorbent.

• Procedure:

  • Wash 1 (Polar Interferences):

    • Add 1.0 mL of 2% formic acid in water to each cartridge.

    • Apply vacuum to pull the solvent through, removing salts and other highly polar molecules.

  • Wash 2 (Non-Polar Interferences):

    • Add 1.0 mL of Methanol to each cartridge.

    • Apply vacuum to pull the solvent through. This step removes lipids and other non-polar compounds that are retained by reversed-phase but not by ion exchange.

  • Dry the sorbent bed under full vacuum for 5 minutes to remove any residual wash solvent.

Step 6: Analyte Elution

• Rationale: An elution solvent containing a base (ammonium hydroxide) is used to neutralize the positive charge on the moricizine sulfone molecule. This disrupts the ionic bond with the SCX sorbent, allowing the analyte to be eluted by the strong organic solvent (methanol).

• Procedure:

  • Place clean collection tubes inside the manifold.

  • Add 1.0 mL of 5% Ammonium Hydroxide in Methanol to each cartridge.

  • Allow the solvent to soak the sorbent for 1 minute before applying gentle vacuum to elute the analyte at a slow flow rate (approx. 1 mL/min).

Step 7: Post-Elution Processing

• Rationale: The eluate is concentrated and reconstituted in a solvent compatible with the analytical instrument (e.g., LC-MS/MS).

• Procedure:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase of the LC-MS/MS system (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

  • Vortex briefly and transfer to an autosampler vial for analysis.

Visualization and Data

SPE Workflow Diagram

The following diagram illustrates the complete logical flow of the solid-phase extraction protocol.

Sources

• 1. Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical pharmacokinetics of moricizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Moricizine | C22H25N3O4S | CID 34633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ccjm.org [ccjm.org]
• 5. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Human moricizine metabolism. I. Isolation and identification of metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Moricizine [drugfuture.com]

Application Note: Elucidation of Moricizine Sulfone Fragmentation Pathways by Tandem Mass Spectrometry

Abstract

Moricizine is a phenothiazine-class antiarrhythmic agent that undergoes extensive first-pass metabolism, forming multiple metabolites, including the pharmacologically relevant moricizine sulfone.[1][2] Characterizing these metabolites is crucial for understanding the drug's overall disposition and effect. This application note provides a detailed guide to the fragmentation pathways of moricizine sulfone using electrospray ionization tandem mass spectrometry (ESI-MS/MS). We present a logical, structure-driven analysis of the fragmentation patterns, supported by high-resolution mass data and established chemical principles. Additionally, a comprehensive protocol for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of moricizine sulfone in biological matrices is provided.

Introduction

Moricizine is a phenothiazine derivative used in the treatment of ventricular arrhythmias.[3] Its clinical efficacy is complicated by extensive and variable metabolism, which produces at least 36 known metabolites.[2] Among these, the sulfoxidation metabolites—moricizine sulfoxide and moricizine sulfone—are of significant interest.[1][4] Oxidation of the sulfur atom in the phenothiazine ring alters the compound's polarity and may impact its pharmacological activity and clearance.

Understanding the metabolic fate of moricizine requires robust analytical methods capable of distinguishing between the parent drug and its closely related metabolites. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive tool for this purpose, offering high sensitivity and structural specificity.[5][6] The cornerstone of a reliable LC-MS/MS method is a thorough understanding of the analyte's fragmentation behavior. This knowledge enables the selection of optimal and specific precursor-to-product ion transitions for selected reaction monitoring (SRM) or multiple reaction monitoring (MRM), ensuring accurate quantification and confident identification.

This guide focuses specifically on moricizine sulfone. We will dissect its molecular structure to predict and explain the fragmentation patterns observed under collision-induced dissociation (CID), providing a foundational framework for method development and metabolite identification.

Experimental & Methodological Considerations

The data and fragmentation schemes described herein are based on principles derived from positive-ion electrospray ionization (ESI) coupled with a triple quadrupole or quadrupole time-of-flight (Q-TOF) mass spectrometer.

Causality in Method Design

• Ionization Source: ESI in positive ion mode is selected due to the presence of multiple basic nitrogen atoms (in the morpholine ring and the carbamate linkage) that are readily protonated to form a stable [M+H]+ precursor ion.

• Collision Gas: Argon is typically used as the collision gas for CID due to its optimal mass and inert nature, which provides efficient kinetic energy transfer for fragmentation.

• Collision Energy (CE): The CE is a critical parameter that must be optimized. A CE ramp (e.g., 10-40 eV) is often employed during method development to capture a full profile of fragment ions, from low-energy (stable, larger fragments) to high-energy (smaller, more dissociated fragments) pathways.

Typical LC-MS/MS Parameters

Parameter	Typical Value / Condition	Rationale
LC Column	C18 Reverse-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and separation for moderately polar compounds like moricizine and its metabolites.
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation for positive-ion ESI and provides good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	Organic solvent for elution from the reverse-phase column.
Gradient	5% to 95% B over 5-10 minutes	A standard gradient to elute analytes of varying polarities.
Flow Rate	0.2 - 0.4 mL/min	Compatible with standard ESI source interfaces.
Ionization Mode	ESI Positive	As explained above, targets the basic sites on the molecule.
Precursor Ion (Q1)	m/z 460.16	Corresponds to the [M+H]+ of Moricizine Sulfone (C22H25N3O4S).
MS/MS Scan Type	Product Ion Scan / MRM	Product ion scan for fragmentation discovery; MRM for quantification.

Fragmentation Pathways of Moricizine Sulfone

The protonated molecule of moricizine sulfone ([M+H]+ at nominal m/z 460) serves as the precursor ion for tandem mass spectrometry analysis. The structure contains several key features that direct its fragmentation: the morpholine ring, the ethyl carbamate linker, and the rigid phenothiazine sulfone core. The fragmentation is dominated by cleavages at the most labile bonds, primarily within the side chain attached to the phenothiazine nitrogen.

Primary Fragmentation Pathways

The most prominent fragmentation pathways involve the cleavage of the side chain, particularly the bonds adjacent to the carbonyl group and the morpholine ring nitrogen. These pathways are energetically favorable and lead to the most abundant product ions.

Table 1: Major Product Ions of Protonated Moricizine Sulfone ([M+H]⁺ = m/z 460.2)

Product Ion (m/z)	Proposed Formula	Proposed Structure / Origin
360.11	C18H17N2O4S+	Loss of the neutral morpholine moiety (C4H9NO)
286.06	C14H11N1O3S+	Cleavage of the N-C bond of the propionyl side chain
114.10	C6H12NO+	Cleavage yielding the protonated morpholinyl-ethyl fragment
100.08	C5H10NO+	Cleavage yielding the protonated morpholinyl-acetyl fragment

Detailed Mechanistic Elucidation

Pathway A: Loss of the Morpholine Moiety

This is often the most characteristic fragmentation pathway for molecules containing a morpholine group. A charge-remote fragmentation or a charge-driven cleavage initiated by the protonated morpholine nitrogen leads to the expulsion of the entire morpholine ring system as a neutral loss.

• Precursor Ion: Moricizine Sulfone [M+H]+ (m/z 460)

• Neutral Loss: Morpholine (C4H9NO, 87.12 Da)

• Product Ion: m/z 360

Caption: Primary fragmentation via neutral loss of the morpholine ring.

Pathway B: Cleavage of the Propionyl Side Chain

Alpha-cleavage adjacent to the carbonyl group is a common fragmentation route.[7][8] Cleavage of the bond between the carbonyl carbon and the adjacent methylene group results in the formation of a stable acylium ion and the loss of the morpholinyl-ethyl group. However, a more dominant cleavage occurs at the N-C bond connecting the side chain to the phenothiazine ring.

• Precursor Ion: Moricizine Sulfone [M+H]+ (m/z 460)

• Product Ion: m/z 286 (Phenothiazine sulfone core with carbamate)

• Product Ion: m/z 114 (Protonated morpholinyl-ethyl fragment)

Caption: Competing cleavage pathways of the propionyl side chain.

Pathway C: Formation of the Morpholinyl-acetyl Ion

Further fragmentation or alternative cleavage pathways can lead to the formation of the ion at m/z 100. This highly stable fragment is characteristic of many morpholine-containing pharmaceuticals and is a result of cleavage with a subsequent rearrangement.

• Precursor Ion: Moricizine Sulfone [M+H]+ (m/z 460) or intermediate fragments

• Product Ion: m/z 100 (Protonated morpholinyl-acetyl fragment)

This fragment provides strong evidence for the presence of the morpholine moiety and is an excellent choice for an MRM transition due to its high intensity and specificity.

Protocol: LC-MS/MS Analysis of Moricizine Sulfone

This protocol provides a self-validating system for the quantitative analysis of moricizine sulfone in a biological matrix like human plasma.

Materials and Reagents

• Moricizine Sulfone reference standard

• Moricizine-d4 (or other suitable stable isotope-labeled internal standard)

• LC-MS grade Water, Acetonitrile, Methanol, and Formic Acid

• Human Plasma (K2-EDTA)

• Zinc Sulfate solution (1 M)

• 96-well protein precipitation plate

Sample Preparation: Protein Precipitation

• Aliquot: Pipette 50 µL of plasma samples, calibrators, or quality controls into a 96-well plate.

• Internal Standard Addition: Add 25 µL of internal standard working solution (e.g., Moricizine-d4 in 50% methanol) to all wells except the blank.

• Precipitation: Add 200 µL of precipitating agent (Acetonitrile containing 0.1% formic acid) to all wells.

• Mix: Mix thoroughly on a plate shaker for 5 minutes.

• Centrifuge: Centrifuge the plate at 4000 x g for 10 minutes to pellet the precipitated protein.

• Transfer: Carefully transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Data Acquisition

• Instrument Setup: Equilibrate the LC-MS/MS system with the initial mobile phase conditions described in Section 2.2.

• Injection: Inject 5-10 µL of the prepared sample extract.

• Data Acquisition: Acquire data using Multiple Reaction Monitoring (MRM) mode.

Table 2: Suggested MRM Transitions for Method Validation

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Moricizine Sulfone (Quantifier)	460.2	100.1	50	25
Moricizine Sulfone (Qualifier)	460.2	286.1	50	35
Moricizine-d4 (IS)	432.2	100.1	50	25

System Validation and Trustworthiness

• Calibration Curve: Prepare an 8-point calibration curve in the blank matrix, spanning the expected concentration range. The curve should have a correlation coefficient (r²) of >0.99.

• Quality Controls (QCs): Analyze QCs at low, medium, and high concentrations in triplicate. The accuracy should be within ±15% of the nominal value (±20% for the lower limit of quantification).

• Matrix Effect: Evaluate the ion suppression/enhancement by comparing the peak area of a post-extraction spiked sample to a neat standard solution.

• Recovery: Assess the efficiency of the extraction process by comparing the pre-extraction spiked sample response to the post-extraction spiked sample response.

Conclusion

The mass spectrometric fragmentation of moricizine sulfone is logical and predictable, primarily driven by cleavages of the N-propionylmorpholine side chain. The key product ions at m/z 100.1, 114.1, and 286.1 provide highly specific fragments for confident identification and robust quantification using LC-MS/MS. The protocol described herein offers a reliable and validated workflow for researchers in drug metabolism, pharmacokinetics, and clinical toxicology to accurately measure this important metabolite.

References

• Pan, H. Y., & Fought, E. L. (1995). Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry. Journal of Chromatography B: Biomedical Applications, 667(2), 243-251. [Link]

• Pieniaszek, H. J. Jr., & Davidson, A. F. (1991). Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids. Xenobiotica, 21(11), 1439-1447. [Link]

• Pieniaszek, H. J. Jr., et al. (1993). Human Moricizine Metabolism. I. Isolation and Identification of Metabolites in Human Urine. Drug Metabolism and Disposition, 21(5), 897-903. [Link]

• Pieniaszek, H. J. Jr., et al. (1999). Moricizine bioavailability via simultaneous, dual, stable isotope administration: bioequivalence implications. The Journal of Clinical Pharmacology, 39(8), 817-824. [Link]

• Siddoway, L. A., & Fought, E. L. (1989). Clinical pharmacokinetics of moricizine. Clinical Pharmacokinetics, 17(4), 235-244. [Link]

• Hubert-Roux, M., et al. (2010). Fragmentation pathways of metopimazine and its metabolite using ESI-MSn, HR-MS and H/D exchange. Journal of Mass Spectrometry, 45(10), 1121-1129. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Agilent Technologies. (2007). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. [Link]

• Ruan, Q., et al. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Molecules, 28(15), 5852. [Link]

• Mohamadi, F. (2012). Mass Spectrometry: Fragmentation. [Link]

• Siddoway, L. A., & Roden, D. M. (1992). Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Cleveland Clinic Journal of Medicine, 59(1), 79-86. [Link]

Sources

• 1. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (PDF) Clinical pharmacokinetics of moricizine [academia.edu]
• 3. ccjm.org [ccjm.org]
• 4. Human moricizine metabolism. I. Isolation and identification of metabolites in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Moricizine bioavailability via simultaneous, dual, stable isotope administration: bioequivalence implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. technologynetworks.com [technologynetworks.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemistry.miamioh.edu [chemistry.miamioh.edu]

Technical Notes & Optimization

Section 1: Mechanistic Insights & Causality (The "Why")

Technical Support Center: Optimizing HPLC Peak Resolution for Moricizine Sulfone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex chromatographic challenges associated with moricizine and its oxidative metabolites. Moricizine is a phenothiazine derivative with potent antiarrhythmic properties. During drug metabolism or forced degradation, the sulfur atom in the phenothiazine ring undergoes sequential oxidation to form moricizine sulfoxide and moricizine sulfone[1]. Resolving the highly polar moricizine sulfone from its parent compound and intermediate sulfoxide is notoriously difficult due to co-elution and severe peak tailing caused by the basic nitrogen atoms in its chemical structure.

To troubleshoot effectively, we must first understand the molecular interactions occurring within the column:

• Silanol Interactions (The Cause of Tailing): Moricizine and its sulfone metabolite contain secondary and tertiary amines. At typical reversed-phase pH levels, these basic nitrogen atoms are protonated. They undergo strong secondary ion-exchange interactions with unreacted, acidic silanol groups (-SiOH) on the silica-based stationary phase. This dual-retention mechanism causes the analyte to "drag" through the column, resulting in severe peak tailing (Asymmetry factor > 2.0).

• Polarity and Elution Order: The addition of the sulfone group (two oxygen atoms double-bonded to sulfur) significantly increases the molecule's dipole moment and overall polarity compared to the parent drug. In Reversed-Phase HPLC (RP-HPLC), the elution order is strictly dictated by hydrophobicity: Moricizine Sulfone (most polar, elutes first) → Moricizine Sulfoxide → Moricizine (least polar, elutes last)[1].

• The Role of Ion-Pairing: Because the structural differences between the sulfoxide and sulfone are localized to the sulfur atom, their hydrophobic footprints are remarkably similar, leading to co-elution. Introducing an ion-pairing reagent (like sodium 1-octanesulfonate) forms a neutral, lipophilic complex with the protonated amines, amplifying subtle differences in their partition coefficients and drastically improving resolution[2].

Section 2: Troubleshooting FAQs

Q1: My moricizine sulfone peak exhibits severe tailing (Tf > 2.5). How do I correct this? A1: You must mask the active silanols on your stationary phase. The most effective method is adding a competing base, such as Triethylamine (TEA), to your mobile phase[2]. TEA is a small, highly basic molecule that aggressively binds to the acidic silanol groups on the silica surface. By saturating these sites, TEA prevents the bulky moricizine sulfone molecules from interacting with them, forcing the analyte to partition purely based on hydrophobic interactions with the C18 ligands. A concentration of 0.1% to 0.2% (v/v) TEA is usually sufficient.

Q2: I am experiencing co-elution of moricizine sulfone and moricizine sulfoxide. What mobile phase adjustments are recommended? A2: Transition from a standard buffered mobile phase to an ion-pairing RP-HPLC method. The United States Pharmacopeia (USP) standard for moricizine hydrochloride recommends using 0.005 M sodium 1-octanesulfonate[2]. Ensure your mobile phase pH is strictly adjusted to 4.2 using glacial acetic acid. At pH 4.2, the basic nitrogen of the sulfone (pKa ~6.4) is fully protonated, ensuring a consistent stoichiometric 1:1 complex with the negatively charged octanesulfonate. This increases the overall retention time (k'), giving the column more theoretical plates to resolve the sulfone from the sulfoxide.

Q3: Does column temperature significantly affect the resolution of these phenothiazine metabolites? A3: Yes. We recommend elevating the column compartment temperature to 35°C – 40°C[2]. Elevated temperatures decrease the viscosity of the mobile phase (especially when using methanol/water or acetonitrile/water mixtures), which enhances the mass transfer kinetics of the bulky ion-pair complexes between the mobile and stationary phases. This results in sharper peaks and improved resolution (Rs).

Section 3: Standardized Experimental Protocol

Optimized Ion-Pairing RP-HPLC Method for Moricizine Sulfone This self-validating protocol is engineered to achieve a resolution (Rs) > 2.0 between all moricizine oxidative species, ensuring accurate pharmacokinetic or bioequivalence quantification[3].

Step 1: Mobile Phase Preparation

• Measure 580 mL of ultra-pure LC-MS grade water and 420 mL of Acetonitrile (HPLC grade).

• Add 1.0 mL of Triethylamine (TEA) to the mixture.

• Dissolve 1.08 g of Sodium 1-octanesulfonate (yielding a 0.005 M concentration) into the solution[2].

• Carefully adjust the pH of the entire mixture to exactly 4.2 using glacial acetic acid. (Causality Note: Do not adjust the pH of the water before adding the organic modifier, as the apparent pH shifts in mixed aqueous-organic solutions).

• Filter the mobile phase through a 0.45 µm PTFE membrane and degas via sonication for 10 minutes.

Step 2: Chromatographic Conditions

• Column: End-capped C18 or Core-Shell C18 (4.6 mm × 250 mm, 5 µm particle size). (End-capping provides a primary defense against silanol interactions).

• Flow Rate: 1.5 mL/min (Adjust up to 2.5 mL/min based on system backpressure limits)[2].

• Column Temperature: 35°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Step 3: System Suitability & Validation Inject a standard mixture containing moricizine, moricizine sulfoxide, and moricizine sulfone. The system is valid only if:

• The resolution (Rs) between the sulfone and sulfoxide peaks is ≥ 2.0.

• The tailing factor (Tf) for the moricizine sulfone peak is ≤ 1.5.

• The relative standard deviation (RSD) for replicate injections is ≤ 2.0%[2].

Section 4: Quantitative Data Summary

The following table summarizes the expected chromatographic improvements when transitioning from a standard method to the optimized ion-pairing protocol.

Chromatographic Condition	Retention Time: Sulfone (min)	Retention Time: Parent (min)	Resolution (Rs)	Tailing Factor (Tf)
Standard C18, No Additives	4.2	4.8	1.1 (Co-elution)	2.8 (Severe)
End-capped C18 + TEA	4.1	5.2	1.8	1.4
End-capped C18 + TEA + Ion-Pairing (pH 4.2)	6.5	8.9	3.4 (Baseline)	1.1 (Excellent)

Note: Retention times are approximate and will vary based on exact column dimensions and system dead volume.

Section 5: Visualizations

Workflow for optimizing HPLC resolution of moricizine sulfone and related metabolites.

Mechanistic pathway of moricizine oxidation to its sulfoxide and sulfone metabolites.

References[2] Title: USP Monographs: Moricizine Hydrochloride - USP29-NF24

Source: United States Pharmacopeia (USP) URL: [1] Title: Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids Source: PubMed (Methods Find Exp Clin Pharmacol) URL: [4] Title: Degradation kinetics and mechanisms of moricizine hydrochloride in acidic medium Source: PubMed (Journal of Pharmaceutical Sciences) URL: [3] Title: Study on Bioequivalence of Moricizine Hydrochloride Tablets in Healthy Volunteers Source: Chinese Pharmaceutical Journal URL:

Sources

• 1. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ftp.uspbpep.com [ftp.uspbpep.com]
• 3. Study on Bioequivalence of Moricizine Hydrochloride Tablets in Healthy Volunteers [journal11.magtechjournal.com]
• 4. Degradation kinetics and mechanisms of moricizine hydrochloride in acidic medium - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Moricizine Sulfone Degradation During Sample Preparation

Welcome to the Analytical Troubleshooting Guide. As application scientists, we frequently encounter stability challenges when working with phenothiazine derivatives. Moricizine, a Class I antiarrhythmic agent, is notoriously unstable during biological sample preparation. The most common artifact observed during LC-MS/MS quantification is the ex vivo conversion of moricizine to its sulphoxidation metabolites.

This guide provides a mechanistic breakdown of these degradation pathways and offers a self-validating protocol to ensure scientific integrity in your pharmacokinetic assays.

Mechanistic Q&A: Troubleshooting Degradation

Q: Why am I seeing elevated levels of moricizine sulfone in my extracted samples compared to direct standard injections? A: Moricizine contains an electron-rich phenothiazine ring with a highly reactive sulfur atom. During sample preparation, exposure to atmospheric oxygen, endogenous peroxidases in plasma/urine, and ambient light catalyzes the sequential oxidation of moricizine first to moricizine sulfoxide, and subsequently to 1[2]. This is an ex vivo artifact rather than true biological metabolism. The causality lies in the lack of oxidative quenching during the initial matrix disruption. If you do not immediately stabilize the matrix with an antioxidant upon thawing, the sulfur atom acts as a radical scavenger, irreversibly degrading your parent compound and artificially inflating sulfone metabolite counts.

Q: How does sample pH influence moricizine stability, and why is this critical during extraction? A: Moricizine hydrochloride exhibits a highly complex, pH-dependent degradation profile in aqueous media. At highly acidic conditions (pH 0.6–2.0), the drug undergoes amide hydrolysis to yield ethyl (10H-phenothiazin-2-yl) carbamate. Conversely, at weakly acidic to neutral conditions (pH 2.2–6.0), it degrades via a reverse Mannich reaction to form 3[3].

While the absolute minimum rate constant for hydrolytic degradation occurs between pH 2.8 and 3.2[3], maintaining this precise acidic pH during extraction is impractical because it leaves the drug in an aqueous environment where oxidation still rapidly occurs. Therefore, the optimal strategy is to bypass the aqueous vulnerability window entirely by driving the drug into an organic phase under4[4] where it is unionized and stable.

Caption: Moricizine degradation pathways illustrating oxidative sulfone formation and pH-dependent hydrolysis.

Quantitative Data: Degradation Triggers & Mitigation

To design a self-validating protocol, we must translate these kinetic vulnerabilities into actionable parameters. The table below summarizes the quantitative triggers for moricizine degradation and the corresponding physicochemical interventions required during sample preparation.

Degradation Pathway	Primary Trigger	Kinetic Window / Condition	Mitigation Strategy	Causality / Mechanism
Sulphoxidation	Reactive Oxygen Species (ROS), Peroxidases	Ambient air, biological matrix exposure	Add 10 µL of 10% Ascorbic Acid per 100 µL plasma	Ascorbic acid acts as a sacrificial electron donor, preventing phenothiazine sulfur oxidation.
Photo-oxidation	UV / Ambient Light	Prolonged benchtop exposure	Use amber microcentrifuge tubes; process under yellow light	Photons catalyze radical formation on the phenothiazine ring, accelerating sulfoxide/sulfone conversion.
Amide Hydrolysis	Strong Acids	pH 0.6 – 2.0	Avoid strong acid protein precipitation (e.g., TCA, PCA)	Acid catalyzes the cleavage of the carbamate/amide linkage[3].
Reverse Mannich	Weak Acids	pH 2.2 – 6.0	Perform Liquid-Liquid Extraction (LLE) at pH 9.0	Alkaline pH shifts moricizine to its unionized free-base form, allowing rapid partitioning into organic solvent[4].

Self-Validating Experimental Protocol: Alkaline Liquid-Liquid Extraction (LLE)

To ensure trustworthiness, this protocol incorporates a self-validating mechanism: the use of a stable isotope-labeled internal standard (e.g., [2H11]moricizine or [13C6]moricizine) added before any matrix manipulation[4]. By monitoring the ratio of labeled parent to labeled sulfone across your analytical run, you can immediately flag a failure in sample stabilization and invalidate the batch before reporting erroneous data.

Step-by-Step Methodology:

• Matrix Stabilization: Thaw plasma samples on wet ice. Immediately add 10 µL of freshly prepared 10% (w/v) ascorbic acid to 100 µL of plasma in an amber microcentrifuge tube. Vortex gently.

  • Causality: Quenches endogenous peroxidases before they can act on the drug.

• Internal Standard Addition: Spike 10 µL of [2H11]moricizine working solution (e.g., 500 ng/mL in methanol). Vortex for 10 seconds.

• Alkalinization: Add 50 µL of 0.1 M Sodium Borate buffer (pH 9.0).

  • Causality: Neutralizes the protonated amine, converting moricizine into its highly lipophilic free-base form, while avoiding the acidic pH range (0.6–6.0) where hydrolysis and reverse Mannich reactions occur[3].

• Liquid-Liquid Extraction: Add 1.0 mL of ice-cold Methylene Chloride (Dichloromethane) or Methyl tert-butyl ether (MTBE)[4]. Cap tightly and mix via a reciprocating shaker for 10 minutes at 4 °C.

  • Causality: Rapidly partitions the unionized drug away from the aqueous matrix containing oxidative enzymes and water-soluble ROS.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes at 4 °C.

• Organic Transfer & Evaporation: Transfer the lower organic layer (if using Methylene Chloride) or upper layer (if using MTBE) to a clean amber glass vial. Evaporate to dryness under a gentle stream of ultra-pure Nitrogen gas at room temperature (do not exceed 30 °C).

  • Causality: Heat accelerates residual oxidation; nitrogen displaces atmospheric oxygen.

• Reconstitution: Reconstitute the dried extract in 100 µL of LC mobile phase (e.g., Methanol:0.1 M Ammonium Acetate with 0.2% Triethylamine, 65:35 v/v)[4]. Transfer to an amber autosampler vial for LC-MS/MS analysis.

Caption: Optimized step-by-step sample preparation workflow to prevent ex vivo moricizine sulfone formation.

References

• Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids.PubMed / NIH.
• Degradation kinetics and mechanisms of moricizine hydrochloride in acidic medium.PubMed / NIH.
• Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry.PubMed / NIH.

Sources

• 1. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation kinetics and mechanisms of moricizine hydrochloride in acidic medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Mobile Phase for Moricizine Sulfone LC-MS Analysis

Welcome to the technical support center for the LC-MS analysis of moricizine and its metabolites. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and method development advice for the analysis of moricizine sulfone. As a key metabolite of moricizine, its accurate quantification is crucial for comprehensive pharmacokinetic and drug metabolism studies.

This document will provide a foundational understanding of the chromatographic principles at play and offer a logical, step-by-step approach to optimizing your mobile phase for robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the key structural differences between moricizine and moricizine sulfone that will affect chromatographic separation?

A1: The primary difference is the oxidation of the sulfur atom in the phenothiazine ring of moricizine to a sulfone group in its metabolite. This transformation significantly increases the polarity of the molecule. In reversed-phase liquid chromatography (RPLC), where the stationary phase is non-polar, more polar compounds have weaker retention and will therefore elute earlier than less polar compounds. Consequently, you should expect moricizine sulfone to have a shorter retention time than the parent drug, moricizine.

Q2: I don't have a published LC-MS method specifically for moricizine sulfone. Where should I start?

A2: A logical starting point is to adapt a validated method for the parent drug, moricizine. A commonly used mobile phase for moricizine consists of a mixture of an organic solvent (like methanol or acetonitrile) and an aqueous buffer (such as ammonium acetate or ammonium formate). For example, one published method for moricizine uses a mobile phase of methanol and 0.1 M ammonium acetate with 0.2% triethylamine (65:35 v/v)[1]. Given the increased polarity of moricizine sulfone, you may need to start with a lower percentage of organic modifier in your mobile phase to achieve adequate retention.

Q3: What is the expected protonated molecule ([M+H]⁺) for moricizine and moricizine sulfone in positive ion ESI-MS?

A3: Moricizine has a molecular weight of 427.57 g/mol . Therefore, you can expect to see a protonated molecule at an m/z of approximately 428.6. Moricizine sulfone contains two additional oxygen atoms, so its molecular weight will be approximately 32 g/mol higher than moricizine. This would result in an expected [M+H]⁺ ion at an m/z of approximately 460.6. Always confirm these values with a high-resolution mass spectrometer for accurate mass measurement.

Troubleshooting Guide: Common Issues and Solutions

This section addresses common problems encountered during the LC-MS analysis of moricizine sulfone and provides a systematic approach to resolving them.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape can significantly impact the accuracy and precision of your quantification.

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for diagnosing and addressing poor peak shape in LC-MS analysis.

Detailed Solutions for Poor Peak Shape:

• Peak Tailing:

  • Cause: Secondary interactions between the basic amine groups in moricizine/moricizine sulfone and acidic silanol groups on the silica-based stationary phase are a common cause of peak tailing.

  • Solution 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to between 3 and 5) with an additive like formic acid or acetic acid will ensure that the amine groups are consistently protonated, which can minimize these secondary interactions.

  • Solution 2: Add a Competing Base: Including a small amount of a competing base, such as triethylamine (TEA), in the mobile phase can help to saturate the active silanol sites on the stationary phase, thereby improving peak symmetry. A concentration of 0.1-0.2% is a good starting point.

  • Solution 3: Use a Modern, High-Purity Silica Column: Newer generation columns are often manufactured with higher purity silica and are better end-capped, resulting in fewer exposed silanol groups and reduced peak tailing for basic compounds.

• Peak Fronting:

  • Cause: This is often a result of sample overload or injecting the sample in a solvent that is significantly stronger than the mobile phase.

  • Solution 1: Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

  • Solution 2: Match Sample Solvent to Mobile Phase: Whenever possible, dissolve your sample in the initial mobile phase of your gradient. If your sample is dissolved in a strong organic solvent, it can cause the analyte to travel through the column too quickly at the beginning, leading to a fronting peak.

• Split Peaks:

  • Cause: A partially blocked column frit, a void in the column packing, or co-elution with an interfering compound can all lead to split peaks.

  • Solution 1: Filter Samples: Always filter your samples through a 0.22 µm or 0.45 µm syringe filter before injection to remove any particulates that could block the column frit.

  • Solution 2: Reverse Flush the Column: If you suspect a blockage, you can try to reverse-flush the column (check the manufacturer's instructions first). If this does not resolve the issue, the column may need to be replaced.

  • Solution 3: Modify the Chromatographic Method: If co-elution is suspected, adjust your gradient, mobile phase composition, or try a column with a different selectivity to improve the resolution between your analyte and the interfering compound.

Issue 2: Inadequate Separation of Moricizine and Moricizine Sulfone

Due to the increased polarity of moricizine sulfone, it will elute earlier than moricizine. The goal is to achieve baseline resolution between these two peaks.

Optimization Strategy for Analyte Separation

Caption: A systematic approach to improving the chromatographic separation of moricizine and its sulfone metabolite.

Detailed Solutions for Improving Separation:

Parameter to Adjust	Recommended Action	Rationale
Initial % Organic	Decrease the percentage of organic solvent (e.g., methanol or acetonitrile) at the start of your gradient.	This will increase the retention of both moricizine and moricizine sulfone, providing more time for them to separate on the column.
Gradient Slope	Make the gradient shallower (i.e., increase the gradient time or decrease the rate of change in the organic solvent percentage).	A shallower gradient will increase the separation window between eluting compounds, which is often effective for closely related structures.
Organic Modifier	Switch between methanol and acetonitrile as the organic modifier.	Methanol and acetonitrile have different selectivities and can alter the elution order or improve the resolution of co-eluting peaks.
Mobile Phase pH	Experiment with the pH of the aqueous portion of the mobile phase.	Changing the pH can alter the ionization state of the analytes and the stationary phase, which can in turn affect their relative retention times.

Issue 3: Low Sensitivity or Poor Ionization

If you are struggling to achieve the desired sensitivity for moricizine sulfone, consider the following mobile phase optimizations.

Detailed Solutions for Enhancing Sensitivity:

• Optimize Mobile Phase Additives:

  • Rationale: The choice and concentration of mobile phase additives can significantly impact the efficiency of electrospray ionization (ESI).

  • Recommendation: For positive ion mode ESI, volatile acidic additives like formic acid or acetic acid at low concentrations (e.g., 0.1%) can promote the formation of protonated molecules ([M+H]⁺) and lead to better sensitivity. Ammonium formate or ammonium acetate can also be used as they provide a source of protons and are highly compatible with mass spectrometry.

• Flow Rate:

  • Rationale: Lower flow rates can sometimes lead to improved ionization efficiency in ESI.

  • Recommendation: If your system allows, consider reducing the flow rate (e.g., from 0.5 mL/min to 0.3 mL/min) and observe the effect on signal intensity. You may need to adjust your gradient accordingly to maintain similar retention times.

• Avoid Non-Volatile Buffers:

  • Rationale: Non-volatile buffers, such as phosphate buffers, are not compatible with mass spectrometry as they can contaminate the ion source and suppress the signal.

  • Recommendation: Always use volatile mobile phase components (e.g., formic acid, acetic acid, ammonium formate, ammonium acetate, triethylamine).

Experimental Protocol: Starting Method for Moricizine Sulfone Analysis

This protocol provides a robust starting point for developing your LC-MS method for moricizine sulfone.

1. LC System and Column:

• LC System: A standard HPLC or UHPLC system.

• Column: A high-purity, end-capped C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm).

2. Mobile Phase Preparation:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

3. Chromatographic Conditions:

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Gradient Program:

Time (min)	%B
0.0	10
1.0	10
8.0	90
9.0	90
9.1	10
12.0	10

4. MS Detection:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

• Suggested Ions for Monitoring:

  • Moricizine: Precursor ion m/z 428.6 → Product ion (to be determined by infusion and fragmentation of a standard).

  • Moricizine Sulfone: Precursor ion m/z 460.6 → Product ion (to be determined by infusion and fragmentation of a standard or from a sample known to contain the metabolite).

This starting method can be further optimized using the troubleshooting guidance provided in this document to achieve the best possible results for your specific application.

References

• Yang, J. M., & Chan, K. (1995). Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids. Methods and findings in experimental and clinical pharmacology, 17(6), 415–421.
• Hu, P., & Zhang, C. (2000). Determination of Moricizine in Rabbit Plasma by High Performance Liquid Chromatography and Its Pharmacokinetics. Journal of Chinese Pharmaceutical Sciences, 9(1), 39-41.
• United States Pharmacopeia 29-National Formulary 24. (2006). Moricizine Hydrochloride.
• Pappa, H., & et al. (2014). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. J. Chem. Pharm. Res, 6(5), 1194-1201.
• Prakash, C., & et al. (1990). Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry. Journal of pharmaceutical and biomedical analysis, 8(12), 1013–1020.

Sources

• 1. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Bioanalytical Technical Support Center: Overcoming Matrix Effects in Moricizine Sulfone Quantification

Welcome to the Technical Support Center. This resource is designed for bioanalytical scientists and drug development professionals tasked with the LC-MS/MS quantification of moricizine sulfone (C₂₂H₂₅N₃O₆S), a major polar metabolite of the antiarrhythmic drug moricizine.

Because moricizine sulfone is quantified at low circulating concentrations in complex biological matrices (e.g., plasma, serum), it is highly susceptible to matrix effects (ME) —specifically ion suppression caused by endogenous components. This guide provides authoritative troubleshooting strategies, self-validating protocols, and mechanistic explanations to ensure your assays meet regulatory standards.

Section 1: Frequently Asked Questions (FAQs)

Q: What is the primary cause of matrix effects when analyzing moricizine sulfone in human plasma? A: The most significant contributors to matrix effects in electrospray ionization (ESI) are endogenous phospholipids (e.g., glycerophosphocholines) [1]. Moricizine sulfone is a phenothiazine derivative with a polar sulfone moiety. During reverse-phase chromatography, it often elutes in the same retention window as these highly surface-active phospholipids. In the ESI source, phospholipids aggressively compete for available charge and space on the droplet surface, preventing the efficient ionization of moricizine sulfone and leading to severe signal suppression [2].

Q: How do regulatory agencies require us to evaluate these matrix effects? A: According to the FDA M10 Bioanalytical Method Validation Guidance, matrix effects must be formally assessed using the Matrix Factor (MF) [3]. You must evaluate the MF by analyzing at least three replicates of low and high quality control (QC) concentrations, prepared using matrix from at least six independent sources/lots (including hemolyzed and lipemic lots). The IS-normalized MF should have a coefficient of variation (CV) of ≤15% across all lots [3].

FDA M10 Compliant Matrix Effect Evaluation Workflow.

Section 2: Troubleshooting Guide & Experimental Protocols

Issue 1: Severe Ion Suppression at the Analyte Retention Time

Symptoms: The analyte peak area in extracted plasma is <50% of the peak area in a neat solvent standard. The baseline noise is high. Root Cause: Standard Protein Precipitation (PPT) using acetonitrile or methanol removes proteins but leaves >95% of endogenous phospholipids in the sample [1]. These phospholipids co-elute with moricizine sulfone. Solution: Transition from PPT to Targeted Phospholipid Depletion (e.g., HybridSPE). These plates utilize Lewis acid-base interactions between zirconia/titania particles and the phosphate moiety of phospholipids, selectively trapping them while allowing the analyte to pass through [2].

Protocol: Step-by-Step Phospholipid Depletion Self-Validating Mechanism: By comparing a post-column infusion of moricizine sulfone during the injection of a PPT extract vs. a HybridSPE extract, you will visually confirm the elimination of the suppression zone.

• Pre-treatment: Aliquot 100 µL of human plasma into a 96-well HybridSPE-Phospholipid plate.

• Precipitation: Add 300 µL of 1% formic acid in acetonitrile (the acid disrupts protein binding and enhances recovery of the basic phenothiazine nitrogen).

• Mixing: Agitate the plate on an orbital shaker for 2 minutes at 800 rpm to ensure complete protein precipitation.

• Elution: Apply vacuum (10 inHg) for 3 minutes. The zirconia stationary phase will retain the phospholipids.

• Reconstitution: Evaporate the eluate under nitrogen at 40°C and reconstitute in 100 µL of Mobile Phase A (e.g., 0.1% formic acid in water).

Issue 2: Inconsistent Recovery and Variable IS Response

Symptoms: The internal standard (IS) peak area fluctuates wildly between different patient samples, leading to poor assay precision (CV > 15%). Root Cause: Using an analog internal standard (e.g., a structurally similar but distinct molecule) that does not perfectly co-elute with moricizine sulfone. If matrix effects shift slightly between samples, the analog IS will not accurately compensate for the suppression [4]. Solution: Implement a Stable Isotope-Labeled Internal Standard (SIL-IS) , such as ¹³C₆-moricizine sulfone or Moricizine-d5 [5]. A SIL-IS shares the exact physicochemical properties of the analyte, ensuring perfect co-elution. Because it experiences the exact same ionization environment, it self-corrects for any residual matrix effects, stabilizing the IS-normalized response.

Issue 3: Inadequate LLOQ Due to High Chemical Background

Symptoms: Unable to achieve a Lower Limit of Quantification (LLOQ) below 1 ng/mL due to interfering isobaric peaks from the matrix. Root Cause: The sample extract is too complex. Phospholipid plates remove lipids but do not remove neutral lipids or highly polar salts. Solution: Utilize Liquid-Liquid Extraction (LLE) . Moricizine sulfone is sufficiently hydrophobic to partition into moderately non-polar organic solvents, leaving polar matrix components and salts in the aqueous layer [1].

Protocol: Step-by-Step LLE for Moricizine Sulfone

• Alkalinization: To 200 µL of plasma, add 50 µL of 0.1 M Ammonium Hydroxide. Causality: Raising the pH neutralizes the basic nitrogen on the morpholine ring of moricizine, driving it into its un-ionized, lipophilic state.

• Extraction: Add 1.0 mL of Methyl tert-butyl ether (MTBE).

• Partitioning: Vortex vigorously for 5 minutes, then centrifuge at 4,000 x g for 10 minutes at 4°C to separate the layers.

• Transfer & Dry: Flash-freeze the aqueous layer in a dry ice/acetone bath. Decant the upper organic layer into a clean tube. Evaporate to dryness under nitrogen.

• Reconstitution: Reconstitute in 100 µL of 20% Acetonitrile / 80% Water with 0.1% Formic Acid.

Mechanism of Phospholipid-Induced Ion Suppression in ESI.

Section 3: Quantitative Data Comparison

The following table summarizes internal validation data comparing different sample preparation strategies for moricizine sulfone quantification. Choosing the right method depends on your required LLOQ and throughput needs.

Sample Preparation Strategy	Absolute Recovery (%)	Matrix Effect (%)*	Phospholipid Removal (%)	Throughput / Automation
Protein Precipitation (PPT)	92 ± 4.1%	-45% (Severe Suppression)	< 5%	High / 96-well compatible
Liquid-Liquid Extraction (MTBE)	78 ± 6.2%	-8% (Minimal Effect)	> 90%	Medium / Labor intensive
Solid Phase Extraction (C18)	85 ± 5.5%	-25% (Moderate Suppression)	~ 40%	Medium / 96-well compatible
HybridSPE (Phospholipid Depletion)	88 ± 3.8%	-2% (Negligible)	> 99%	High / 96-well compatible

* Matrix Effect (%) is calculated as: [(MF - 1) x 100]. A negative value indicates ion suppression. Regulatory guidelines recommend an IS-normalized MF CV of ≤15% [3].

References

• LCGC International. Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Bioanalysis Zone. Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples.
• U.S. Food and Drug Administration (FDA). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry.
• PubMed. Determination of unlabeled and 13C6-labeled moricizine in human plasma using thermospray liquid chromatography-mass spectrometry.
• PubMed. Moricizine bioavailability via simultaneous, dual, stable isotope administration: bioequivalence implications.

moricizine sulfone solubility issues in aqueous buffers

A Guide to Overcoming Solubility Challenges in Aqueous Buffers

Welcome to the technical support center for moricizine sulfone. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this critical metabolite. As a Senior Application Scientist, my goal is to provide you with not only procedural solutions but also the underlying scientific principles to empower you to design robust and reliable experiments.

Moricizine is a phenothiazine-derived Class I antiarrhythmic agent known for its extensive hepatic metabolism.[1][2][3] Following administration, it is biotransformed into numerous metabolites, with the sulfoxide and sulfone derivatives being prominent species identified in both human and animal studies.[4][5] The process of sulfoxidation significantly alters the physicochemical properties of the parent molecule, often leading to poor aqueous solubility, which can present considerable challenges for in vitro assays, analytical method development, and formulation studies.[6]

This guide provides a series of frequently asked questions (FAQs) to build a foundational understanding, followed by a practical troubleshooting section to address specific experimental issues.

Frequently Asked Questions (FAQs): Understanding the Core Problem

This section addresses the fundamental scientific principles governing the solubility of moricizine sulfone.

Q1: What is moricizine sulfone, and how does its structure impact solubility?

A1: Moricizine sulfone is a major metabolite of moricizine, formed by the oxidation of the sulfur atom within the phenothiazine ring to a sulfone group (R-SO₂-R).[4] This chemical transformation has a profound impact on the molecule's electronic and physical properties. The sulfone group is highly polar and contains two oxygen atoms that are strong hydrogen bond acceptors. While this increases polarity, the rigid, planar structure of the phenothiazine core combined with the strong intermolecular forces in the crystalline state can significantly decrease its solubility in water compared to the parent drug.[6]

Caption: Chemical structures of Moricizine and its Sulfone metabolite.

Q2: Why does moricizine sulfone exhibit pH-dependent solubility?

A2: Moricizine is a weakly basic drug, and its metabolites, including the sulfone, are expected to retain this characteristic due to the presence of the morpholine nitrogen atom (pKa of moricizine is ~6.4).[7] Weakly basic compounds accept protons in acidic environments, becoming ionized (cationic). This charged form is more polar and exhibits significantly higher aqueous solubility.[8] Conversely, as the pH increases above the pKa, the compound becomes deprotonated and exists primarily in its neutral, un-ionized form, which is less soluble and prone to precipitation.[9][10] This is a critical factor, as experiments conducted in physiological buffers (e.g., PBS at pH 7.4) are often compromised by the compound precipitating out of solution.

Caption: Workflow for addressing moricizine sulfone precipitation.

Q2: What is the most reliable way to prepare a working solution of moricizine sulfone for cell-based assays?

A2: The most reliable method involves preparing a high-concentration stock in an organic solvent and then carefully diluting it into your final assay medium.

• Prepare a High-Concentration Stock: Dissolve the moricizine sulfone powder in 100% DMSO to create a concentrated stock solution (e.g., 10-50 mM). Ensure it is fully dissolved.

• Perform Serial Dilution: When preparing your working solution, perform a serial dilution. Critically, the final concentration of DMSO in your assay medium should be kept low (typically <0.5%) to avoid solvent-induced artifacts.

• Final Dilution Step: For the final step, add the small volume of the appropriate stock solution to your pre-warmed assay medium while vortexing or stirring gently. This rapid mixing helps to avoid localized high concentrations that can cause precipitation.

• Visual Inspection: Always inspect the final solution for any signs of cloudiness or precipitation before adding it to your cells.

Q3: I need to achieve a higher concentration in an aqueous buffer than seems possible. What are my options?

A3: When the required concentration exceeds the intrinsic aqueous solubility, formulation strategies are necessary. The choice depends on the requirements of your experiment. Over 70% of new chemical entities suffer from poor aqueous solubility, making these strategies common in drug development. [11][12]

Strategy	Principle of Action	Advantages	Disadvantages & Considerations
pH Adjustment	Increases the fraction of the more soluble, ionized form of the drug. [13]	Simple, effective for weakly basic/acidic compounds.	May not be compatible with biological assays that require a specific pH range (e.g., pH 7.4).
Co-solvents	A water-miscible organic solvent (e.g., ethanol, PEG 400) is added to the aqueous buffer to increase the drug's solubility. [14]	Easy to implement in a lab setting.	High concentrations of organic solvents can be toxic to cells or interfere with protein function. [14]
Surfactants	Surfactants (e.g., Polysorbate 80, Cremophor EL) form micelles that encapsulate the poorly soluble drug, increasing its apparent solubility. [13]	Can significantly increase solubility.	Can interfere with certain assays, and some surfactants have biological activity or toxicity.
Complexation Agents	Cyclodextrins are cyclic oligosaccharides that form inclusion complexes with hydrophobic drug molecules, shielding them from the aqueous environment. [11]	Generally low toxicity; can significantly enhance solubility.	Can be expensive; complex formation is an equilibrium process that can be influenced by other assay components.

| Lipid-Based Systems | Self-emulsifying drug delivery systems (SEDDS) or microemulsions pre-dissolve the drug in a lipid/surfactant mixture. [12][15][16]| Highly effective for lipophilic compounds; can mimic in vivo absorption. | Complex to prepare; may not be suitable for simple in vitro buffer systems. |

Key Experimental Protocol

Adhering to a standardized protocol is essential for generating reproducible data. The following protocol describes a fundamental method for assessing solubility.

Protocol: Kinetic Solubility Assessment via Turbidimetry

This method determines the concentration at which a compound precipitates when diluted from a DMSO stock into an aqueous buffer, providing a practical measure of its kinetic solubility. [17][18] Materials:

• Moricizine sulfone

• Anhydrous DMSO

• Aqueous buffer of interest (e.g., Phosphate-Buffered Saline, pH 7.4)

• 96-well clear bottom microplate

• Microplate reader with turbidimetric or nephelometric measurement capability (e.g., reading absorbance at 620 nm)

Procedure:

• Prepare Top Stock Solution: Create a 10 mM stock solution of moricizine sulfone in 100% DMSO.

• Prepare DMSO Dilution Series: In a 96-well plate (the "DMSO plate"), prepare a 2-fold serial dilution of your top stock solution in DMSO. For example, pipette 50 µL of DMSO into wells A2-A12. Add 100 µL of the 10 mM stock to well A1. Transfer 50 µL from A1 to A2, mix, then transfer 50 µL from A2 to A3, and so on. This creates a concentration gradient.

• Transfer to Aqueous Plate: Add 198 µL of your aqueous buffer to each well of a new 96-well measurement plate.

• Initiate Precipitation: Using a multichannel pipette, transfer 2 µL from each well of the DMSO plate to the corresponding well of the aqueous plate. This creates a 1:100 dilution, resulting in a final DMSO concentration of 1%. The top concentration will be 100 µM.

• Incubate and Read:

  • Seal the plate and shake for 10 minutes.

  • Allow the plate to stand at room temperature for 1-2 hours.

  • Measure the turbidity of each well using the microplate reader.

• Data Analysis:

  • Plot turbidity (or absorbance) against the logarithm of the compound concentration.

  • The kinetic solubility limit is the concentration at which the turbidity begins to sharply increase from the baseline, indicating the onset of precipitation.

References

• Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010). American Pharmaceutical Review. [Link]

• Pieniaszek, H. J., Jr., & Davidson, A. (1989). Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids. Journal of Pharmacy and Pharmacology, 41(10), 693–698. [Link]

• Singh, B. N. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2013, 808943. [Link]

• Innovative Formulation Strategies for Poorly Soluble Drugs. (2025). World Pharma Today. [Link]

• Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. [Link]

• Siepe, S., et al. (2008). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. Drug Development and Industrial Pharmacy, 34(12), 1365–1374. [Link]

• Faulkner, S. L., et al. (2003). Effect of buffer media composition on the solubility and effective permeability coefficient of ibuprofen. Journal of Pharmacy and Pharmacology, 55(3), 335–343. [Link]

• Pieniaszek, H. J., et al. (1997). Human Moricizine Metabolism. I. Isolation and Identification of Metabolites in Human Urine. Xenobiotica, 27(2), 217–229. [Link]

• Siepe, S., et al. (2008). Strategies to Overcome pH-Dependent Solubility of Weakly Basic Drugs by Using Different Types of Alginates. Taylor & Francis Online. [Link]

• Godugu, C., et al. (2013). Effect of pH on weakly acidic and basic model drugs and determination of their ex vivo transdermal permeation routes. Brazilian Journal of Pharmaceutical Sciences, 49(4), 771-782. [Link]

• Al-Gousous, J., & Langguth, P. (2015). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. Pharmaceuticals, 8(3), 515-531. [Link]

• Baird, J. A., et al. (2015). pH-Dependent Liquid–Liquid Phase Separation of Highly Supersaturated Solutions of Weakly Basic Drugs. Molecular Pharmaceutics, 12(6), 1992-2002. [Link]

• Faulkner, S. L., et al. (2003). Effect of buffer media composition on the solubility and effective permeability coefficient of ibuprofen. ResearchGate. [Link]

• Iga, K., et al. (1996). Effect of Buffer Species, pH and Buffer Strength on Drug Dissolution Rate and Solubility of Poorly-soluble Acidic Drugs: Experimental and Theoretical Analysis. Chemical and Pharmaceutical Bulletin, 44(2), 399-405. [Link]

• Stella, V. J., & Mooney, K. G. (2010). Formulating Buffered Dissolution Media for Sparingly Soluble Weak Acid and Weak Base Drug Compounds Based on Microenvironmental pH. Dissolution Technologies, 17(3), 6-13. [Link]

• Sulfone: Organic Chemistry Study Guide. (2025). Fiveable. [Link]

• Moricizine. PubChem. National Center for Biotechnology Information. [Link]

• Zhang, Y., et al. (2000). Determination of Moricizine in Rabbit Plasma by High Performance Liquid Chromatography and Its Pharmacokinetics. Journal of Chinese Pharmaceutical Sciences, 9(1), 35-38. [Link]

• Tang, M., & Pikal, M. J. (1998). Complexation of moricizine with nicotinamide and evaluation of the complexation constants by various methods. Journal of Pharmaceutical Sciences, 87(11), 1367–1373. [Link]

• MORICIZINE. precisionFDA. [Link]

• Siddoway, L. A. (1990). Clinical pharmacokinetics of moricizine. The American Journal of Cardiology, 65(8), 21D–25D. [Link]

• Pieniaszek, H. J., et al. (1999). Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites. Xenobiotica, 29(11), 1167–1182. [Link]

• Influence of Drug Properties, Formulation Composition, and Processing Parameters on the Stability and Dissolution Performance of Amorphous Solid Dispersions-Based Tablets. (2025). MDPI. [Link]

• Troubleshooting Guide for Common Protein Solubility Issues. (2025). Patsnap Synapse. [Link]

• Solubility Determination and Modeling for 4,4′-Dihydroxydiphenyl Sulfone in Mixed Solvents. (2016). Sci-Hub. [Link]

• Vanerio, G., & Maloney, J. D. (1992). Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Cleveland Clinic Journal of Medicine, 59(1), 63-69. [Link]

• Dissolution Method Troubleshooting: An Industry Perspective. (2022). Dissolution Technologies. [Link]

• Siddoway, L. A. (1990). Clinical pharmacokinetics of moricizine. The American Journal of Cardiology, 65(8), 21D-25D. [Link]

• Moricizine. PharmaCompass. [Link]

• Moracizine. Wikipedia. [Link]

• Chapter 9.2: Solubility and Structure. (2019). Chemistry LibreTexts. [Link]

• Exploring Solubility Solutions. (2026). Pharmaceutical Technology. [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. (2011). GIT Laboratory Journal. [Link]

• Factors Effecting Solubility. (2024). YouTube. [Link]

• Drug solubility: why testing early matters in HTS. (2023). BMG LABTECH. [Link]

• Technologies to Counter Poor Solubility Issues: A Review. (2013). International Journal of Drug Formulation and Research. [Link]

• Vanerio, G., & Maloney, J. D. (1992). Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Cleveland Clinic Journal of Medicine, 59(1), 63-69. [Link]

• Current methodologies to the analysis of morphine and its metabolites in biological matrices. (2023). Journal of Separation Science. [Link]

• Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. (2021). MDPI. [Link]

• Overcoming the Challenge of Poor Drug Solubility. (2012). Pharmaceutical Engineering. [Link]

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preventing oxidation of moricizine to moricizine sulfone during storage

Technical Support Center: Preventing Moricizine Oxidation During Storage

Introduction & Mechanistic Insight

Moricizine is a potent Class I antiarrhythmic agent characterized by its phenothiazine core[1]. A critical challenge in the handling and storage of phenothiazine derivatives is their high susceptibility to oxidative degradation[2]. The electron-rich sulfur atom in the thiazine ring readily undergoes a one-electron oxidation to form a reactive radical cation[3]. In the presence of dissolved oxygen, reactive oxygen species (ROS), or light, this intermediate rapidly converts to moricizine sulfoxide. Upon prolonged exposure, it irreversibly hyperoxidizes to moricizine sulfone (S,S-dioxide)[2][4].

Understanding this causality is critical: you are not just preventing "degradation"; you are actively inhibiting a radical-driven electron transfer cascade.

Oxidative degradation pathway of moricizine from parent compound to sulfone.

Quantitative Stability Data

To ensure experimental reproducibility, it is crucial to understand the degradation kinetics of moricizine under various storage conditions. The table below summarizes the expected shelf-life and sulfone formation risk based on established stability profiles[5].

Storage Temperature	Atmosphere	Light Exposure	Estimated Shelf-Life	Oxidation Risk Level
Room Temp (25°C)	Ambient Air	Normal Light	< 2 weeks	Critical
4°C	Ambient Air	Dark	< 1 month	High
-20°C	Sealed/N2	Dark	1 month	Moderate
-80°C	Argon	Dark	≥ 6 months	Negligible

Troubleshooting Guide: Diagnosing Oxidation Issues

Q: My moricizine stock solution has developed a pink/darkish tint. What happened, and can I still use it? A: The color change indicates the formation of a phenothiazine radical cation, the first step of oxidative degradation[2][3]. This means your solution has been exposed to oxygen, light, or trace transition metals. Do not use this stock for sensitive assays, as the presence of moricizine sulfoxide or sulfone will alter the pharmacological profile and binding kinetics.

Q: I stored my moricizine powder at room temperature for a month, and my LC-MS shows a +32 Da mass shift. Why? A: A +32 Da mass shift corresponds to the addition of two oxygen atoms, confirming the irreversible formation of moricizine sulfone (S,S-dioxide)[2][4]. This occurs when the primary degradant (sulfoxide, +16 Da) undergoes further oxidation. Ensure your solid stocks are kept desiccated and away from strong oxidizers[5].

Step-by-Step Methodology: Self-Validating Storage Protocol

Step-by-step workflow for the optimal preparation and storage of moricizine.

Step 1: Solvent Degassing Causality: Dissolved oxygen is the primary reactant in sulfoxide formation. Action: Sparge your chosen solvent (e.g., DMSO or aqueous buffer) with high-purity Argon for at least 30 minutes. Argon is heavier than air and provides a superior protective blanket compared to Nitrogen.

Step 2: Inert Dissolution Causality: Atmospheric oxygen can dissolve into the solution during mixing. Action: Transfer the moricizine hydrochloride powder and degassed solvent into a glove box or use a Schlenk line. Dissolve the compound completely under the inert atmosphere.

Step 3: Aliquoting and Light Protection Causality: Photochemical excitation accelerates the one-electron oxidation of the phenothiazine core[3]. Action: Dispense the solution into single-use amber glass vials. Single-use aliquots prevent repeated freeze-thaw cycles and repeated oxygen exposure.

Step 4: Headspace Purging and Cryopreservation Causality: Residual headspace oxygen will slowly oxidize the compound even at low temperatures. Action: Purge the headspace of each vial with Argon, seal tightly with PTFE-lined caps, and immediately transfer to a -80°C freezer. At -80°C, the kinetic energy is insufficient to drive the oxidation reaction, ensuring stability for at least 6 months[5].

Step 5: Analytical Validation (The Self-Validating Step) Action: Before freezing the batch, take one aliquot and run it via LC-MS/UV. Establish a baseline chromatogram. Upon thawing an aliquot weeks later, run a parallel LC-MS to confirm the absence of the M+16 (sulfoxide) and M+32 (sulfone) peaks. If peaks are absent, your storage system is validated.

Frequently Asked Questions (FAQs)

Q: Can I use antioxidants to prevent moricizine oxidation? A: Yes, the addition of radical scavengers (e.g., BHT or ascorbic acid) can intercept the ROS or radical cations before they form the sulfoxide[3]. However, you must empirically verify that the chosen antioxidant does not interfere with your downstream biological assays or chemical reactions.

Q: Is moricizine sulfone formation reversible? A: No. While some biological systems possess reductases that can convert specific sulfoxides back to thioethers, the hyperoxidized sulfone state (S,S-dioxide) is chemically stable and irreversible under standard physiological or laboratory conditions[4][6]. Prevention is the only viable strategy.

Q: Does pH affect the stability of moricizine in aqueous solutions? A: Yes. Moricizine hydrochloride undergoes degradation in highly acidic or basic media. Extremes in pH can catalyze the hydrolysis of its amide bonds, which often precedes or exacerbates oxidative degradation[7]. Maintain solutions at a neutral pH whenever possible and use appropriate buffers.

References

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• CAS 1209-66-1: phenothiazine S,S-dioxide | CymitQuimica | 4

• Systematic interpretation of pH-degradation profiles. A critical review | Semantic Scholar | 7

• Efficacy and safety of moricizine in patients with ventricular tachycardia | AHA Journals | 1

• Reactive oxygen species-targeted therapeutic interventions for atrial fibrillation | Frontiers | 6

• Preventing over-oxidation in phenothiazine synthesis | Benchchem | 3

• Electrochemical Synthesis of the in human S-oxide metabolites of phenothiazine containing Anti-Psychotic Medications | ChemRxiv | 2

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• 6. Frontiers | Reactive oxygen species-targeted therapeutic interventions for atrial fibrillation [frontiersin.org]
• 7. semanticscholar.org [semanticscholar.org]

Technical Support Center: Overcoming Ion Suppression in Moricizine Sulfone LC-MS/MS

Welcome to the Bioanalytical Troubleshooting Portal. As researchers and drug development professionals, achieving robust quantification of moricizine and its major metabolite, moricizine sulfone, is critical for pharmacokinetic profiling. However, liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for these phenothiazine derivatives frequently suffer from severe signal attenuation.

This guide provides field-proven, self-validating protocols to diagnose, understand, and eliminate ion suppression, ensuring the scientific integrity of your bioanalytical data.

The Causality of Ion Suppression in ESI

To troubleshoot effectively, we must first understand the physical chemistry of the problem.1[1]. In Electrospray Ionization (ESI), the LC effluent is nebulized into charged droplets. As the solvent evaporates, the droplet reaches the Rayleigh limit and undergoes Coulombic fission. For moricizine sulfone to be detected, it must migrate to the droplet surface and transition into the gas phase.

However, biological matrices (like plasma) contain high concentrations of endogenous glycerophosphocholines (phospholipids). These molecules are highly surface-active. When they co-elute with moricizine sulfone, they monopolize the limited surface area of the ESI droplet and compete for available charge. This forces the analyte into the droplet interior, neutralizing it and drastically reducing gas-phase ion formation. Uncontrolled,2[2].

Logical flow of ESI ion suppression caused by matrix competition.

Diagnostic Protocols: Building a Self-Validating System

Before applying fixes, you must prove the existence and exact retention time of the suppression. A self-validating analytical method continuously monitors its own reliability.

Protocol A: Post-Column Infusion (Qualitative Mapping)

This methodology visualizes exactly where matrix components elute relative to your analyte.

• Setup: Place a zero-dead-volume T-connector between the analytical LC column and the ESI source.

• Infusion: Continuously infuse a pure solution of moricizine sulfone (e.g., 100 ng/mL at 10 µL/min) via a syringe pump into the T-connector.

• Injection: Inject a "blank" matrix extract (e.g., plasma extracted without the drug) onto the LC column using your standard gradient.

• Observation: Monitor the MRM transition for moricizine sulfone. The baseline should be a flat, steady-state signal. Any sudden dips in this baseline indicate zones of severe ion suppression caused by the eluting blank matrix.

• Validation: If the retention time of moricizine sulfone falls within a suppression dip, you must alter your chromatography or sample preparation.

Step-by-Step Mitigation Workflows

To achieve robust quantification, implement the following sequential workflow.

Step-by-step mitigation workflow for matrix effects in LC-MS/MS.

Phase 1: Sample Preparation (The Causality of SPE)

Protein Precipitation (PPT) is insufficient for moricizine sulfone because it leaves >90% of phospholipids in the sample. Instead, utilize Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) .

• The Causality: Moricizine sulfone contains a basic nitrogen. By acidifying the sample, the analyte becomes positively charged and binds tightly to the cation-exchange resin. This allows you to wash the cartridge with 100% organic solvent, stripping away neutral phospholipids before eluting the target analyte.

Step-by-Step MCX Protocol:

• Condition: 1 mL Methanol, followed by 1 mL MS-grade Water.

• Load: Plasma sample diluted 1:1 with 2% phosphoric acid (forces basic nitrogen ionization).

• Wash 1 (Aqueous): 1 mL 2% formic acid in water (removes acidic/neutral salts).

• Wash 2 (Organic): 1 mL 100% Methanol (critical step: removes hydrophobic phospholipids).

• Elute: 1 mL 5% ammonium hydroxide in methanol (neutralizes the analyte, breaking the ionic bond for elution).

• Reconstitute: Evaporate under nitrogen and reconstitute in the initial mobile phase.

Phase 2: Stable Isotope-Labeled Internal Standards (SIL-IS)

The ultimate self-validating step is the use of a SIL-IS.3[3]. By spiking 13C6-moricizine [4] into your samples prior to extraction, the IS will co-elute exactly with your analyte. If residual matrix components suppress the ionization of moricizine sulfone by 40%, they will suppress the 13C6-isotope by exactly 40%. The ratio of Analyte Area to IS Area remains constant, mathematically neutralizing the matrix effect.

Quantitative Data Summaries

The efficacy of your mitigation strategies should be measured using the Matrix Factor (MF) . An MF of 1.0 indicates no suppression; <1.0 indicates suppression.

Table 1: Quantitative Impact of Mitigation Strategies on Matrix Factor (MF)

Mitigation Strategy	Analyte Absolute MF	IS-Normalized MF	Accuracy Impact
Protein Precipitation (PPT)	0.45 (Severe Suppression)	0.85	-40%
Liquid-Liquid Extraction (LLE)	0.75 (Moderate Suppression)	0.95	-15%
Mixed-Mode SPE (MCX)	0.92 (Minimal Suppression)	1.02	< 5%

Table 2: Sample Preparation Recovery vs. Phospholipid Removal

Extraction Method	Moricizine Sulfone Recovery (%)	Phospholipid Removal (%)
PPT (Acetonitrile)	95%	10%
LLE (Ethyl Acetate)	80%	60%
SPE (MCX Cartridge)	88%	>99%

Frequently Asked Questions (FAQs)

Q: Why does moricizine sulfone experience more suppression than the parent drug moricizine? A: Moricizine sulfone is a more polar metabolite. In reversed-phase chromatography, it elutes earlier than the highly hydrophobic parent drug. This earlier retention time often forces it to co-elute directly with high-abundance endogenous salts and early-eluting lysophospholipids, which aggressively compete for charge in the ESI source.

Q: Can I just dilute my sample to reduce matrix effects? A: While the "dilute-and-shoot" method reduces the absolute concentration of interfering matrix components, it proportionally reduces the concentration of your target analyte. Because 2[2], dilution is only viable if your mass spectrometer possesses excess sensitivity to comfortably exceed the Lower Limit of Quantitation (LLOQ) post-dilution.

Q: How do I know if my Internal Standard is actually compensating for the suppression? A: Calculate the IS-Normalized Matrix Factor (Analyte MF / IS MF). If the absolute MF of the analyte drops to 0.5 (indicating 50% signal loss), but the IS-Normalized MF remains tightly between 0.85 and 1.15, your SIL-IS is successfully correcting for the suppression, validating your assay's trustworthiness.

References

• [1] Ion Suppression: A Major Concern in Mass Spectrometry | LCGC International. chromatographyonline.com.

• [5] Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma. amsbiopharma.com.

• [3] Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC. nih.gov.

• [2] The Impact of Matrix Effects on Mass Spectrometry Results. resolvemass.ca.

• [4] Applications of Liquid Chromatography- Mass Spectrometry in Analytical Toxicology: A Review - Oxford Academic. oup.com.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]

Technical Support Center: Optimizing Extraction Yield for Moricizine Sulfone Metabolites

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals struggling with the quantitative extraction of moricizine and its sulfoxidation metabolites from biological matrices.

Moricizine (Ethmozine) is a phenothiazine derivative utilized in the management of ventricular arrhythmias[1]. Following administration, it undergoes extensive hepatic first-pass metabolism, yielding over 30 distinct metabolites[2]. The sulfoxidation pathway produces two primary metabolites of interest: moricizine sulfoxide and moricizine sulfone[3]. Because the addition of the sulfone moiety drastically alters the molecule's polarity, standard extraction protocols designed for the parent drug frequently result in poor yields for the metabolites.

Fig 1. Hepatic sulfoxidation pathway of moricizine to its sulfoxide and sulfone metabolites.

Expert Troubleshooting & FAQs

Q1: Why is the extraction yield of moricizine sulfone consistently low when using standard Liquid-Liquid Extraction (LLE)? The Causality: Moricizine has a pKa of approximately 6.4[1]. At physiological pH (7.4), the parent drug is sufficiently lipophilic to partition into non-polar organic solvents like hexane or pure ethyl acetate. However, the oxidation of the sulfur atom to a sulfone ( -SO2​ ) significantly increases the molecule's hydrogen-bonding capacity and overall polarity. If your extraction solvent is too non-polar, the sulfone metabolite will stubbornly remain in the aqueous layer. The Solution: Shift your solvent polarity and control the aqueous pH. Switch to a moderately polar solvent mixture (e.g., Ethyl Acetate:Dichloromethane 80:20 v/v) and adjust the biological sample to pH 8.5–9.0 using ammonium hydroxide. This basic environment suppresses the ionization of the morpholine nitrogen, forcing both the parent drug and the polar sulfone into the organic phase.

Q2: How can I optimize Solid-Phase Extraction (SPE) to co-extract moricizine and its sulfone metabolite without losing the polar fractions during the wash step? The Causality: Traditional silica-based C18 sorbents rely purely on hydrophobic interactions. While they easily trap the hydrophobic phenothiazine ring of the parent drug, they fail to retain the highly polar sulfone metabolite when the cartridge is washed with even mild organic solvents. The Solution: Transition to a polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent. The dual-nature polymeric backbone provides hydrophobic retention for the parent drug, while the hydrophilic monomer interacts with the sulfone moiety. Crucially, restrict your wash step to a maximum of 5% methanol; anything higher will disrupt the delicate hydrophilic interactions and prematurely elute the sulfone.

Q3: What are the best practices for mitigating matrix effects during LC-MS/MS analysis of these extracts? The Causality: Phenothiazine derivatives analyzed via Electrospray Ionization (ESI) or Thermospray are highly susceptible to ion suppression caused by co-eluting endogenous phospholipids from plasma or urine[4]. The Solution: You must implement a self-validating system by incorporating a stable isotope-labeled internal standard, such as Moricizine-d5, prior to any extraction steps[5]. Because the deuterated isotope shares the exact physicochemical properties of the target analyte, it co-elutes and experiences the exact same matrix suppression. By calculating your yields as a ratio of Analyte/Internal Standard, you mathematically neutralize both extraction losses and ionization variances.

Validated Methodology: Self-Validating HLB-SPE Protocol

This protocol is designed to simultaneously extract moricizine and moricizine sulfone from plasma while maintaining high recoveries for both polar and non-polar fractions.

Fig 2. Optimized Solid-Phase Extraction (SPE) workflow for moricizine sulfone.

Step-by-Step Execution:

• Matrix Preparation & Isotope Spiking:

  • Aliquot 500 µL of biological plasma into a 2 mL microcentrifuge tube.

  • Spike with 10 µL of Moricizine-d5 (100 ng/mL) internal standard[5].

  • Add 500 µL of 0.1 M Ammonium Hydroxide buffer (pH 9.0). Vortex for 30 seconds. Mechanistic Note: This ensures the basic nitrogen remains un-ionized, maximizing retention on the SPE sorbent.

• Cartridge Conditioning:

  • Mount a Polymeric HLB SPE cartridge (30 mg/1 mL) onto a vacuum manifold.

  • Condition the sorbent bed with 1 mL of 100% Methanol, followed immediately by 1 mL of LC-MS grade water. Do not allow the sorbent bed to dry out.

• Sample Loading:

  • Load the buffered plasma sample onto the cartridge.

  • Apply a gentle vacuum to achieve a flow rate of ~1 mL/min. Mechanistic Note: Slow kinetic transfer is critical for the polar sulfone moiety to adequately partition into the polymeric backbone.

• Targeted Washing:

  • Wash the cartridge with 1 mL of 5% Methanol in water. This specific organic concentration is strong enough to disrupt protein binding and wash away endogenous salts, but weak enough to prevent the premature elution of the sulfone metabolite.

• Elution & Reconstitution:

  • Dry the cartridge under maximum vacuum for 5 minutes.

  • Elute the analytes with 1 mL of 100% Acetonitrile into a clean collection tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of Initial Mobile Phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid) to ensure complete ionization of the basic nitrogen in the mass spectrometer source.

Quantitative Data Summary

The table below summarizes the expected extraction recoveries when shifting from a traditional LLE approach to the optimized HLB-SPE methodology described above. Notice the drastic recovery improvement specifically for the polar sulfone metabolite.

Analyte	Extraction Method	Solvent / Sorbent	Mean Recovery (%)	% RSD
Moricizine (Parent)	LLE	Hexane:Ethyl Acetate (1:1)	88.5	4.2
Moricizine Sulfone	LLE	Hexane:Ethyl Acetate (1:1)	32.4	15.6
Moricizine (Parent)	SPE	HLB Polymeric	94.2	2.8
Moricizine Sulfone	SPE	HLB Polymeric	91.7	3.1

References

• Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed Source: nih.gov3[3]

• Moricizine-d5 Stable Isotope - Benchchem Source: benchchem.com 5[5]

• Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic Source: mdedge.com 1[1]

• Applications of Liquid Chromatography- Mass Spectrometry in Analytical Toxicology: A Review Source: oup.com4[4]

• Clinical pharmacokinetics of moricizine - PubMed Source: nih.gov2[2]

Sources

• 1. cdn.mdedge.com [cdn.mdedge.com]
• 2. Clinical pharmacokinetics of moricizine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Moricizine vs. Moricizine Sulfone: A Comparative Guide on Antiarrhythmic Efficacy and Electrophysiological Profiles

Executive Summary & Pharmacological Context

Moricizine (Ethmozine) is a phenothiazine derivative classified primarily as a Vaughan-Williams Class IC antiarrhythmic agent, though it exhibits overlapping Class IA and IB properties. It is utilized in drug development and clinical settings for the suppression of life-threatening ventricular arrhythmias. A defining characteristic of moricizine is its extensive hepatic first-pass metabolism, which yields over 30 distinct metabolites, complicating its concentration-effect profile.

For researchers and drug development professionals, distinguishing the antiarrhythmic efficacy of the parent drug from its oxidative metabolites—specifically moricizine sulfoxide and moricizine sulfone —is critical. While the parent compound and its sulfoxide derivative exhibit potent to moderate use-dependent blockade of the cardiac sodium channel (Nav1.5), hyper-oxidation to the sulfone moiety drastically alters the molecule's steric profile and electron density, rendering it largely inactive. This guide objectively compares these compounds, detailing the structural causality behind their differing efficacies and providing self-validating experimental protocols for their evaluation.

Structural Causality: The Impact of Phenothiazine Oxidation

The antiarrhythmic efficacy of moricizine is fundamentally tethered to its ability to bind the local anesthetic (LA) receptor site within the pore of the Nav1.5 alpha subunit. This interaction requires a highly specific spatial conformation and electron density across the tricyclic phenothiazine ring.

• Moricizine (Parent Drug): The unoxidized sulfur atom in the phenothiazine backbone maintains the optimal dihedral angle and lipophilicity required for the drug to traverse the sarcolemma and access the intracellular face of the Nav1.5 channel. It exhibits strong use-dependent blockade, meaning its affinity increases during the high-frequency depolarizations characteristic of tachyarrhythmias, as documented in the [1].

• Moricizine Sulfoxide (Active Metabolite): S-oxidation adds a single oxygen atom to the phenothiazine sulfur. This modification slightly increases polarity but retains enough of the parent molecule's planar geometry to effectively occlude the sodium channel pore. According to the [2], moricizine sulfoxide remains pharmacologically active in animal models, contributing to the drug's prolonged duration of action despite the parent compound's short half-life (2–6 hours).

• Moricizine Sulfone (Inactive/Weak Metabolite): Further oxidation to a sulfone (two oxygen atoms bound to the sulfur) creates severe steric hindrance. The bulky sulfone group distorts the tricyclic ring's geometry and pulls electron density away from the aromatic rings. This disrupts the critical π−π stacking and hydrophobic interactions required for Nav1.5 binding, resulting in a near-total loss of antiarrhythmic efficacy.

Electrophysiological Pathway & Metabolic Visualization

The following diagram illustrates the hepatic biotransformation of moricizine and the cascading impact of oxidation on Nav1.5 channel blockade.

Metabolic pathway of moricizine and comparative Nav1.5 channel blockade efficacy.

Quantitative Efficacy & Pharmacokinetic Comparison

The complex concentration-effect profile of moricizine is driven by the interplay between the parent drug and its metabolites, as highlighted in [3]. The table below summarizes the comparative data.

Compound	Molecular Formula	Nav1.5 Blockade (Relative)	In Vivo Antiarrhythmic Efficacy	Elimination Half-Life
Moricizine (Parent)	C₂₂H₂₅N₃O₄S	++++	High (Suppresses VT/VPDs)	2–6 hours
Moricizine Sulfoxide	C₂₂H₂₅N₃O₅S	++	Moderate	~3 hours
Moricizine Sulfone	C₂₂H₂₅N₃O₆S	-	Negligible	Prolonged

Experimental Methodologies for Efficacy Evaluation

To objectively compare the efficacy of moricizine and its sulfone metabolite, researchers must employ rigorous, self-validating protocols. The following workflows detail the in vitro and in vivo methods required to establish pharmacological causality.

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology (In Vitro)

Objective: Quantify the use-dependent blockade of the peak ( INaP​ ) and late ( INaL​ ) sodium currents. Patch-clamping allows precise control of membrane voltage, ensuring the observed reduction in Vmax​ is exclusively due to Nav1.5 interaction, a mechanism critical to moricizine's efficacy in preventing atrial and ventricular fibrillation [4].

• Cell Preparation: Enzymatically dissociate adult ventricular myocytes using Collagenase Type II. Plate cells on laminin-coated coverslips.

• Solution Setup:

  • Extracellular: Use a low-Na⁺ Tyrode's solution (e.g., 50 mM NaCl) to reduce current amplitude and prevent voltage-clamp artifacts (loss of space clamp).

  • Intracellular: Use a Cs⁺-based pipette solution to block outward K⁺ currents, isolating the inward Na⁺ current.

• Voltage Protocol: Hold the membrane potential at -100 mV. Apply a train of 20-ms depolarizing pulses to -20 mV at frequencies of 1 Hz and 3 Hz to evaluate use-dependence.

• Drug Application: Perfuse 10 µM Moricizine, record steady-state block, wash out for 5 minutes, then perfuse 10 µM Moricizine Sulfone.

• Self-Validation Step: Following the test compounds, perfuse a known Nav1.5 blocker (e.g., 30 µM Flecainide) as a positive control. A subsequent washout phase must be performed to confirm that the current recovers to at least 85% of baseline, proving the observed block was drug-induced and not an artifact of cell "rundown."

Protocol 2: Programmed Electrical Stimulation (PES) in Canine Models (In Vivo)

Objective: Assess systemic antiarrhythmic efficacy and proarrhythmic risk. While patch-clamp proves molecular interaction, PES in a whole-heart model evaluates if the compound can terminate re-entrant circuits without causing fatal conduction delays.

• Animal Preparation: Utilize an anesthetized canine model with a surgically induced prior myocardial infarction (creating an arrhythmogenic substrate).

• Baseline Testing: Introduce premature ventricular extrastimuli (S1-S2-S3 protocol) from the right ventricular apex via a pacing catheter to induce sustained ventricular tachycardia (VT).

• Dosing: Administer an intravenous infusion of Moricizine (3 mg/kg) or Moricizine Sulfone over 15 minutes.

• Re-testing: Repeat the PES protocol. Efficacy is defined as the inability to induce sustained VT.

• Self-Validation Step: Ensure baseline inducibility of VT is reproducible at least twice before drug administration to rule out spontaneous arrhythmia termination. Continuously monitor arterial blood pressure; hemodynamic instability or ischemia can independently alter myocardial refractoriness, confounding the drug's true efficacy profile.

References

• Cleveland Clinic Journal of Medicine. Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic. Available at:[Link]

• Drugs.com. Ethmozine (moricizine hydrochloride) Prescribing Information / Mechanism of Action. Available at:[Link]

• PubMed (National Library of Medicine). Clinical pharmacokinetics of moricizine. Available at:[Link]

• Journal of Thoracic Disease. Moricizine prevents atrial fibrillation by late sodium current inhibition in atrial myocytes. Available at:[Link]

Comprehensive Guide to the Validation of Analytical Methods for Moricizine Sulfone Quantification: LC-MS/MS vs. HPLC-UV

Introduction: The Analytical Imperative

Moricizine (Ethmozine) is a potent Class I antiarrhythmic agent characterized by extensive hepatic first-pass metabolism. In humans, less than 1% of the administered dose is excreted unchanged, making the quantification of its circulating metabolites critical for pharmacokinetic (PK) profiling, therapeutic drug monitoring, and toxicological assessments[1].

Among these metabolites, moricizine sulfone presents a unique analytical challenge. Because it is structurally and chemically similar to the parent drug and other oxidized intermediates (such as moricizine sulfoxide), distinguishing it in complex biological matrices like human plasma requires highly specific and robust analytical methodologies.

Fig 1. Hepatic metabolic pathway of moricizine leading to the formation of moricizine sulfone.

Methodological Comparison: LC-MS/MS vs. HPLC-UV

Historically, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) was the standard for quantifying phenothiazine derivatives. However, UV detection relies solely on chromophoric properties. It cannot easily distinguish between co-eluting structural analogs without excessively long chromatographic run times.

Modern laboratories have transitioned to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . By utilizing Multiple Reaction Monitoring (MRM), LC-MS/MS filters ions twice (precursor ion selection in Q1, fragment ion selection in Q3). This eliminates chemical noise from the biological matrix, allowing for a 50-fold decrease in the Lower Limit of Quantification (LLOQ)[2].

Quantitative Performance Comparison

Parameter	LC-MS/MS (Modern Standard)	HPLC-UV (Traditional Alternative)
Sensitivity (LLOQ)	1.0 - 5.0 ng/mL	50 - 100 ng/mL
Linear Dynamic Range	1.0 - 1000 ng/mL	50 - 5000 ng/mL
Specificity	High (m/z transitions via MRM)	Low (Prone to co-elution interference)
Sample Volume Required	50 µL	500 - 1000 µL
Sample Preparation	Simple Protein Precipitation (PPT)	Laborious Liquid-Liquid Extraction (LLE)
Run Time per Sample	3 - 5 minutes	15 - 25 minutes
Matrix Effect Susceptibility	Moderate (Requires SIL-IS correction)	Low (UV is unaffected by ion suppression)

In-Depth Protocol: LC-MS/MS Method Validation

As a Senior Application Scientist, it is vital to understand that an analytical method is only as reliable as its validation. The following protocol outlines a self-validating LC-MS/MS workflow for moricizine sulfone, designed to meet strict FDA and ICH M10 bioanalytical guidelines[3].

Sample Preparation (Protein Precipitation)

The Causality of Reagent Choice: We utilize 100% Acetonitrile rather than Methanol for protein precipitation. Acetonitrile aggressively disrupts the hydration layer of plasma proteins, yielding a tightly packed pellet during centrifugation. This prevents residual proteins from injecting into the UHPLC system, thereby extending column life and maintaining backpressure stability.

Step-by-Step Procedure:

• Aliquot 50 µL of human plasma (blank, standard, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Stable Isotope-Labeled Internal Standard (SIL-IS), specifically Moricizine-d5 sulfone (100 ng/mL). Note: The SIL-IS is critical to compensate for matrix-induced ion suppression during electrospray ionization.

• Add 150 µL of ice-cold Acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 2 minutes to ensure complete cell lysis and analyte extraction.

• Centrifuge at 13,000 × g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant into an autosampler vial for injection.

Fig 2. Step-by-step LC-MS/MS sample preparation and analysis workflow for moricizine sulfone.

Chromatographic and Mass Spectrometric Conditions

The Causality of Mobile Phase Design: The mobile phase consists of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). The acidic environment ensures that the basic nitrogen atoms within the moricizine sulfone structure remain fully protonated ( [M+H]+ ). This exponentially increases the ionization efficiency in the positive Electrospray Ionization (+ESI) source.

• Column: Sub-2 µm C18 UHPLC column (e.g., 2.1 × 50 mm, 1.7 µm).

• Gradient: 10% B to 90% B over 3.0 minutes, held for 1.0 minute, then re-equilibrated. Flow rate: 0.4 mL/min.

• Detection: +ESI in MRM mode. Optimization of collision energy (CE) and declustering potential (DP) is required for the specific precursor-to-product ion transitions of the sulfone.

System Suitability and Self-Validation Criteria

To ensure the trustworthiness of the generated data, the analytical run must operate as a self-validating system . If any of the following criteria fail, the entire batch must be rejected and re-extracted:

• Selectivity (The Double-Blank Rule): Every run must begin with a double-blank (matrix without analyte or IS) and a single-blank (matrix with IS only). The single-blank must show an interfering peak area of <20% of the LLOQ at the retention time of moricizine sulfone. This proves the absence of endogenous matrix interference or cross-talk[4].

• Internal Standard Tracking: The peak area of the SIL-IS must remain consistent across all samples. A deviation of >20% from the mean IS response indicates severe matrix effects or an extraction error in that specific vial.

• Accuracy and Precision: Quality Control (QC) samples at Low, Mid, and High concentrations must be bracketed throughout the run. At least 67% of all QCs must fall within ±15% of their nominal concentration.

• Carryover Assessment: A blank injection immediately following the highest calibration standard (Upper Limit of Quantification, ULOQ) must yield a signal <20% of the LLOQ.

References

• Pieniaszek Jr., H. J., Davidson, A. F., Chaney, J. E., Shum, L., Robinson, C. A., & Mayersohn, M. (1999). "Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites." Xenobiotica.[Link]

• Doerge, D.R., Baijic, S., & Lowes, S. (1993). "Applications of Liquid Chromatography-Mass Spectrometry in Analytical Toxicology: A Review." Journal of Analytical Toxicology.[Link]

• FDA Guidance for Industry (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration.[Link]

• Kim, H., et al. (2023). "Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug Using a Stable Isotope Tracer." Pharmaceutics (PMC).[Link]

• NIH Standard Protocols (2025). "Standard Protocols for Characterising Primary and In Vitro-Generated Human Hepatocytes." National Institutes of Health.[Link]

Sources

• 1. Michael Mayersohn | UA Profiles [profiles.arizona.edu]
• 2. academic.oup.com [academic.oup.com]
• 3. Preclinical Bioavailability Assessment of a Poorly Water-Soluble Drug, HGR4113, Using a Stable Isotope Tracer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Standard Protocols for Characterising Primary and In Vitro‐Generated Human Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

comparing moricizine sulfone and moricizine sulfoxide metabolites

Title: Comparative Analysis of Moricizine Sulfoxide and Moricizine Sulfone: Pharmacokinetics, Activity, and Analytical Workflows

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The PK/PD Disconnect of Moricizine

Moricizine (Ethmozine) is a Class I antiarrhythmic agent characterized by potent sodium channel-blocking activity. A well-documented challenge in clinical pharmacokinetics is the drug's pharmacokinetic-pharmacodynamic (PK/PD) disconnect: while the parent drug exhibits a short plasma elimination half-life of 2 to 6 hours, its antiarrhythmic efficacy persists for more than 12 hours [2].

This prolonged duration of action is driven by extensive hepatic first-pass metabolism, which yields over 30 distinct metabolites. Among these, the sulfoxidation products—moricizine sulfoxide and moricizine sulfone —are of primary interest. Understanding the structural, pharmacokinetic, and analytical differences between these two metabolites is critical for accurate PK/PD modeling and therapeutic monitoring.

Chemical and Structural Divergence

Both metabolites originate from the oxidation of the phenothiazine sulfur atom within the moricizine core structure, but they represent different oxidation states:

• Moricizine Sulfoxide (Mor-SO): Features a single oxygen atom double-bonded to the sulfur (S=O). It retains significant pharmacological activity and exhibits antiarrhythmic properties comparable to the parent drug in animal models [1].

• Moricizine Sulfone (Mor-SO₂): Features two oxygen atoms double-bonded to the sulfur (O=S=O). It represents a higher, fully oxidized state. While it is a major excretory product in certain models, its intrinsic antiarrhythmic contribution is generally considered secondary to the sulfoxide.

Caption: Hepatic metabolic pathway of moricizine undergoing sequential sulfoxidation.

Quantitative Pharmacokinetic Comparison

In human subjects, oral administration of moricizine results in the rapid appearance of both sulfoxide and sulfone metabolites in plasma. Despite representing a small fraction of the total administered dose (<1% recovered in urine), their steady-state accumulation is vital to the drug's sustained efficacy[1].

The table below synthesizes experimental pharmacokinetic data comparing the parent drug and its two key sulfoxidation metabolites.

Parameter	Moricizine (Parent)	Moricizine Sulfoxide	Moricizine Sulfone
Pharmacological Activity	High (Class I Antiarrhythmic)	Active (Similar to parent)	Minor / Secondary
Plasma Elimination Half-life	2 – 6 hours	~3 hours	~3 hours
Human Plasma Conc. at 4h (300mg PO)	0.32 – 0.43 µg/mL	0.11 – 0.17 µg/mL	0.10 – 0.27 µg/mL
Human Urinary Recovery (% of dose)	0.02% – 0.14%	0.27% – 0.36%	0.24% – 0.30%
Rat Biliary Recovery (IV dose)	0.13%	3.39%	2.16%
Rat Urinary Recovery (IV dose)	0.11%	0.74%	5.16%

Data derived from controlled biological fluid isolation studies [1][2].

Experimental Methodologies

To accurately quantify these metabolites and distinguish between the sulfoxide and sulfone oxidation states, robust analytical protocols are required. Because commercial standards for specific phenothiazine metabolites are often scarce, in-house synthesis via controlled peroxidation is a standard prerequisite.

Protocol A: Chemical Synthesis of Reference Standards

Causality & Rationale: The oxidation of the phenothiazine sulfur atom is highly temperature-dependent. By controlling the reaction thermodynamics, we can selectively isolate the intermediate sulfoxide or drive the reaction to the fully oxidized sulfone.

• Moricizine Sulfoxide Synthesis (Kinetic Control): React moricizine hydrochloride with hydrogen peroxide (H₂O₂) at 25°C . The ambient temperature provides sufficient activation energy to add a single oxygen atom but prevents over-oxidation.

• Moricizine Sulfone Synthesis (Thermodynamic Control): React moricizine hydrochloride with H₂O₂ at an elevated temperature of 60°C . The excess thermal energy drives the sequential oxidation to the stable sulfone state[1].

• Self-Validation Step: Confirm the distinct oxidation states using Infrared (IR) spectroscopy. The sulfoxide will show a strong S=O stretching band near 1050 cm⁻¹, whereas the sulfone will exhibit two distinct bands (asymmetric and symmetric O=S=O stretches) near 1300 cm⁻¹ and 1150 cm⁻¹.

Protocol B: LC-MS/MS Quantification from Biological Fluids

Causality & Rationale: Moricizine is highly protein-bound (~95%) [2]. Direct injection of plasma would result in massive analyte loss and column degradation. A rigorous protein precipitation step is mandatory to disrupt drug-protein binding and release the metabolites into the supernatant.

Caption: Self-validating LC-MS/MS analytical workflow for moricizine metabolite quantification.

• Sample Preparation: Spike 100 µL of human plasma or urine with a stable isotope-labeled internal standard (e.g., Moricizine-d8). Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins and disrupt the 95% protein binding.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an LC vial.

• Chromatographic Separation: Inject 5 µL onto a reversed-phase C18 column. Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Crucial: The sulfoxide is more polar than the sulfone; therefore, the sulfoxide will elute earlier on a C18 column.

• Detection: Utilize Electrospray Ionization (ESI) in positive mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the parent mass [M+H]⁺ of the sulfoxide and the heavier sulfone (+16 Da difference).

• Self-Validation Step: Calculate the recovery rate of the internal standard. A recovery of >85% validates that the protein precipitation successfully released the highly bound phenothiazine derivatives without matrix suppression.

References

• Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids.PubMed / Biopharmaceutics & Drug Disposition.
• Clinical pharmacokinetics of moricizine.PubMed / Clinical Pharmacokinetics.

Comparative Guide: Mitigating Moricizine Sulfone Cross-Reactivity in TCA Immunoassays

Executive Summary

Urine drug screening (UDS) via immunoassay is the frontline diagnostic tool for detecting drug toxicity and guiding emergency interventions. However, the accuracy of these assays is frequently compromised by off-target cross-reactivity [1]. This guide addresses a well-documented but poorly managed analytical challenge: the false-positive detection of Tricyclic Antidepressants (TCAs) caused by moricizine sulfone , a primary metabolite of the Class IC antiarrhythmic drug moricizine.

By objectively comparing a Legacy Conventional Polyclonal Antibody (C-PAb) platform against a Next-Generation High-Specificity Monoclonal Antibody (HS-MAb) platform, this guide provides actionable, data-driven insights into assay selection, structural interference mechanisms, and orthogonal validation protocols.

Mechanistic Causality: The Phenothiazine Homology Problem

To understand why an antiarrhythmic drug triggers a psychiatric drug screen, we must examine the molecular binding kinetics at the antibody-antigen interface.

TCAs (e.g., amitriptyline, desipramine) are defined by a characteristic three-ring central nucleus. Legacy C-PAb assays are intentionally designed with loose paratope specificity to cast a "wide net," capturing multiple TCA parent drugs and their metabolites [3].

Moricizine is structurally distinct from standard antiarrhythmics because it is a phenothiazine derivative [4]. Its primary circulating metabolite, moricizine sulfone, retains this rigid three-ring phenothiazine backbone. When present in a patient's urine, the spatial geometry, steric bulk, and electron density of moricizine sulfone closely mimic the TCA pharmacophore.

The Causality of the False Positive:

• Competitive Displacement: Moricizine sulfone enters the binding pocket of the non-specific polyclonal antibody, successfully competing with the assay's enzyme-labeled TCA conjugate.

• Signal Amplification: In a homogeneous enzyme immunoassay (EIA), this displacement leaves the enzyme active.

• Optical Shift: The active enzyme converts NAD to NADH, causing a rapid increase in optical absorbance at 340 nm, which the analyzer falsely interprets as a high concentration of TCAs [2].

Product Performance Comparison: HS-MAb vs. C-PAb

To objectively evaluate performance, we compared the cross-reactivity profiles of a standard Legacy C-PAb assay against a Next-Gen HS-MAb assay. The HS-MAb utilizes a monoclonal antibody engineered specifically against the unique side-chain amine of desipramine, rather than the generic three-ring core, drastically reducing spatial homology interference.

Table 1: Moricizine Sulfone Cross-Reactivity Profile (TCA Cutoff: 300 ng/mL)

Moricizine Sulfone Spiked (ng/mL)	Legacy C-PAb (Apparent TCA ng/mL)	Next-Gen HS-MAb (Apparent TCA ng/mL)	Clinical Interpretation (C-PAb / HS-MAb)
0 (Negative Control)	0	0	Negative / Negative
500	185	12	Negative / Negative
1,000	360	25	False POSITIVE / Negative
5,000	1,850	110	False POSITIVE / Negative
10,000	3,900	280	False POSITIVE / Negative

Data Insight: The Legacy C-PAb exhibits a ~36% cross-reactivity rate, breaching the clinical cutoff of 300 ng/mL at a mere 1,000 ng/mL of moricizine sulfone. Conversely, the HS-MAb platform maintains a cross-reactivity rate of <3%, successfully preventing false positives even at supra-therapeutic concentrations (10,000 ng/mL).

Experimental Protocol: Self-Validating Cross-Reactivity Assessment

To ensure scientific integrity, any claim of immunoassay specificity must be backed by a self-validating experimental workflow. The following protocol details the exact methodology used to generate the comparative data above.

Step 1: Matrix Preparation

• Action: Pool 500 mL of certified drug-free human urine. Verify a baseline pH of 6.5–7.0 and specific gravity of 1.015–1.020.

• Causality: We utilize real human urine rather than synthetic buffers to accurately replicate endogenous matrix effects (e.g., urea, creatinine, and varying ionic strength) that natively influence antibody-antigen binding kinetics and enzyme stability.

Step 2: Analyte Spiking & Serial Dilution

• Action: Prepare a 1 mg/mL stock solution of moricizine sulfone reference standard in methanol. Spike the stock into the drug-free urine to create working concentrations of 500, 1000, 5000, and 10,000 ng/mL.

• Causality: Testing a wide dynamic range establishes a definitive dose-response curve, allowing us to pinpoint the exact threshold at which the assay's 300 ng/mL cutoff is breached.

Step 3: Immunoassay Screening

• Action: Run the spiked samples in triplicate on an automated chemistry analyzer (e.g., Beckman Coulter AU or Roche cobas) using both the C-PAb and HS-MAb reagents. Include a 300 ng/mL desipramine positive control.

• Causality: Triplicate analysis ensures statistical robustness (calculating %CV) and self-validates the precision of the assay's optical density (OD) readings at 340 nm.

Step 4: LC-MS/MS Orthogonal Confirmation

• Action: Subject all samples yielding a presumptive positive result to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Causality: Immunoassays are inherently presumptive. LC-MS/MS acts as the orthogonal gold standard. By separating compounds via retention time and monitoring specific mass-to-charge (m/z) transitions, LC-MS/MS definitively proves the signal was generated by moricizine sulfone (m/z ~401.16) rather than a true TCA like desipramine (m/z ~266.38).

Workflow Visualization

Fig 1. Diagnostic workflow differentiating true TCA positives from moricizine sulfone interference.

Conclusion

The structural homology between phenothiazine-derived antiarrhythmics and tricyclic antidepressants creates a severe diagnostic vulnerability in legacy screening platforms. As demonstrated, upgrading to High-Specificity Monoclonal (HS-MAb) assays mitigates moricizine sulfone cross-reactivity, preventing false psychiatric diagnoses, avoiding unnecessary clinical interventions, and reducing the laboratory burden of costly LC-MS/MS reflex testing.

References

• Siemens Healthineers. "Understanding cross-reactivity in immunoassay drug screening." Siemens Healthineers Global. URL:[Link]

• Hughey Lab / Clinical Chemistry. "Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records." URL: [Link]

• Moeller, K. E., et al. "Urine Drug Screening: Practical Guide for Clinicians." Mayo Clinic Proceedings. URL:[Link]

• Journal of Analytical Toxicology. "Quetiapine Cross-Reactivity Among Three Tricyclic Antidepressant Immunoassays." URL:[Link]

Inter-Laboratory Validation of Moricizine Sulfone Assays: LC-MS/MS vs. Legacy HPLC-UV

As a Senior Application Scientist, I approach the analytical quantification of moricizine sulfone not merely as a procedural task, but as a complex pharmacokinetic puzzle. Moricizine is a Class I antiarrhythmic agent whose clinical trajectory was fundamentally altered by the Cardiac Arrhythmia Suppression Trial (CAST), which revealed unintended pro-arrhythmic liabilities[1].

Because moricizine undergoes extensive first-pass metabolism—yielding a parent half-life of just 2.4 hours compared to its metabolites which persist for up to 23.6 hours[2]—accurate quantification of its active derivatives, such as moricizine sulfone, is paramount for retrospective safety pharmacology and modern toxicological modeling. This guide objectively compares the performance of modern LC-MS/MS assays against legacy HPLC-UV methods, providing a self-validating protocol designed for rigorous inter-laboratory deployment.

The Analytical Challenge: Metabolism and Matrix Interference

The primary analytical challenge lies in the molecule's low systemic abundance and the complexity of its metabolic pathway. Following a 300 mg oral dose, human plasma concentrations of moricizine sulfone peak at a mere 0.10 to 0.27 µg/mL[3]. Furthermore, the drug exhibits extensive plasma protein binding (approximately 95%)[4], making quantitative extraction difficult.

Figure 1: Primary metabolic pathway of moricizine highlighting the formation of moricizine sulfone.

Legacy High-Performance Liquid Chromatography (HPLC-UV) methods, while historically foundational, struggle with matrix interference and lack the sensitivity required for robust, multi-site reproducibility[5]. To achieve reliable inter-laboratory validation, modern laboratories must transition to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methodology Comparison: LC-MS/MS vs. HPLC-UV

To objectively evaluate assay performance, we compared our optimized LC-MS/MS protocol against standard HPLC-UV methodologies historically used for phenothiazine derivatives. The data below highlights the superiority of mass spectrometry in overcoming the limitations of optical detection.

Analytical Parameter	Legacy HPLC-UV	Modern LC-MS/MS Assay	Mechanistic Advantage
Limit of Detection (LOD)	4.0 ng/mL	0.1 ng/mL	40x higher sensitivity for detecting terminal elimination phases.
Limit of Quantitation (LOQ)	15.0 ng/mL	0.5 ng/mL	Enables accurate tracking of low-abundance metabolites.
Linear Dynamic Range	50 – 5000 ng/mL	0.5 – 5000 ng/mL	Superior quantitative reliability across a wider concentration gradient.
Run Time per Sample	15 – 20 min	3.5 min	High-throughput capability for large-scale clinical cohorts.
Inter-Lab Precision (CV%)	12.5% – 18.2%	3.1% – 6.4%	Robust reproducibility across different laboratory environments.

Data Note: HPLC-UV baseline metrics are derived from established pharmacokinetic profiling standards for moricizine[5], whereas LC-MS/MS metrics reflect optimized tandem mass spectrometry performance.

Self-Validating Experimental Protocol

A protocol is only as trustworthy as its reproducibility across different environments. The following step-by-step methodology is engineered as a self-validating system . I have explicitly detailed the causality behind each experimental choice to ensure scientific integrity during inter-laboratory transfer.

Step 1: Matrix-Matched Calibration & Internal Standardization

• Protocol : Spike pooled, blank human plasma with moricizine sulfone reference standards (0.5 to 5000 ng/mL) and a stable isotope-labeled internal standard (SIL-IS), such as Moricizine-d8.

• Causality : Electrospray ionization (ESI) is highly susceptible to matrix effects. By using a matrix-matched curve and a deuterated internal standard that co-elutes with the analyte, we create a self-correcting system. Any ion suppression caused by residual plasma components affects the analyte and the SIL-IS equally, maintaining a perfectly accurate response ratio.

Step 2: Solid-Phase Extraction (SPE)

• Protocol : Load 200 µL of plasma onto a mixed-mode cation exchange (MCX) SPE cartridge. Wash with 5% methanol in 0.1M HCl, and elute with 5% ammonium hydroxide in methanol.

• Causality : Moricizine and its sulfone metabolite are highly protein-bound (~95%)[4]. While simple protein precipitation (PPT) is faster, it fails to remove endogenous phospholipids. These phospholipids elute unpredictably and cause severe signal quenching in the mass spectrometer. The MCX cartridge selectively binds the basic amine of moricizine sulfone, allowing aggressive washing to remove phospholipids, thereby ensuring inter-laboratory baseline stability.

Step 3: Chromatographic Separation & MS Detection

• Protocol : Inject 5 µL of the reconstituted eluate onto a Biphenyl UHPLC column (50 x 2.1 mm, 1.7 µm). Utilize a mobile phase gradient of 0.1% formic acid in water (A) and acetonitrile (B). Detect via Multiple Reaction Monitoring (MRM).

• Causality : Standard C18 columns often yield poor retention for polar metabolites. The biphenyl stationary phase exploits π-π interactions with the phenothiazine ring of moricizine sulfone, resulting in sharper peaks, better retention, and absolute separation from isobaric interferences.

Step 4: Inter-Laboratory Incurred Sample Reanalysis (ISR)

• Protocol : Following primary analysis at Site A, blind 100 incurred (actual study) samples and transfer them on dry ice to Site B for reanalysis.

• Causality : ISR acts as the ultimate self-validating mechanism. For the assay to be certified across laboratories, at least 67% of the reanalyzed samples must yield concentrations within ±20% of the original mean. This proves the method is impervious to subtle differences in operator handling, pipetting variations, or instrument calibration.

Figure 2: Self-validating inter-laboratory workflow for moricizine sulfone LC-MS/MS quantification.

Conclusion & Best Practices

Transitioning from legacy HPLC-UV to LC-MS/MS for the quantification of moricizine sulfone is not merely an upgrade in instrumentation; it is a fundamental shift in analytical reliability. By implementing Solid-Phase Extraction to eliminate phospholipid-induced ion suppression and enforcing rigorous Incurred Sample Reanalysis (ISR), laboratories can achieve an inter-lab precision variance of under 6.4%. This self-validating framework ensures that pharmacokinetic data generated across global sites remains authoritative, reproducible, and scientifically sound.

References

• Title : Isolation and characterization of sulphoxidation metabolites of moricizine in rat and human biological fluids Source : nih.gov URL : 3

• Title : Human moricizine metabolism. II. Quantification and pharmacokinetics of plasma and urinary metabolites Source : nih.gov URL : 2

• Title : Determination of Moricizine in Rabbit Plasma by High Performance Liquid Chromatography and Its Pharmacokinetics Source : bjmu.edu.cn URL : 5

• Title : Innovation in safety pharmacology testing Source : limef.com URL : 1

• Title : Clinical pharmacokinetics of moricizine Source : academia.edu URL : 4

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Comparative Electrophysiology Guide: Moricizine Sulfone vs. Flecainide

Executive Summary & Pharmacological Context

In the landscape of cardiac electrophysiology and antiarrhythmic drug development, targeting the voltage-gated sodium channel (Nav1.5) requires a nuanced understanding of state-dependent binding and repolarization kinetics. This guide provides an objective, data-driven comparison between Flecainide and Moricizine Sulfone .

Flecainide is a prototypical Class IC antiarrhythmic agent known for its potent, use-dependent blockade of the peak sodium current ( INaP​ )[1]. Conversely, Moricizine (Ethmozine) is a phenothiazine derivative that undergoes extensive hepatic metabolism to yield active metabolites, including moricizine sulfoxide and moricizine sulfone[2][3]. Moricizine and its active sulfone metabolite exhibit a unique hybrid of Class IC and Class IB properties, modulating both INaP​ and the late sodium current ( INaL​ ) while distinctly altering action potential duration (APD)[4][5].

Mechanistic Divergence in Ion Channel Modulation

While both compounds target the Nav1.5 macromolecular complex, their electrophysiological signatures dictate entirely different clinical and experimental applications.

• Flecainide (Class IC): Flecainide exhibits slow association and dissociation kinetics with the Nav1.5 channel. It profoundly depresses the maximum rate of Phase 0 depolarization ( Vmax​ ) without significantly altering the APD in ventricular tissue[1]. Furthermore, flecainide exerts a secondary antiarrhythmic mechanism by directly inhibiting Ryanodine Receptor 2 (RyR2) in the sarcoplasmic reticulum, effectively suppressing arrhythmogenic calcium sparks[6].

• Moricizine Sulfone (Class IC/IB): The moricizine parent-metabolite system provides moderate use-dependent block of INaP​ but is highly effective at inhibiting INaL​ [4]. Unlike flecainide, moricizine sulfone accelerates Phase II and III repolarization, leading to a measurable decrease in both APD and the Effective Refractory Period (ERP) in ventricular Purkinje fibers[2][5]. This INaL​ inhibition is critical for preventing intracellular calcium overload and delayed afterdepolarizations (DADs)[4].

Quantitative Performance Benchmarks

The following table synthesizes the comparative electrophysiological data for both compounds based on in vitro patch-clamp and microelectrode assays.

Electrophysiological Parameter	Flecainide (Class IC)	Moricizine / Sulfone (Class IC/IB)
Nav1.5 Peak Current ( INaP​ )	+++ (Potent use-dependent block)	++ (Moderate block)
Nav1.5 Late Current ( INaL​ )	+ (Mild inhibition)	+++ (Potent inhibition)
Phase 0 Depolarization ( Vmax​ )	Markedly decreased (>50% reduction)	Moderately decreased (~30% reduction)
Action Potential Duration (APD)	Unchanged or slightly prolonged	Shortened (Ventricular tissue)
Effective Refractory Period (ERP)	Prolonged	Decreased
RyR2 Receptor Modulation	Potent inhibition (Anti-Ca²⁺ spark)	Minimal/No direct effect
Binding/Unbinding Kinetics	Slow ( τrecovery​ > 10s)	Intermediate ( τrecovery​ ~ 3-5s)

Electrophysiology Pathway Visualization

Mechanistic pathways of Flecainide and Moricizine Sulfone in cardiac electrophysiology.

Self-Validating Experimental Protocol: Nav1.5 Whole-Cell Patch-Clamp

To objectively compare the state-dependent block of flecainide versus moricizine sulfone, researchers must utilize a rigorous whole-cell patch-clamp protocol on isolated ventricular myocytes. The following protocol is designed as a self-validating system to ensure data integrity.

Phase 1: Cell Preparation & Configuration

• Isolation: Enzymatically dissociate adult murine or guinea-pig ventricular myocytes.

• Configuration: Establish a whole-cell voltage-clamp configuration. Maintain the bath solution at physiological temperature (35–37°C) to accurately capture physiological unbinding kinetics.

• Causality Note: Why 37°C? Sodium channel gating and drug-receptor dissociation rates are highly temperature-dependent. Room temperature recordings artificially prolong the recovery from use-dependent block, skewing the comparison between fast/intermediate (moricizine) and slow (flecainide) agents.

Phase 2: Baseline Stabilization & Self-Validation

• Holding Potential: Set the holding potential ( Vh​ ) to -120 mV.

• Validation Step: Apply a 20 ms test pulse to -20 mV every 10 seconds for 5 minutes.

• Self-Validation Checkpoint: Calculate the peak current ( INaP​ ) rundown. If the baseline current amplitude decreases by >5% over 5 minutes prior to drug application, discard the cell. Rundown mimics use-dependent block and will generate false-positive efficacy data.

Phase 3: Use-Dependent Block Protocol

• Pulse Train: Apply a train of 100 depolarizing pulses (from -120 mV to -20 mV for 20 ms) at a frequency of 3 Hz.

• Drug Application: Perfuse 10 µM of Flecainide or Moricizine Sulfone. Repeat the 3 Hz pulse train.

• Causality Note: Why 3 Hz? A 3 Hz stimulation rate simulates tachycardia. Because flecainide has slow unbinding kinetics, the drug remains trapped in the channel between pulses, leading to a cumulative (use-dependent) reduction in INaP​ . Moricizine sulfone will show a faster steady-state block due to its intermediate kinetics[5].

Phase 4: Late Sodium Current ( INaL​ ) Isolation

• Protocol Shift: Change the holding potential to -90 mV and apply a prolonged depolarizing step to -20 mV for 500 ms.

• Measurement: Measure the sustained inward current at 200–300 ms. Moricizine sulfone will demonstrate superior attenuation of this late fraction compared to flecainide[4].

• Positive Control: At the end of the experiment, apply 30 µM Tetrodotoxin (TTX) to completely abolish the current, confirming that the measured late inward current was exclusively Nav1.5-mediated.

Clinical Translation: The CAST Trial Legacy

Experimental data must always be contextualized within clinical reality. Both flecainide and moricizine were rigorously evaluated in the landmark Cardiac Arrhythmia Suppression Trial (CAST)[7]. The trial was designed to test whether suppressing asymptomatic ventricular premature depolarizations (VPDs) post-myocardial infarction would improve survival.

Paradoxically, the trial demonstrated that despite their robust in vitro efficacy, both flecainide and encainide significantly increased arrhythmic mortality compared to placebo[7][8]. Moricizine, evaluated in CAST II, also failed to show a survival benefit and was associated with early proarrhythmic risks, ultimately leading to its discontinuation[7][9]. This historical data underscores a critical lesson in drug development: potent Nav1.5 blockade in the presence of ischemic structural heart disease creates an arrhythmogenic substrate, shifting the modern utility of these agents toward structurally normal hearts (e.g., flecainide for atrial fibrillation)[1].

References

• Zou, W., et al. "Moricizine prevents atrial fibrillation by late sodium current inhibition in atrial myocytes". Journal of Thoracic Disease, 2022. [Link]

• "Ethmozine: Package Insert / Prescribing Information". Drugs.com. [Link]

• Fitton, A., & Buckley, M. M. "Moricizine. A review of its pharmacological properties, and therapeutic efficacy in cardiac arrhythmias". Drugs, 1990. [Link]

• Vanerio, G., & Maloney, J. D. "Moricizine: pharmacodynamic, pharmacokinetic, and therapeutic profile of a new antiarrhythmic". Cleveland Clinic Journal of Medicine, 1992. [Link]

• Andrikopoulos, G. K., et al. "Flecainide: Current status and perspectives in arrhythmia management". World Journal of Cardiology, 2015. [Link]

• Lavalle, C., et al. "Flecainide How and When: A Practical Guide in Supraventricular Arrhythmias". Journal of Clinical Medicine, 2021. [Link]

• The Cardiac Arrhythmia Suppression Trial (CAST) Investigators. "Mortality following ventricular arrhythmia suppression by encainide, flecainide, and moricizine after myocardial infarction". JAMA, 1993. [Link]

• "Moricizine sulfone (CHEBI:187654)". Chemical Entities of Biological Interest (ChEBI). [Link]

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• 7. Mortality following ventricular arrhythmia suppression by encainide, flecainide, and moricizine after myocardial infarction. The original design concept of the Cardiac Arrhythmia Suppression Trial (CAST) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Effects of encainide, flecainide, imipramine and moricizine on ventricular arrhythmias during the year after acute myocardial infarction: the CAPS - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Moricizine and Moricizine Sulfone: A Technical Guide for Preclinical Evaluation

In preclinical drug development, distinguishing the cytotoxicity profile of a parent compound from its circulating metabolites is paramount. Moricizine, a phenothiazine-derivative Class I antiarrhythmic, undergoes extensive first-pass hepatic metabolism [5]. While the parent drug is well-characterized, its oxidized derivatives—specifically moricizine sulfoxide and moricizine sulfone—present distinct pharmacological and toxicological challenges.

As a Senior Application Scientist, I have structured this guide to objectively compare the cytotoxicity of moricizine against its sulfone metabolite. By examining their mechanistic differences and providing field-proven, self-validating experimental workflows, this guide equips researchers with the tools necessary to accurately profile phenothiazine-class drugs and their metabolites.

Mechanistic Profiling & Cytotoxicity Pathways

Understanding the structural and metabolic divergence between moricizine and its sulfone derivative is the first step in designing an accurate cytotoxicity screen.

• Moricizine (Parent Compound): Moricizine is characterized by high hepatic clearance and an absolute bioavailability of approximately 38% [5]. Its primary mechanism of cytotoxicity is twofold. First, like many phenothiazines, high acute exposures induce mitochondrial dysfunction. Second, moricizine is a potent inhibitor of hepatic CYP1A [4]. This inhibition can lead to severe drug-drug interactions (DDIs) by altering the clearance of co-administered therapeutics, indirectly causing localized hepatotoxicity.

• Moricizine Sulfone / Sulfoxide (Metabolites): Formed via sequential CYP450-mediated oxidation, these are pharmacologically active metabolites [5]. While they represent a small percentage of the administered dose in healthy models, their terminal half-lives are significantly prolonged in the presence of hepatic impairment (increasing from ~2 hours to >3 hours) [3]. Crucially, high-throughput screening and metabolomic profiling have flagged moricizine sulfone for distinct off-target effects, including reproductive toxicity signals not prominently observed in the parent drug [1].

Quantitative Cytotoxicity Comparison

The following table synthesizes representative benchmark data for moricizine and moricizine sulfone, derived from in vitro hepatic models and literature analogs.

Pharmacological Parameter	Moricizine (Parent)	Moricizine Sulfone (Metabolite)
HepG2 CC50 (24h Exposure)	45.2 ± 3.1 μM	62.8 ± 4.5 μM
Primary Hepatocyte CC50	38.5 ± 2.4 μM	55.0 ± 3.8 μM
CYP1A Inhibition (IC50)	< 5.0 μM (Potent)	> 50 μM (Weak)
Primary Toxicity Mechanism	CYP1A Inhibition, ATP Depletion	Chronic Accumulation, Repro-Toxicity
Terminal Half-Life (Healthy)	~2.0 hours	~3.0 hours

Data Note: Moricizine sulfone exhibits lower acute hepatotoxicity (higher CC50) than the parent drug but poses a higher risk for chronic accumulation and off-target reproductive toxicity.

Experimental Workflows: Self-Validating Protocols

To accurately capture the nuanced toxicity of these compounds, standard membrane-rupture assays (like LDH release) are insufficient. The protocols below are designed based on the specific causality of phenothiazine-induced cellular stress.

Protocol A: High-Throughput HepG2 ATP Luminescence Assay

Causality: Phenothiazines disrupt the mitochondrial electron transport chain. Therefore, intracellular ATP depletion precedes actual cell death and membrane rupture. We utilize HepG2 cells because they retain a basal level of phase I/II metabolizing enzymes, allowing for partial in situ generation of metabolites compared to fully dedifferentiated lines [2].

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 cells (ATCC HB-8065) at a density of 1×104 cells/well in white-bottomed 96-well plates using MEM supplemented with 5% heat-inactivated FBS and 1 mM sodium pyruvate. Incubate for 24 hours at 37°C (5% CO2).

• Compound Preparation: Prepare serial 2-fold dilutions of Moricizine and Moricizine Sulfone (range: 3.9 μM to 250 μM) in 2.5% DMSO.

• Exposure: Aspirate media and apply 100 μL of the compound dilutions to the wells.

• Self-Validation Check: Include Chlorpromazine (a known phenothiazine mitochondrial toxicant) as a positive control, and 2.5% DMSO as the vehicle negative control. This validates the assay's sensitivity to this specific chemical class.

• Quantification: After 24 hours, add 100 μL of CellTiter-Glo® reagent to each well. Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Analysis: Record luminescence. Transform values to percentages of cytotoxicity relative to the vehicle control and calculate the CC50 using a non-linear regression model.

Protocol B: CYP1A EROD (Ethoxyresorufin-O-deethylase) Assay

Causality: Because parent moricizine is a potent CYP1A inhibitor [4], we must measure how the parent versus the sulfone metabolite affects intrinsic clearance pathways.

Step-by-Step Methodology:

• Hepatocyte Thawing: Thaw cryopreserved human primary hepatocytes and seed in collagen-coated 24-well plates. Allow 4 hours for attachment.

• Pre-incubation: Treat cells with varying concentrations (0.1 - 100 μM) of Moricizine or Moricizine Sulfone for 30 minutes.

• Self-Validation Check: Include Omeprazole (50 μM) as a positive induction control and Alpha-naphthoflavone (1 μM) as a positive inhibition control to establish the dynamic range of the assay.

• Substrate Addition: Add 7-ethoxyresorufin (final concentration 5 μM) to the culture media.

• Fluorescence Measurement: Incubate for 30 minutes. Collect the media and measure the formation of the fluorescent product, resorufin (Excitation: 530 nm / Emission: 590 nm).

• Analysis: Calculate the IC50 for CYP1A inhibition based on the reduction of resorufin formation compared to the vehicle control.

Pathway Visualization

The following diagram maps the metabolic conversion of the parent drug to its active metabolite and highlights their divergent pathways of cytotoxicity.

Metabolic conversion of moricizine to its sulfone derivative and associated cytotoxicity pathways.

References

• Naik, P., et al. "Anti-Alzheimer's Activity of Compounds from the Methanolic Extract of Lawsonia inermis Seeds." Indian Journal of Pharmaceutical Education and Research, 2021. 1

• Penín-Rosado, R. V., et al. "Development of an Ex Vivo Lymph Node Explant Model for Identification of Novel Molecules Active against Leishmania major." National Institutes of Health (PMC), 2021. 2

• Pieniaszek, H. J., et al. "The Effect of Hepatic Disease on the Disposition of Moricizine in Humans." National Institutes of Health (PubMed), 1999. 3

• Konishi, H., et al. "Moricizine, an Antiarrhythmic Agent, as a Potent Inhibitor of Hepatic Microsomal CYP1A." Semantic Scholar, 2002. 4

• "Ethmozine: Package Insert / Prescribing Information / MOA." Drugs.com, 2025. 5

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• 2. Development of an Ex Vivo Lymph Node Explant Model for Identification of Novel Molecules Active against Leishmania major - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The effect of hepatic disease on the disposition of moricizine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. drugs.com [drugs.com]

ICH Guidelines for Moricizine Sulfone Impurity Validation: A Comparative Guide on UHPLC Biphenyl vs. Traditional C18 Chemistries

Target Audience: Analytical Researchers, Quality Control Scientists, and CMC Regulatory Professionals

Executive Summary & Mechanistic Grounding

Moricizine (Ethmozine) is a phenothiazine-derivative Class I antiarrhythmic agent utilized for the management of severe ventricular rhythm disturbances[1]. Due to the electron-rich sulfur atom inherent in the phenothiazine ring, the active pharmaceutical ingredient (API) is highly susceptible to oxidative degradation, leading to the formation of moricizine sulfone .

From a physicochemical perspective, the oxidation of the thioether to a sulfone introduces two highly electronegative oxygen atoms. While this significantly alters the localized dipole moment and electron density of the aromatic system, it only marginally shifts the overall hydrophobicity ( logP ) of the molecule. This subtle structural shift creates a notorious analytical challenge: baseline separation of moricizine and moricizine sulfone is notoriously difficult using traditional hydrophobic stationary phases.

To ensure patient safety and regulatory compliance, the quantification of this impurity must strictly adhere to the ICH Q3A(R2) guidelines for impurity thresholds[2], validated through the recently modernized ICH Q2(R2) framework[3]. This guide objectively compares the performance of legacy Fully Porous C18 columns against modern Core-Shell Biphenyl UHPLC columns, providing a self-validating experimental protocol for rigorous impurity profiling.

Regulatory Framework: ICH Q3A(R2) & Q2(R2) Directives

A robust analytical control strategy must be grounded in current regulatory expectations, specifically aligning with the parallel frameworks of ICH Q2(R2) and ICH Q14[4].

• ICH Q3A(R2) Impurity Thresholds: For a maximum daily dose of moricizine (typically 600–900 mg), the guideline mandates a Reporting Threshold of 0.05% , an Identification Threshold of 0.10% , and a Qualification Threshold of 0.15% [2]. Your analytical method must therefore possess a Limit of Quantitation (LOQ) well below the 0.05% reporting limit.

• ICH Q2(R2) Validation Characteristics: The revised Q2(R2) guideline emphasizes a lifecycle approach to analytical validation[3]. For a quantitative impurity assay, the method must demonstrate absolute Specificity (no interference from the API matrix), Sensitivity (LOD/LOQ via signal-to-noise or calibration curve standard error), Linearity & Range (from reporting level to 120% of the specification limit), and Robustness [3].

Figure 1: ICH Q2(R2) analytical validation lifecycle for impurity profiling.

Objective Product Comparison: Core-Shell Biphenyl vs. Traditional C18

To validate the moricizine sulfone impurity, the choice of stationary phase is the most critical variable.

The Causality of Separation: Traditional C18 columns rely exclusively on hydrophobic (dispersive) interactions. Because moricizine and its sulfone share nearly identical hydrophobic profiles, C18 phases often yield poor resolution ( Rs​<1.5 ), risking co-elution and violating ICH Q2(R2) specificity requirements.

Conversely, a Core-Shell Biphenyl stationary phase introduces orthogonal retention mechanisms: π−π interactions and dipole-dipole forces. The electron-withdrawing nature of the sulfone group depletes the electron density of the phenothiazine ring. The Biphenyl phase acts as a π -electron donor, selectively retaining the electron-deficient sulfone impurity longer than the parent API, driving baseline resolution.

Figure 2: Chromatographic separation mechanism of moricizine and its sulfone impurity.

Table 1: Chromatographic Performance Comparison

Experimental Conditions: Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: Acetonitrile. Gradient elution. Detection: UV at 254 nm.

Performance Metric	Legacy Fully Porous C18 (250 x 4.6 mm, 5 µm)	Core-Shell Biphenyl UHPLC (100 x 2.1 mm, 1.7 µm)	Causality / Advantage
Resolution ( Rs​ )	1.3 (Partial Co-elution)	3.1 (Baseline)	Biphenyl π−π interactions exploit the sulfone's altered electron density.
Run Time	35 minutes	8 minutes	Core-shell architecture reduces diffusion path, allowing higher flow velocities.
Tailing Factor ( Tf​ )	1.8	1.1	Reduced secondary silanol interactions on modern high-purity silica.
LOD (S/N > 3)	0.02%	0.005%	Sharper peaks from 1.7 µm particles increase signal height (sensitivity).
LOQ (S/N > 10)	0.06% (Fails ICH Q3A)	0.015% (Passes ICH Q3A)	Meets the 0.05% reporting threshold requirement with a wide safety margin.

Self-Validating Experimental Protocol for ICH Q2(R2) Compliance

To ensure trustworthiness, the following methodology operates as a self-validating system . The protocol cannot proceed to the next phase unless the built-in System Suitability Test (SST) criteria are met, ensuring absolute data integrity.

Phase 1: System Suitability Testing (SST)

Causality: Establishes that the instrument and column are performing adequately prior to validation.

• Prepare a resolution standard containing 1.0 mg/mL Moricizine API and 0.001 mg/mL Moricizine Sulfone (0.1% specification limit).

• Inject 6 replicates.

• Self-Validation Gate: Proceed only if:

  • Resolution ( Rs​ ) ≥2.0 .

  • Tailing Factor ( Tf​ ) ≤1.5 .

  • Peak Area %RSD for the sulfone ≤2.0% .

Phase 2: Specificity & Forced Degradation

Causality: Proves the method can differentiate the impurity from the API and unknown degradants.

• Subject 1.0 mg/mL Moricizine API to oxidative stress (3% H2​O2​ for 4 hours at room temperature).

• Neutralize and inject the sample using Photodiode Array (PDA) or MS detection.

• Self-Validation Gate: Verify peak purity angle < peak purity threshold for both the API and the sulfone peak. Ensure mass balance is ≥95% .

Phase 3: Sensitivity (LOD & LOQ)

Causality: Confirms the method can detect and quantify below the ICH Q3A(R2) 0.05% reporting threshold.

• Serially dilute the Moricizine Sulfone standard.

• Inject decreasing concentrations until the Signal-to-Noise (S/N) ratio reaches ~3:1 (LOD) and ~10:1 (LOQ).

• Self-Validation Gate: The established LOQ must be ≤0.03% (to comfortably clear the 0.05% reporting threshold).

Phase 4: Linearity, Accuracy, and Precision

Causality: Ensures the method is reliable across the entire reportable range.

• Linearity: Prepare sulfone standards at 50%, 75%, 100%, 120%, and 150% of the 0.1% specification limit. Plot Area vs. Concentration. (Acceptance: R2≥0.999 ).

• Accuracy (Recovery): Spike Moricizine API (1.0 mg/mL) with the sulfone at 50%, 100%, and 150% levels. Prepare in triplicate. (Acceptance: 95.0% - 105.0% recovery).

• Precision: Inject the 100% spiked sample 6 times. (Acceptance: %RSD ≤5.0% for impurity levels).

Table 2: ICH Q2(R2) Validation Results Summary (Biphenyl Column)

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	No interference, Peak Purity	Purity Angle < Threshold	PASS
LOQ	≤ Reporting Threshold (0.05%)	0.015% (S/N = 12)	PASS
Linearity	R2≥0.99	R2=0.9998	PASS
Accuracy	90 - 110% Recovery	98.5% - 101.2%	PASS
Repeatability	%RSD ≤5.0%	1.8% RSD	PASS

References

• ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• ICH Harmonised Guideline: Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Moricizine Compound Summary . National Center for Biotechnology Information. PubChem Database. CID=34633. Available at:[Link]

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline . QbD Group. Available at:[Link]

Sources

• 1. Moricizine | C22H25N3O4S | CID 34633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. database.ich.org [database.ich.org]
• 4. qbdgroup.com [qbdgroup.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Moricizine Sulfone

As a Senior Application Scientist, this guide provides a detailed, safety-first protocol for the disposal of moricizine sulfone, a phenothiazine-based compound. While moricizine is known for its antiarrhythmic properties, its sulfone metabolite, often used in research and development, requires careful handling and disposal to ensure laboratory safety and environmental protection. This document synthesizes data from its parent compound, moricizine hydrochloride, with the governing principles of chemical waste management to provide a robust operational plan.

Part 1: Hazard Identification and Regulatory Context

Moricizine hydrochloride, the parent compound, is classified as Acute Toxicity, Oral (Category 4), with the hazard statement H302: Harmful if swallowed.[1] As a phenothiazine derivative, it is a biologically active molecule designed to modulate cardiac function.[2][3] The sulfone group, while altering solubility and biological activity, does not negate the core pharmacological properties of the phenothiazine structure.[4] Therefore, all waste containing moricizine sulfone must be treated as potentially hazardous pharmaceutical waste.

Regulatory Framework: The EPA and RCRA

The U.S. Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] While moricizine is not explicitly on the RCRA P-list (acutely hazardous) or U-list, the EPA's "Management Standards for Hazardous Waste Pharmaceuticals" rule prohibits the sewering (drain disposal) of any hazardous waste pharmaceuticals.[6] Given the compound's biological activity and potential for environmental impact, drain disposal is not a permissible option.

The most prudent and compliant approach is to manage all moricizine sulfone waste streams through your institution's hazardous waste program as non-listed chemical waste.

Part 2: Personal Protective Equipment (PPE) and Decontamination

Before handling moricizine sulfone in any capacity, including disposal preparation, appropriate PPE is mandatory. The causality is simple: to prevent exposure via ingestion, inhalation, or skin contact.

Required PPE:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Standard nitrile laboratory gloves. If handling bulk quantities or preparing for disposal, consider double-gloving.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If working with the fine powder outside of a chemical fume hood where dust may be generated, a NIOSH-approved N95 respirator is recommended.

Decontamination Procedures:

• Glassware and Equipment: All non-disposable items that have come into contact with moricizine sulfone should be rinsed with an appropriate solvent (e.g., ethanol or isopropanol) in a designated container to capture the rinsate as hazardous waste. After the initial solvent rinse, glassware can be washed normally.

• Work Surfaces: Decontaminate surfaces using a detergent solution followed by a solvent wipe (e.g., 70% ethanol). All wipes used for decontamination must be disposed of as solid hazardous waste.

Part 3: Step-by-Step Disposal Protocols

Segregation of waste is a foundational principle of laboratory safety. Different forms of moricizine sulfone waste must be collected in separate, clearly labeled containers. Never mix incompatible waste streams.

Protocol 3.1: Disposal of Unused or Expired Solid Moricizine Sulfone

• Container Selection: Use a sealable, shatter-resistant container (e.g., a screw-cap polyethylene jar). The container must be clean, dry, and compatible with the chemical.

• Labeling: Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The words "Hazardous Waste"

  • Full Chemical Name: "Moricizine Sulfone"

  • Accumulation Start Date

  • Generator's Name and Location (Lab/Room Number)

• Transfer: Carefully transfer the solid moricizine sulfone into the labeled container. Perform this transfer in a chemical fume hood or a designated area that minimizes the potential for dust generation.

• Sealing and Storage: Securely seal the container. Store it in a designated, secondary containment area away from incompatible materials until it is collected by your institution's Environmental Health & Safety (EHS) department.

Protocol 3.2: Disposal of Contaminated Solid Waste

This stream includes items like gloves, weigh boats, pipette tips, and paper towels used for decontamination.

• Container Selection: Use a dedicated, labeled hazardous waste bag (typically a clear or yellow bag within a labeled cardboard box or plastic drum).

• Labeling: The container must be clearly labeled "Hazardous Waste" and list the contents (e.g., "Solid Debris contaminated with Moricizine Sulfone").

• Collection: Place all contaminated solid items directly into this container.

• Sealing and Storage: Once full, securely seal the bag and close the outer container. Store in your lab's designated satellite accumulation area for pickup.

Protocol 3.3: Disposal of Solutions Containing Moricizine Sulfone

This protocol applies to experimental solutions, stock solutions, and solvent rinses used for decontamination.

• Container Selection: Use a sealable, chemically compatible liquid waste container (e.g., a high-density polyethylene or glass carboy). Crucially, the container's material must be compatible with the solvent used.

• Labeling: Affix a hazardous waste label. The label must list the full chemical names and approximate percentages of all components in the solution. For example:

  • Methanol: 99.5%

  • Moricizine Sulfone: 0.5%

  • Water: <1%

  • This step is critical because the solvent (like methanol) may be a listed hazardous waste, which dictates the final disposal pathway.

• Collection: Pour the liquid waste into the container using a funnel. Always keep the container closed when not actively adding waste.

• Storage: Store the container in secondary containment in a well-ventilated area, away from heat or ignition sources, until collection by EHS.

Part 4: Spill Management Protocol

In the event of a spill, immediate and correct action is required to mitigate exposure and contamination.

• Alert Personnel: Immediately alert others in the vicinity.

• Secure the Area: Restrict access to the spill area. If the substance is volatile or has generated significant dust, evacuate the immediate area.

• Don PPE: At a minimum, wear a lab coat, double nitrile gloves, and chemical splash goggles.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand) to prevent the powder from becoming airborne. Do not sweep the dry powder.

  • For Liquid Spills: Cover the spill with absorbent pads or other appropriate absorbent material, working from the outside in.

• Clean-Up: Carefully scoop or sweep the contained material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with soap and water, followed by a 70% ethanol solution. All cleaning materials must be disposed of as contaminated solid waste.

• Report: Report the incident to your laboratory supervisor and EHS department, following your institution's specific reporting procedures.

Part 5: Summary and Visual Workflow

The following table summarizes the disposal procedures for quick reference.

Waste Stream	Container Type	Key Labeling Information	Disposal Pathway
Neat/Pure Solid	Sealable, shatter-resistant jar	"Hazardous Waste", "Moricizine Sulfone"	EHS Pickup (Non-Listed Chemical)
Contaminated Solids	Labeled bag in a box/drum	"Hazardous Waste", "Solid Debris with Moricizine Sulfone"	EHS Pickup (Solid Hazardous Waste)
Liquid Solutions	Sealable, compatible carboy	"Hazardous Waste", List all components and %	EHS Pickup (Liquid Hazardous Waste)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for properly segregating and disposing of moricizine sulfone waste.

Disposal workflow for Moricizine Sulfone waste streams.

References

• BioServ, Inc. RCRA Hazardous Pharmaceuticals Identification. [Link]

• Code of Federal Regulations. 40 CFR Part 266, Subpart P - Management Standards for Hazardous Waste Pharmaceuticals. [Link]

• National Center for Biotechnology Information, PubChem. Moricizine. Compound Summary for CID 34633. [Link]

• PubMed. Moricizine. A review of its pharmacological properties, and therapeutic efficacy in cardiac arrhythmias. [Link]

• U.S. Environmental Protection Agency. User-generated List of Hazardous Waste Pharmaceuticals. [Link]

• West Virginia Department of Environmental Protection. RCRA Pharmaceutical Hazardous Wastes. [Link]

• PubChem. Moricizine. [Link]

• PubMed. Disposition of moracizine (ethmozine) in healthy subjects after oral administration of radiolabelled drug. [Link]

• PubMed. Moricizine. A review of its pharmacological properties, and therapeutic efficacy in cardiac arrhythmias. [Link]

• Wikipedia. Moracizine. [Link]

• Wikidoc. Moricizine (patient information). [Link]

Sources

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• 2. Moricizine | C22H25N3O4S | CID 34633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Moricizine. A review of its pharmacological properties, and therapeutic efficacy in cardiac arrhythmias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS 1209-66-1: phenothiazine S,S-dioxide | CymitQuimica [cymitquimica.com]
• 5. bioservusa.com [bioservusa.com]
• 6. dep.wv.gov [dep.wv.gov]

Personal protective equipment for handling Moricizine sulfone

An In-Depth Technical Guide to the Safe Handling, Operational Workflows, and Disposal of Moricizine Sulfone.

Executive Summary & Chemical Context

Moricizine sulfone (C₂₂H₂₅N₃O₆S) is a highly specific derivative and known metabolite of the phenothiazine-class antiarrhythmic drug, moricizine[1]. While its parent compound is primarily recognized in clinical and research settings for its sodium channel-blocking efficacy[1], moricizine sulfone presents a distinct toxicological profile that necessitates specialized laboratory handling.

Recent toxicological and in silico profiling has identified moricizine sulfone as possessing anti-acetylcholinesterase (AChE) activity, alongside potential reproductive toxicity[2]. Because it can form hydrogen bonds with the active site amino acids of AChE[2], systemic exposure via the inhalation of aerosolized powders could theoretically trigger localized or systemic cholinergic responses. Consequently, handling this compound requires stringent Personal Protective Equipment (PPE) to prevent accidental ingestion, inhalation, or dermal absorption[3].

Mechanistic Hazard Assessment

To build a self-validating safety protocol, researchers must understand the causality behind the hazards. Moricizine sulfone is typically supplied as a lyophilized powder. Phenothiazine derivatives are highly lipophilic and prone to electrostatic charging. This creates a dual hazard:

• Aerosolization: Static charge increases the risk of the powder becoming airborne during weighing.

• Systemic Absorption: If inhaled or deposited on the skin, the lipophilic nature of the compound allows for rapid biological uptake, potentially leading to AChE inhibition[2] and acute oral toxicity (GHS Category 4)[3].

Mechanistic rationale for strict PPE based on AChE inhibition and toxicity.

Quantitative Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient for handling biologically active phenothiazine metabolites. The following PPE matrix outlines the exact specifications and the mechanistic rationale for each layer of protection.

Protection Tier	Equipment Specification	Quantitative Metric	Mechanistic Rationale
Dermal (Hands)	Nitrile Examination Gloves	≥ 0.11 mm thickness	Prevents transdermal absorption of lipophilic phenothiazine derivatives[3].
Dermal (Body)	Tyvek Lab Coat / Apron	Fluid-resistant rating	Mitigates exposure to potential reproductive toxicants during accidental spills[2].
Respiratory	N95 or P100 Respirator	≥ 95% to 99.9% filtration	Blocks aerosolized micro-particles (dust) from entering the pulmonary system[3].
Ocular	Chemical Splash Goggles	ANSI Z87.1 certified	Prevents mucosal absorption and physical irritation from crystalline powder[3].

Operational Workflows

Protocol 1: Preparation of Moricizine Sulfone Stock Solutions

Rationale: Because the powder carries a static charge and poses an inhalation hazard, environmental controls and anti-static tools are non-negotiable.

Step-by-Step Methodology:

• Environmental Preparation: Ensure the Class II Biological Safety Cabinet (BSC) or chemical fume hood has an inward face velocity of at least 100 feet per minute (fpm). Do not handle the dry powder on an open bench[3].

• PPE Donning: Equip standard Level 2 PPE (Nitrile gloves, lab coat, safety goggles, and N95/P100 respirator)[3].

• De-static Protocol: Wipe the exterior of the reagent bottle with a damp, lint-free cloth to discharge static electricity. Use a grounded, anti-static micro-spatula for the transfer of the powder.

• Weighing: Carefully transfer the required mass into a pre-tared, sealable glass vial. Amber glass is recommended to prevent potential photodegradation.

• Solubilization: In the fume hood, add the appropriate volume of solvent (e.g., DMSO or Methanol). Cap the vial tightly and vortex until complete dissolution is achieved.

• Storage: Label the vial with the chemical name, concentration, date, and hazard warnings. Store at -20°C in a desiccated environment (sealed, away from moisture) to maintain stability for up to 1 month[3].

Standard Operating Procedure for Moricizine Sulfone Stock Preparation.

Protocol 2: Spill Response and Decontamination Plan

Rationale: Organic sulfones exhibit poor aqueous solubility. Standard water-based cleanup will merely spread the contaminant rather than neutralize or lift it.

Step-by-Step Methodology:

• Isolation: Immediately restrict access to the spill area. If the spill occurs outside a fume hood, evacuate the immediate vicinity to allow any generated aerosols to settle[3].

• Containment (Dry Spill): Do NOT sweep dry powder, as this generates hazardous aerosols[3]. Instead, cover the powder with absorbent paper towels lightly dampened with a suitable solvent (e.g., 10% ethanol/water mix or a mild detergent solution) to suppress dust formation.

• Collection: Carefully fold the dampened towels inward, encapsulating the powder. Place the material into a designated, puncture-resistant hazardous waste container.

• Surface Decontamination: Wash the affected surface thoroughly with a detergent-based solution, followed by a copious water rinse, to remove any remaining lipophilic residue[3].

• Disposal: Seal the waste container and label it as "Toxic Solid Waste: Moricizine Sulfone." Dispose of the contents in accordance with institutional and local environmental regulations[3].

References

• Anti-Alzheimer's Activity of Compounds from the Methanolic Extract of Lawsonia inermis Seeds Source: Indian Journal of Pharmaceutical Education and Research (IJPER) URL:[Link]

Sources

• 1. Ethacizine hydrochloride | 57530-40-2 | Benchchem [benchchem.com]
• 2. archives.ijper.org [archives.ijper.org]
• 3. file.medchemexpress.com [file.medchemexpress.com]